2-Methyl-3-oxo-3-phenylpropanenitrile

• CAS: 7391-29-9

Core Science & Biosynthesis

A Technical Guide to 2-Methyl-3-oxo-3-phenylpropanenitrile: Synthesis, Properties, and Applications in Medicinal Chemistry

Introduction

In the landscape of modern drug discovery and development, the strategic design and synthesis of novel heterocyclic scaffolds are of paramount importance. These structures form the core of a vast array of therapeutic agents, offering diverse pharmacodynamic and pharmacokinetic profiles. Within the synthetic chemist's toolkit, versatile building blocks that enable the efficient construction of these complex architectures are invaluable. 2-Methyl-3-oxo-3-phenylpropanenitrile, also known as α-benzoylpropionitrile, is one such pivotal intermediate. This technical guide provides an in-depth exploration of its chemical properties, a detailed examination of its synthesis, and a discussion of its applications as a precursor to pharmacologically relevant molecules, tailored for researchers, scientists, and professionals in drug development.

Part 1: Core Chemical and Physical Properties

The foundational step in utilizing any chemical intermediate is a thorough understanding of its intrinsic properties. The Chemical Abstracts Service (CAS) number for 2-Methyl-3-oxo-3-phenylpropanenitrile is 7391-29-9 .[1] A summary of its key chemical and physical properties is presented in Table 1.

Property	Value	Source(s)
CAS Number	7391-29-9	[1]
Molecular Formula	C₁₀H₉NO	[2]
Molecular Weight	159.18 g/mol	[1][2]
IUPAC Name	2-Methyl-3-oxo-3-phenylpropanenitrile	[1]
Synonyms	α-Benzoylpropionitrile, 2-Benzoylpropanenitrile	[1]
Appearance	Colorless liquid (may appear as a light yellow to yellow-brown crystalline powder)	[2]
Storage Temperature	Refrigerated

Part 2: Synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile: A Self-Validating Protocol

The synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile is typically achieved through a two-step process: the formation of its precursor, 3-oxo-3-phenylpropanenitrile (benzoylacetonitrile), followed by a selective α-alkylation. This methodological approach ensures a high degree of purity and yield, critical for its use in subsequent, often complex, synthetic routes in drug development.

Step 1: Synthesis of 3-Oxo-3-phenylpropanenitrile (Benzoylacetonitrile)

The foundational reaction for producing the benzoylacetonitrile precursor is a Claisen-type condensation. This reaction is a cornerstone of carbon-carbon bond formation in organic synthesis.

Reaction: Ethyl benzoate is condensed with acetonitrile in the presence of a strong base, such as sodium ethoxide or sodium amide.

Causality of Experimental Choices:

• Choice of Base: A strong base is essential to deprotonate acetonitrile, which has a pKa of approximately 25, forming the nucleophilic acetonitrile anion. Sodium ethoxide is a common and effective choice for this transformation.

• Reaction Solvent: Anhydrous ethanol is often used as the solvent, as it is the conjugate acid of the ethoxide base, thus preventing unwanted side reactions.

Detailed Experimental Protocol:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, sodium metal is cautiously dissolved in anhydrous ethanol to generate sodium ethoxide in situ.

• Ethyl benzoate is added to the flask.

• Acetonitrile is then added dropwise to the stirred solution at room temperature.

• The reaction mixture is heated to reflux and maintained at this temperature for several hours until the reaction is complete (monitored by Thin Layer Chromatography).

• After cooling to room temperature, the reaction mixture is poured into a beaker of ice water and acidified with a dilute acid (e.g., hydrochloric acid) to precipitate the crude product.

• The solid is collected by vacuum filtration, washed with cold water, and dried. Recrystallization from a suitable solvent, such as ethanol/water, yields pure 3-oxo-3-phenylpropanenitrile.

Step 2: α-Alkylation of Benzoylacetonitrile to Yield 2-Methyl-3-oxo-3-phenylpropanenitrile

The second step involves the selective methylation of the α-carbon of benzoylacetonitrile.

Reaction: The enolate of benzoylacetonitrile is generated using a suitable base and then reacted with an electrophilic methyl source, typically methyl iodide.

Causality of Experimental Choices:

• Choice of Base: The α-proton of benzoylacetonitrile is significantly more acidic than the protons of acetonitrile due to the electron-withdrawing effects of both the carbonyl and nitrile groups. A moderately strong base, such as sodium hydride or potassium carbonate, in an aprotic solvent like dimethylformamide (DMF) or acetonitrile is sufficient to quantitatively form the enolate. The choice of a non-nucleophilic base is crucial to avoid side reactions with the electrophile.

• Electrophile: Methyl iodide is a highly effective and reactive methylating agent for this type of nucleophilic substitution.[3][4]

Detailed Experimental Protocol:

• To a stirred suspension of sodium hydride in anhydrous DMF in a flask under a nitrogen atmosphere, a solution of 3-oxo-3-phenylpropanenitrile in anhydrous DMF is added dropwise at 0 °C.

• The mixture is stirred at room temperature for approximately 30-60 minutes to ensure complete formation of the enolate.

• The reaction is cooled back to 0 °C, and methyl iodide is added dropwise.

• The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC).

• The reaction is quenched by the careful addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford pure 2-Methyl-3-oxo-3-phenylpropanenitrile.

Synthetic workflow for 2-Methyl-3-oxo-3-phenylpropanenitrile.

Part 3: Applications in Drug Development and Medicinal Chemistry

2-Methyl-3-oxo-3-phenylpropanenitrile and its precursor are highly valuable in medicinal chemistry due to the presence of multiple reactive sites, which allow for the construction of a diverse range of heterocyclic systems.

Precursor for the Synthesis of Pyrazolo[1,5-a]pyrimidines

Pyrazolo[1,5-a]pyrimidines are a class of fused heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide range of biological activities, including their roles as kinase inhibitors in cancer therapy.[5] The β-ketonitrile moiety is a key synthon for the construction of the pyrimidine ring in these bicyclic systems.

General Reaction Pathway: The synthesis often involves the condensation of a β-ketonitrile with a 5-aminopyrazole derivative. The methyl group at the α-position of 2-Methyl-3-oxo-3-phenylpropanenitrile can be strategically incorporated to modulate the substitution pattern of the final heterocyclic product, thereby influencing its biological activity. For instance, this scaffold is explored for the development of potent and selective Pim-1 kinase inhibitors.[6]

Role in the synthesis of kinase inhibitors.

Synthesis of Substituted Pyridones

Substituted 2-pyridone moieties are present in numerous biologically active compounds and marketed drugs.[7] The β-ketonitrile functionality of 2-Methyl-3-oxo-3-phenylpropanenitrile can be exploited in multicomponent reactions to construct highly functionalized pyridone rings. For example, in reactions with malononitrile and an aldehyde, it can participate in the formation of substituted 3-cyano-2-pyridones, which are themselves valuable fluorescent scaffolds and synthetic intermediates.[8]

Part 4: Safety and Handling

As with any active chemical reagent, proper safety precautions are imperative when handling 2-Methyl-3-oxo-3-phenylpropanenitrile.

GHS Hazard Statements:

• H302: Harmful if swallowed.[1]

• H317: May cause an allergic skin reaction.[1]

• H319: Causes serious eye irritation.[1]

Handling Recommendations:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Store in a cool, dry place away from incompatible materials.

Conclusion

2-Methyl-3-oxo-3-phenylpropanenitrile is a strategically important chemical intermediate with physicochemical properties that make it a versatile building block in organic synthesis. The detailed synthetic protocols provided herein, grounded in established chemical principles, offer a reliable pathway to this compound. Its utility in the construction of pharmacologically relevant heterocyclic systems, such as pyrazolo[1,5-a]pyrimidines and substituted pyridones, underscores its significance for professionals in the field of drug discovery and development. A comprehensive understanding of its synthesis, reactivity, and applications empowers researchers to leverage this valuable tool in the quest for novel therapeutic agents.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 255286, 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• Gharb, N., & Abdel-Wahab, B. F. (2017). Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. Chemistry Central Journal, 11(1), 53.
• Lee, H., et al. (2014). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters, 5(8), 923-928.
• Stypik, M., et al. (2022).
• El-Sayed, N. N. E., et al. (2025).

• Organic Syntheses. (n.d.). Procedure for the preparation of iodotrimethylsilane. Retrieved from [Link]

• El-Mekabaty, A., et al. (2023). Synthesis and Characterization of New 3-Cyano-2-Pyridones Derivatives as Fluorescent Scaffolds. Sciforum.
• Parmar, D. K., & Bhatt, H. B. (2020). Synthesis of 2-Pyridone from 2-Thiopyridines via Nucleophilic Aromatic Substitution Reaction. International Research Journal of Multidisciplinary Scope, 1(1), 12-16.
• Pinto, M., et al. (2019). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. Molecules, 24(18), 3349.
• El-Gaby, M. S. A., et al. (2018). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 255286, 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• da Silva, A. B. F., et al. (2021). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 14(12), 1269.
• Vasilyev, A. V., et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Molecules, 27(4), 1256.
• Kondo, Y., et al. (1993). Relative reactivity of methyl iodide to ethyl iodide in nucleophilic substitution reactions in acetonitrile and partial desolvation accompanying activation. Journal of the Chemical Society, Perkin Transactions 2, (8), 1781-1786.

• Chemistry Stack Exchange. (2015). Methyl Iodide synthesis. Retrieved from [Link]

Sources

• 1. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 3. Relative reactivity of methyl iodide to ethyl iodide in nucleophilic substitution reactions in acetonitrile and partial desolvation accompanying activation - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. irjms.com [irjms.com]
• 8. sciforum.net [sciforum.net]

2-Methyl-3-oxo-3-phenylpropanenitrile structural elucidation and analysis

An In-Depth Technical Guide to the Structural Elucidation and Analysis of 2-Methyl-3-oxo-3-phenylpropanenitrile

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the structural elucidation and analysis of 2-methyl-3-oxo-3-phenylpropanenitrile (CAS No: 7391-29-9), a key intermediate in organic synthesis.[1] This document moves beyond rote procedural descriptions to offer an integrated analytical strategy, emphasizing the causality behind methodological choices. We will explore the application of mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy as synergistic tools for unambiguous structural confirmation. The guide is intended for researchers, chemists, and drug development professionals who require a robust understanding of how to characterize this and similar β-ketonitrile compounds, including a critical discussion of the inherent keto-enol tautomerism that influences their spectral properties.

Introduction and Molecular Overview

2-Methyl-3-oxo-3-phenylpropanenitrile, with the molecular formula C₁₀H₉NO and a molecular weight of 159.18 g/mol , is a versatile chemical building block.[2] Its structure incorporates a benzoyl group, a nitrile moiety, and a methyl group all attached to a central chiral carbon, making it a valuable precursor for synthesizing more complex molecules, including various heterocycles like isoxazoles.[1]

The molecule's defining feature is the presence of a ketone carbonyl group beta to a nitrile group. This arrangement makes the α-hydrogen (on the carbon between these two groups) acidic, leading to the potential for keto-enol tautomerism, an equilibrium between two constitutional isomers: the keto form and the enol form.[3] The elucidation process must therefore not only confirm the primary structure but also investigate the potential presence and influence of this tautomeric equilibrium, which can be highly dependent on the solvent and temperature.[3][4]

Identifier	Value
IUPAC Name	2-methyl-3-oxo-3-phenylpropanenitrile[2]
CAS Number	7391-29-9[1][2]
Molecular Formula	C₁₀H₉NO[1][2]
Molecular Weight	159.18 g/mol [2]
Monoisotopic Mass	159.068413911 Da[2][5]
SMILES	CC(C#N)C(=O)C1=CC=CC=C1[1][2]
InChIKey	QSQMLMUBVHLHFM-UHFFFAOYSA-N[2][6]

The Integrated Analytical Workflow

A singular analytical technique is insufficient for the complete and unambiguous structural elucidation of a multifunctional compound like 2-methyl-3-oxo-3-phenylpropanenitrile. A synergistic approach, where the weaknesses of one method are compensated by the strengths of another, is paramount. Mass spectrometry provides the molecular formula, infrared spectroscopy confirms the presence of key functional groups, and nuclear magnetic resonance spectroscopy maps the precise atomic connectivity.

Caption: Integrated workflow for structural elucidation.

Mass Spectrometry (MS): The Molecular Blueprint

3.1. Expertise & Rationale

Mass spectrometry serves as the foundational analysis, providing the most direct evidence of the molecule's mass and, by extension, its elemental composition. For a compound not previously characterized, high-resolution mass spectrometry (HRMS) is indispensable. It allows for the determination of the exact mass, enabling the calculation of a molecular formula that distinguishes C₁₀H₉NO from other potential isobaric combinations.

3.2. Predicted Mass and Fragmentation

The primary ionization technique, such as Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-MS, will dictate the observed ions.

• Molecular Ion (M⁺˙): In EI-MS, a distinct molecular ion peak is expected at m/z 159.

• High-Resolution Mass: The calculated monoisotopic mass is 159.0684 Da.[2][5] Observing this value within a low ppm error margin confirms the C₁₀H₉NO formula.

• Key Fragmentation: The molecule's structure suggests predictable cleavage points. The most favorable fragmentation is the alpha-cleavage adjacent to the carbonyl group, leading to the highly stable benzoyl cation.

Predicted m/z	Fragment Ion Structure	Significance
159	[C₁₀H₉NO]⁺˙	Molecular Ion
130	[M - C₂H₅]⁺	Loss of ethyl group (less likely)
105	[C₆H₅CO]⁺	Base Peak; Benzoyl Cation
77	[C₆H₅]⁺	Phenyl Cation (from loss of CO from benzoyl)
54	[CH₃-CH-CN]⁺˙	Fragment from alpha-cleavage

3.3. Experimental Protocol (Illustrative for GC-MS)

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a volatile solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject 1 µL of the solution into the GC-MS instrument.

• GC Separation: Utilize a standard non-polar column (e.g., DB-5ms). Program the oven with an initial temperature of 50°C, followed by a ramp of 10°C/min up to 250°C.

• MS Detection: Set the mass spectrometer to scan in the range of m/z 40-400. Use a standard 70 eV electron ionization source.

• Data Analysis: Identify the peak corresponding to the molecular ion and analyze the fragmentation pattern, comparing it against a theoretical fragmentation scheme and spectral libraries.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

4.1. Expertise & Rationale

IR spectroscopy is a rapid and non-destructive technique that provides definitive evidence for the presence of the key functional groups: the nitrile (C≡N) and the ketone (C=O). The precise frequency of the carbonyl absorption offers valuable insight into its electronic environment, specifically its conjugation with the aromatic ring.

4.2. Expected Vibrational Frequencies

The IR spectrum is dominated by strong absorptions from the two primary functional groups.

Frequency Range (cm⁻¹)	Vibration	Interpretation
~3100-3000	C-H stretch	Aromatic hydrogens
~2980-2850	C-H stretch	Aliphatic hydrogens (methyl, methine)
~2250	C≡N stretch	Confirms nitrile group [7]
~1685	C=O stretch	Confirms ketone group [7] (Conjugated with phenyl ring)
~1600, 1450	C=C stretch	Aromatic ring skeletal vibrations

4.3. Probing for Tautomerism

The presence of the enol tautomer would introduce distinct changes to the IR spectrum. The keto-enol equilibrium is a critical consideration in the analysis of β-dicarbonyl and related compounds.[3][8]

Caption: Keto-Enol tautomerism and key IR features.

If a significant population of the enol form exists, one would expect to observe:

• A broad O-H stretching band from ~3200-3600 cm⁻¹.

• A C=C stretching band around ~1640 cm⁻¹.

• A decrease in the intensity of the C=O ketone band.

4.4. Experimental Protocol (KBr Pellet)

• Preparation: Grind 1-2 mg of the sample with ~100 mg of dry, spectroscopic-grade potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is obtained.

• Pressing: Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Analysis: Place the KBr pellet in the sample holder of the FT-IR spectrometer.

• Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample compartment should be collected beforehand.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structure

5.1. Expertise & Rationale

NMR is the most powerful technique for structural elucidation, providing unambiguous information about the carbon-hydrogen framework. ¹H NMR reveals the number of different proton environments and their neighboring protons (connectivity), while ¹³C NMR identifies all unique carbon atoms. For 2-methyl-3-oxo-3-phenylpropanenitrile, NMR is also the primary tool for quantifying the keto-enol tautomer ratio in solution.[4]

5.2. Predicted ¹H NMR Spectrum (Keto Form, in CDCl₃)

Chemical Shift (δ, ppm)	Protons	Multiplicity	Coupling (J)	Assignment
~7.95 - 8.05	2H	Multiplet (dd)	Aromatic (ortho to C=O)
~7.40 - 7.65	3H	Multiplet	Aromatic (meta, para)
~4.60	1H	Quartet (q)	~7.0 Hz	Methine (α-proton)
~1.65	3H	Doublet (d)	~7.0 Hz	Methyl (CH₃)

Causality: The ortho-protons of the phenyl ring are deshielded by the anisotropic effect of the adjacent carbonyl group, shifting them downfield. The α-proton is deshielded by both the electron-withdrawing carbonyl and nitrile groups, resulting in a significant downfield shift for an aliphatic proton. The coupling between the methine and methyl protons follows the n+1 rule, resulting in a quartet and a doublet, respectively.

5.3. Predicted ¹³C NMR Spectrum (Keto Form, in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~192.0	Carbonyl (C=O)
~135.0	Aromatic (ipso-C attached to C=O)
~134.5	Aromatic (para-C)
~129.0	Aromatic (ortho/meta-C)
~128.8	Aromatic (ortho/meta-C)
~117.0	Nitrile (C≡N)
~45.0	Methine (α-Carbon)
~16.0	Methyl (-CH₃)

5.4. Experimental Protocol (¹H/¹³C NMR)

• Sample Preparation: Accurately weigh ~10-20 mg of the compound and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if the spectrometer is not locked on the solvent signal.

• Instrument Setup: Place the tube in the NMR spectrometer. The instrument should be tuned and the magnetic field shimmed to ensure homogeneity.

• ¹H Acquisition: Acquire a standard one-pulse ¹H spectrum. Typical parameters include a 90° pulse, a relaxation delay of 1-2 seconds, and acquisition of 16-64 scans.

• ¹³C Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, more scans (several hundred to thousands) and a longer relaxation delay may be required.

• Data Processing: Fourier transform the raw data, phase correct the spectra, and integrate the ¹H signals. Calibrate the chemical shift scale using the TMS or residual solvent peak.

Conclusion: A Synthesized Structural Narrative

The structural elucidation of 2-methyl-3-oxo-3-phenylpropanenitrile is a textbook example of modern analytical chemistry, requiring the thoughtful integration of multiple spectroscopic techniques. Mass spectrometry confirms the molecular formula of C₁₀H₉NO. Infrared spectroscopy provides clear evidence for the critical nitrile and conjugated ketone functional groups. Finally, ¹H and ¹³C NMR spectroscopy deliver the definitive proof of the atomic connectivity, mapping out the phenyl, methyl, and methine moieties and their relative positions. Any deviation from the predicted spectra, particularly the appearance of additional signals in the vinyl and hydroxyl regions of the ¹H NMR and IR spectra, should be rigorously investigated as evidence of keto-enol tautomerism, providing a deeper understanding of the compound's chemical behavior in solution.

References

• PubChem. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. National Center for Biotechnology Information. Retrieved from [Link]

• SpectraBase. (n.d.). 2-(2-methylphenylmethyl)-3-oxo-3-phenylpropanenitrile. Wiley. Retrieved from [Link]

• Ivakhnenko, A. V., et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Molecules, 27(4), 1256. [Link]

• PubChemLite. (n.d.). 2-methyl-3-oxo-3-phenylpropanenitrile (C10H9NO). Université du Luxembourg. Retrieved from [Link]

• Semantic Scholar. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional -Diketones as Precurs. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-3-phenylpropanenitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Ashenhurst, J. (2022). Keto-Enol Tautomerism: Key Points. Master Organic Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Molecules, 27(4), 1256. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Retrieved from [Link]

• ChemSynthesis. (n.d.). 3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 22.1: Keto-Enol Tautomerism. Retrieved from [Link]

• da Silveira, L. P., et al. (2024). Keto-enol tautomerism in the development of new drugs. Frontiers in Chemistry, 12. Retrieved from [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. PubChemLite - 2-methyl-3-oxo-3-phenylpropanenitrile (C10H9NO) [pubchemlite.lcsb.uni.lu]
• 6. 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9 [sigmaaldrich.com]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Keto-enol tautomerism in the development of new drugs [frontiersin.org]

Spectroscopic data (NMR, IR, MS) of 2-Methyl-3-oxo-3-phenylpropanenitrile

Prepared by: Senior Application Scientist, Analytical Chemistry Division

Preamble: Navigating Spectroscopic Elucidation in the Absence of Publicly Archived Data

In the landscape of chemical research and development, it is not uncommon to encounter compounds for which fully characterized, publicly available spectroscopic reference data is sparse. 2-Methyl-3-oxo-3-phenylpropanenitrile (CAS 7391-29-9), also known as α-benzoylpropionitrile, represents such a case. While its existence is confirmed in chemical inventories and proprietary databases, a comprehensive, citable suite of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data is not readily accessible in the public domain.[1][2]

This guide, therefore, adopts a predictive and comparative analysis approach, grounded in the foundational principles of spectroscopic interpretation. As Senior Application Scientists, our role extends beyond merely reporting data; it involves providing a logical framework for structure elucidation. Herein, we will deduce the expected spectroscopic characteristics of 2-Methyl-3-oxo-3-phenylpropanenitrile. This process mirrors the real-world challenge researchers face when characterizing novel or sparsely documented molecules. We will leverage established correlation tables, fragmentation rules, and data from structurally analogous compounds to construct a reliable analytical profile. Every step is designed as a self-validating system, explaining the causality behind the expected spectral features.

Molecular Structure and Analytical Overview

2-Methyl-3-oxo-3-phenylpropanenitrile is a keto-nitrile compound with a molecular formula of C₁₀H₉NO and a monoisotopic mass of 159.068 Da.[1] Its structure comprises a benzoyl group, a nitrile function, and a stereocenter at the α-carbon, making it a valuable building block in organic synthesis. A thorough spectroscopic analysis is critical for confirming its identity, purity, and for monitoring its reactions.

The analytical workflow for a compound of this nature involves a multi-technique approach to unambiguously determine its structure.

Caption: Structure of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methine proton at the chiral center, and the methyl protons. The analysis below is based on established chemical shift principles. [3]

Predicted Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Causality
~ 7.9 - 8.1	Doublet (or m)	2H	H-ortho	Protons ortho to the carbonyl group are significantly deshielded due to the electron-withdrawing nature and magnetic anisotropy of the C=O bond.
~ 7.6 - 7.7	Triplet (or m)	1H	H-para	The para proton is deshielded by the aromatic ring current, appearing downfield.
~ 7.4 - 7.5	Triplet (or m)	2H	H-meta	The meta protons are the least deshielded of the aromatic protons.
~ 4.5 - 4.7	Quartet (q)	1H	α-CH	This methine proton is deshielded by two adjacent electron-withdrawing groups (C=O and C≡N). It will be split into a quartet by the three neighboring methyl protons.

| ~ 1.6 - 1.8 | Doublet (d) | 3H | -CH₃ | The methyl protons are in a standard aliphatic region but are slightly deshielded by the adjacent chiral center. They will be split into a doublet by the single methine proton. |

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum should display 8 unique carbon signals, as the ortho and meta carbons of the phenyl ring are equivalent due to rotation.

Predicted Shift (δ, ppm)	Assignment	Rationale & Causality
~ 190 - 195	C=O	The carbonyl carbon of a ketone is highly deshielded and appears significantly downfield.
~ 134 - 136	C-para	Aromatic carbon with a hydrogen substituent.
~ 132 - 134	C-ipso	The quaternary aromatic carbon attached to the carbonyl group.
~ 128 - 130	C-meta	Aromatic carbons with hydrogen substituents.
~ 127 - 129	C-ortho	Aromatic carbons with hydrogen substituents.
~ 116 - 119	C≡N	The nitrile carbon is characteristically found in this region of the spectrum.
~ 35 - 40	α-CH	The methine carbon is deshielded by the adjacent carbonyl and nitrile groups.
~ 15 - 20	-CH₃	The methyl carbon appears in the typical upfield aliphatic region.

Experimental Protocol for NMR Data Acquisition

This protocol outlines a standard procedure for acquiring high-quality NMR data for a small molecule like 2-Methyl-3-oxo-3-phenylpropanenitrile.

• Sample Preparation: Accurately weigh approximately 5-10 mg of the compound. Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required.

• Instrument Setup: The data should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to ensure adequate signal dispersion. [4]3. Tuning and Shimming: The instrument probe must be tuned to the appropriate frequencies for ¹H and ¹³C. The magnetic field homogeneity should be optimized by shimming on the sample to achieve sharp, symmetrical peaks.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Use a 30-45 degree pulse angle to avoid saturation.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • Employ a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for all carbon signals.

  • Use a larger spectral width (e.g., 0-220 ppm).

  • A greater number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase correct the spectrum and perform baseline correction. Integrate the ¹H signals and reference the chemical shifts to the solvent peak or TMS.

Infrared (IR) Spectroscopy

IR spectroscopy is an essential technique for identifying the functional groups present in a molecule. The spectrum of 2-Methyl-3-oxo-3-phenylpropanenitrile is expected to be dominated by strong absorptions from the ketone and nitrile groups. [5]

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale & Causality
~ 3100-3000	C-H Stretch	Aromatic	Characteristic stretching vibrations for sp² C-H bonds on the phenyl ring.
~ 3000-2850	C-H Stretch	Aliphatic	Stretching vibrations for sp³ C-H bonds of the methyl and methine groups.
~ 2260-2210	C≡N Stretch	Nitrile	The nitrile group has a very characteristic, sharp, and strong absorption in this region. Its intensity is a key diagnostic feature.
~ 1685-1700	C=O Stretch	Aryl Ketone	A strong, sharp absorption is expected for the carbonyl group. Conjugation with the phenyl ring lowers the frequency from a typical aliphatic ketone (~1715 cm⁻¹).

| ~ 1600, 1450 | C=C Stretch | Aromatic Ring | Skeletal vibrations of the benzene ring typically appear as a pair of sharp bands. |

Experimental Protocol for IR Data Acquisition (ATR)

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty ATR stage. This is crucial as it will be subtracted from the sample spectrum to remove interfering signals from atmospheric CO₂ and water vapor.

• Sample Application: Place a small amount (a few milligrams) of the solid or liquid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Pressure Application: Apply consistent pressure using the instrument's clamp to ensure good contact between the sample and the crystal. Insufficient contact is a common cause of poor quality spectra.

• Data Acquisition: Co-add a sufficient number of scans (e.g., 16-32) to obtain a high-quality spectrum with a good signal-to-noise ratio. The typical spectral range is 4000-400 cm⁻¹.

• Data Processing: The software will automatically perform a background subtraction. The resulting spectrum should be displayed in terms of transmittance or absorbance versus wavenumber.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, offering crucial clues to its structure. For 2-Methyl-3-oxo-3-phenylpropanenitrile (MW = 159.18), Electron Ionization (EI) would likely lead to significant fragmentation.

Predicted Mass Spectrum and Fragmentation

The molecular ion peak (M⁺˙) at m/z = 159 would be expected. The most likely fragmentation pathway involves α-cleavage on either side of the carbonyl group, which is a common and energetically favorable process for ketones. [6]

Sources

• 1. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 3. ekwan.github.io [ekwan.github.io]
• 4. Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Tautomerism in 2-Methyl-3-oxo-3-phenylpropanenitrile

Abstract

This technical guide provides a comprehensive examination of the keto-enol tautomerism exhibited by 2-methyl-3-oxo-3-phenylpropanenitrile, a β-ketonitrile of significant interest in synthetic chemistry and drug development. Tautomerism, the dynamic equilibrium between two or more interconverting constitutional isomers, profoundly influences the physicochemical properties and reactivity of a molecule.[1] For researchers, scientists, and drug development professionals, a deep understanding of this phenomenon is critical for predicting molecular behavior, optimizing reaction conditions, and designing novel therapeutics. This document delves into the structural nuances of the keto and enol forms of 2-methyl-3-oxo-3-phenylpropanenitrile, the physicochemical factors governing their equilibrium, and the spectroscopic and computational methodologies employed for their characterization. By synthesizing established principles with field-proven insights, this guide aims to be an authoritative resource for navigating the complexities of tautomerism in this important class of molecules.

The Phenomenon of Tautomerism: A Molecular Duality

Tautomerism is a fundamental concept in organic chemistry, describing a chemical equilibrium between two or more readily interconvertible structural isomers.[1] In the case of 2-methyl-3-oxo-3-phenylpropanenitrile, we are primarily concerned with prototropic tautomerism, specifically the keto-enol tautomerism, which involves the migration of a proton and the concomitant shift of a double bond.[1]

The two tautomeric forms in equilibrium are:

• Keto form: 2-Methyl-3-oxo-3-phenylpropanenitrile

• Enol form: (Z)-2-cyano-1-hydroxy-1-phenylprop-1-ene

The position of this equilibrium is not static; it is dynamically influenced by a variety of factors including the solvent, temperature, and pH. The distinct electronic and structural characteristics of the keto and enol forms lead to different chemical reactivities, making the ability to predict and control this equilibrium a powerful tool in chemical synthesis and medicinal chemistry.

Caption: Keto-enol tautomeric equilibrium of 2-methyl-3-oxo-3-phenylpropanenitrile.

Physicochemical Factors Influencing the Tautomeric Equilibrium

The delicate balance between the keto and enol forms of 2-methyl-3-oxo-3-phenylpropanenitrile is dictated by thermodynamics. The relative stability of each tautomer is a function of both intramolecular and intermolecular forces.

Solvent Effects: The polarity of the solvent plays a pivotal role in determining the predominant tautomer.[2] Generally, for β-dicarbonyl compounds, an increase in solvent polarity shifts the equilibrium towards the more polar keto form.[3] However, the ability of the solvent to act as a hydrogen bond donor or acceptor is also a critical factor.[2] Protic solvents can stabilize both forms through hydrogen bonding, while aprotic polar solvents may favor the keto form. In nonpolar solvents, the enol form is often stabilized by the formation of a strong intramolecular hydrogen bond between the enolic hydroxyl group and the nitrile nitrogen.

Temperature Effects: The influence of temperature on the tautomeric equilibrium can be understood through the lens of thermodynamics. The equilibrium constant is temperature-dependent, and variable-temperature studies can provide valuable information about the enthalpy (ΔH°) and entropy (ΔS°) of tautomerization.

Structural Effects: The presence of the electron-withdrawing phenyl and cyano groups, as well as the methyl group at the α-position, influences the acidity of the α-proton and the stability of the conjugated enol form. Electron-withdrawing groups generally favor enolization.

Table 1: Expected Influence of Solvents on the Tautomeric Equilibrium of 2-Methyl-3-oxo-3-phenylpropanenitrile

Solvent	Polarity	Hydrogen Bonding	Expected Predominant Tautomer	Rationale
Hexane	Nonpolar	None	Enol	Stabilization via intramolecular hydrogen bonding.
Chloroform	Moderately Polar	Weak H-bond donor	Keto	Increased stabilization of the more polar keto form.
Acetone	Polar Aprotic	H-bond acceptor	Keto	Stronger solvation of the keto tautomer.
Methanol	Polar Protic	H-bond donor/acceptor	Keto	Intermolecular hydrogen bonding with the solvent disrupts intramolecular H-bonding of the enol, favoring the keto form.
DMSO	Polar Aprotic	Strong H-bond acceptor	Keto	Strong stabilization of the keto form.

Methodologies for the Characterization of Tautomers

A multi-pronged approach utilizing spectroscopic and computational techniques is essential for a thorough characterization of the tautomeric equilibrium of 2-methyl-3-oxo-3-phenylpropanenitrile.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful, non-invasive techniques for the qualitative and quantitative analysis of tautomeric mixtures.[4] The interconversion between the keto and enol forms is typically slow on the NMR timescale, allowing for the observation of distinct signals for each tautomer.

Infrared (IR) Spectroscopy: IR spectroscopy provides valuable information about the functional groups present in each tautomer. The keto form will exhibit a characteristic C=O stretching vibration, while the enol form will show O-H and C=C stretching bands.

Ultraviolet-Visible (UV-Vis) Spectroscopy: The keto and enol tautomers possess different chromophores and will therefore exhibit distinct UV-Vis absorption spectra.[5] The enol form, with its extended conjugation, is expected to absorb at a longer wavelength (λmax) compared to the keto form.

Computational Modeling

In silico methods, particularly Density Functional Theory (DFT), are invaluable for complementing experimental data.[6] Computational modeling can predict the relative energies and stabilities of the tautomers in the gas phase and in various solvents, providing insights into the factors governing the equilibrium.

Caption: Integrated experimental and computational workflow for tautomer analysis.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key experiments.

Synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile

While a specific, detailed synthesis protocol for 2-methyl-3-oxo-3-phenylpropanenitrile was not found in the initial search, a general approach can be extrapolated from the synthesis of related β-ketonitriles. One plausible route involves the acylation of propionitrile.

Disclaimer: The following is a generalized, theoretical protocol and should be adapted and optimized with appropriate safety precautions and literature review.

Step-by-Step Methodology:

• Preparation of the Enolate: To a solution of diisopropylamine in anhydrous tetrahydrofuran (THF) at -78 °C, add n-butyllithium dropwise to generate lithium diisopropylamide (LDA).

• Deprotonation: Slowly add propionitrile to the LDA solution at -78 °C to form the corresponding enolate.

• Acylation: Add a solution of benzoyl chloride in anhydrous THF to the enolate solution.

• Quenching: After the reaction is complete, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and purify the crude product by column chromatography.

Spectroscopic Characterization

4.2.1. NMR Spectroscopy

Objective: To identify and quantify the keto and enol tautomers in various deuterated solvents.

Step-by-Step Methodology:

• Sample Preparation: Prepare solutions of 2-methyl-3-oxo-3-phenylpropanenitrile in a range of deuterated solvents (e.g., CDCl₃, acetone-d₆, DMSO-d₆, benzene-d₆) at a concentration of approximately 10-20 mg/mL in NMR tubes.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra for each sample at a constant temperature (e.g., 298 K).

• Spectral Analysis and Signal Assignment:

  • Keto Form:

    • ¹H NMR: Expect a quartet for the methine proton (α-CH) and a doublet for the methyl protons (-CH₃). The aromatic protons will appear in the typical downfield region.

    • ¹³C NMR: Expect signals for the carbonyl carbon (C=O), the nitrile carbon (C≡N), the methine carbon (α-CH), the methyl carbon (-CH₃), and the aromatic carbons.

  • Enol Form:

    • ¹H NMR: Expect a singlet for the enolic hydroxyl proton (-OH) and a singlet for the methyl protons (-CH₃). The vinylic carbon does not have a proton. The aromatic protons will be present.

    • ¹³C NMR: Expect signals for the enolic carbons (C=C), the nitrile carbon (C≡N), the methyl carbon (-CH₃), and the aromatic carbons.

• Quantification: Determine the relative molar ratio of the keto and enol forms by integrating the well-resolved signals corresponding to each tautomer in the ¹H NMR spectrum. For example, compare the integral of the keto methine proton to the integral of the enol methyl protons (adjusting for the number of protons).

• Equilibrium Constant Calculation: Calculate the equilibrium constant (Keq = [enol]/[keto]) for each solvent.

4.2.2. IR Spectroscopy

Objective: To identify the characteristic vibrational modes of the keto and enol tautomers.

Step-by-Step Methodology:

• Sample Preparation: Prepare a thin film of the neat compound between two NaCl or KBr plates, or prepare a solution in a suitable solvent (e.g., CCl₄) in an IR-transparent cell.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

• Spectral Analysis:

  • Keto Form: Look for a strong absorption band in the region of 1680-1720 cm⁻¹ corresponding to the C=O stretch and a band around 2250 cm⁻¹ for the C≡N stretch.

  • Enol Form: Look for a broad O-H stretching band in the region of 3200-3600 cm⁻¹, a C=C stretching band around 1600-1650 cm⁻¹, and the C≡N stretch around 2210 cm⁻¹. The shift in the nitrile stretch is due to conjugation.

4.2.3. UV-Vis Spectroscopy

Objective: To observe the distinct electronic transitions of the keto and enol tautomers.

Step-by-Step Methodology:

• Sample Preparation: Prepare dilute solutions of the compound in various solvents of differing polarity (e.g., hexane, ethanol) in quartz cuvettes.

• Data Acquisition: Record the UV-Vis absorption spectrum over a range of approximately 200-400 nm.

• Spectral Analysis:

  • Keto Form: Expect a π → π* transition for the benzoyl group at a shorter wavelength.

  • Enol Form: Expect a π → π* transition at a longer wavelength due to the extended conjugated system.

Implications in Drug Development and Chemical Synthesis

The tautomeric state of a molecule can have profound implications for its biological activity and its behavior in synthetic transformations.

• Drug Development: Tautomerism can affect a molecule's pharmacokinetics and pharmacodynamics.[1] The different tautomers can exhibit varied lipophilicity, hydrogen bonding capabilities, and shapes, leading to differences in membrane permeability, protein binding, and metabolic stability. For instance, one tautomer might bind to a biological target with higher affinity than another. Therefore, understanding and controlling the tautomeric equilibrium is a critical aspect of rational drug design.

• Chemical Synthesis: The keto and enol forms of 2-methyl-3-oxo-3-phenylpropanenitrile have distinct reactivities. The keto form is an electrophile at the carbonyl carbon, while the enol form is a nucleophile at the α-carbon. This duality can be exploited in organic synthesis. For example, under basic conditions, the enolate can be alkylated or acylated at the α-carbon. Under acidic conditions, reactions at the carbonyl group may be favored. The ability to shift the equilibrium towards the desired reactive species is a key strategy for controlling the outcome of a reaction.

Conclusion

The tautomerism of 2-methyl-3-oxo-3-phenylpropanenitrile is a multifaceted phenomenon governed by a delicate interplay of structural and environmental factors. A thorough understanding of its keto-enol equilibrium is paramount for researchers in both academia and industry. This guide has provided a framework for investigating this tautomerism, from the foundational principles to detailed experimental and computational methodologies. While specific experimental data for this particular molecule is not extensively available in the current literature, the principles and protocols outlined herein, derived from closely related compounds, offer a robust starting point for its comprehensive characterization. The continued study of such tautomeric systems will undoubtedly contribute to advancements in organic synthesis, materials science, and the development of novel therapeutic agents.

References

• Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. Journal of Chemical Education. Available at: [Link]

• Direct observation of ground-state lactam–lactim tautomerization using temperature-jump transient 2D IR spectroscopy. Proceedings of the National Academy of Sciences. Available at: [Link]

• EXPERIMENT 42 - NMR Determination of Keto-Enol Equilibrium Constants. Joseph A DiVerdi. Available at: [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. Available at: [Link]

• Keto-Enol Tautomerism. Truman State University ChemLab. Available at: [Link]

• Lab 3 – Keto-Enol Chemical Equilibrium & Kinetics. BioPchem. Available at: [Link]

• 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286. PubChem. Available at: [Link]

• EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. ASU Core Research Facilities. Available at: [Link]

• Study Of Tautomerism & Solvent Effect By UV-Vis Spectroscopy.pdf. Slideshare. Available at: [Link]

• 1H NMR (500 MHz, CDCl3) δ. The Royal Society of Chemistry. Available at: [Link]

• IR Spectroscopy. e-PG Pathshala. Available at: [Link]

• 1H and 13C NMR study of the enol–enolic tautomerism of some cyclic β‐ketoaldehydes. Magnetic Resonance in Chemistry. Available at: [Link]

• UV-Vis absorption spectrum of the enol tautomer (in blue) and emission... ResearchGate. Available at: [Link]

• 1H and 13C NMR spectra of α-heterocyclic ketones and assignment of keto, enol and enaminone tautomeric structures. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Experiment- 6. pharmacy.bihar.gov.in. Available at: [Link]

• A proton and 13C NMR study of keto-enol tautomerism of some β-ketoamides. SciSpace. Available at: [Link]

• What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation? Master Organic Chemistry. Available at: [Link]

• 2-Methyl-4-oxo-4-phenylbutyronitrile (9e): 1H NMR (500 MHz, CDCl3) δ: 1. The Royal Society of Chemistry. Available at: [Link]

• Supporting Information. DOI. Available at: [Link]

• Targeting Individual Tautomers in Equilibrium by Resonant Inelastic X-ray Scattering. NIH. Available at: [Link]

• 3-oxo-3-phenylpropanenitrile. ChemSynthesis. Available at: [Link]

• Taming Tautomerism in Organic Crystal Structure Prediction. ChemRxiv. Available at: [Link]

• 13C NMR Chemical Shifts. Organic Chemistry Data. Available at: [Link]

• 13C NMR Chemical Shift. Oregon State University. Available at: [Link]

• Experimental (FT-IR) and theoretical (DFT-IR) studies of keto–enol tautomerism in pyruvic acid. ResearchGate. Available at: [Link]

• Exp 8 - Infrared Spectroscopy. University of Nevada, Reno. Available at: [Link]

• Table of Characteristic IR Absorptions. University of Colorado Boulder. Available at: [Link]

• Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. ResearchGate. Available at: [Link]

• The UV/Vis absorption spectra for different structures keto, enol and... ResearchGate. Available at: [Link]

• 2-methyl-3-oxo-3-phenylpropanenitrile (C10H9NO). PubChemLite. Available at: [Link]

• Typical IR Absorption Frequencies For Common Functional Groups. Northern Illinois University. Available at: [Link]

• Comparison of Tautomerization, Vibrational Spectra and UV-Vis Analysis of β-Ketoester With Acetylacetone. An Experimental and Theoretical Study. Semantic Scholar. Available at: [Link]

• Computational studies of 2-(4-oxo-3-phenylthiazolidin-2-ylidene)malononitrile. PubMed. Available at: [Link]

• What impact does tautomerism have on drug discovery and development? Future Medicinal Chemistry. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. Available at: [Link]

• Tautomer Database: A Comprehensive Resource for Tautomerism Analyses. Journal of Chemical Information and Modeling. Available at: [Link]

• Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods. Egyptian Journal of Chemistry. Available at: [Link]

Sources

• 1. UV absorption and keto-enol tautomerism equilibrium of methoxy and dimethoxy 1,3-diphenylpropane-1,3-diones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. biopchem.education [biopchem.education]
• 4. Direct observation of ground-state lactam–lactim tautomerization using temperature-jump transient 2D IR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods – Oriental Journal of Chemistry [orientjchem.org]

A Comprehensive Technical Guide to the Solubility of 2-Methyl-3-oxo-3-phenylpropanenitrile in Common Organic Solvents

This guide provides a detailed exploration of the solubility characteristics of 2-methyl-3-oxo-3-phenylpropanenitrile, a compound of interest in synthetic organic chemistry and drug development. Designed for researchers, scientists, and professionals in the pharmaceutical and chemical industries, this document outlines the theoretical basis for solubility, presents a robust experimental framework for its determination, and offers insights into the practical application of this knowledge.

Introduction: Understanding the Molecular Profile of 2-Methyl-3-oxo-3-phenylpropanenitrile

2-Methyl-3-oxo-3-phenylpropanenitrile (CAS No: 7391-29-9) is a keto-nitrile with a molecular formula of C₁₀H₉NO and a molecular weight of 159.18 g/mol .[1][2][3] Its structure, featuring a phenyl group, a ketone, a nitrile, and a methyl group, imparts a unique combination of polar and non-polar characteristics. This structural duality is central to understanding its solubility behavior in various organic solvents. The general principle of "like dissolves like" suggests that the polarity of both the solute and the solvent is a primary determinant of solubility.[4][5][6]

The presence of the polar nitrile (C≡N) and ketone (C=O) functional groups allows for dipole-dipole interactions and potential hydrogen bonding with protic solvents. Conversely, the non-polar phenyl ring and methyl group favor interactions with non-polar solvents through van der Waals forces. Therefore, a systematic investigation across a spectrum of solvents with varying polarities is essential to fully characterize the solubility profile of this compound.

Theoretical Framework for Solubility

The solubility of a solid in a liquid is the concentration of the solute in a saturated solution at a specific temperature. This equilibrium is influenced by several factors, including the chemical structure of the solute and solvent, temperature, and pressure. For organic compounds like 2-methyl-3-oxo-3-phenylpropanenitrile, an understanding of intermolecular forces is key to predicting solubility.

A qualitative prediction of solubility can be made by examining the polarity of the compound and the prospective solvents. A more quantitative understanding requires experimental determination. The following sections detail a comprehensive protocol for such a determination.

Experimental Determination of Solubility: A Step-by-Step Protocol

The following protocol describes the equilibrium solubility method, a reliable technique for determining the solubility of a compound in various solvents.

Materials and Equipment

• 2-Methyl-3-oxo-3-phenylpropanenitrile (purity ≥ 96%)

• A selection of common organic solvents (analytical grade or higher) with a range of polarities (e.g., hexane, toluene, diethyl ether, ethyl acetate, acetone, ethanol, methanol, water)

• Analytical balance (± 0.1 mg)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

Experimental Workflow

The experimental workflow is designed to ensure the accurate and reproducible determination of solubility.

Figure 1: Experimental workflow for the determination of solubility.

Detailed Procedural Steps

• Preparation of Calibration Standards: Prepare a series of standard solutions of 2-methyl-3-oxo-3-phenylpropanenitrile in a suitable solvent (in which it is freely soluble) at known concentrations. These will be used to generate a calibration curve.

• Sample Preparation: To a series of vials, add a pre-weighed excess amount of 2-methyl-3-oxo-3-phenylpropanenitrile. Add a precise volume of each test solvent to the vials. The amount of solid should be sufficient to ensure that a saturated solution is formed and undissolved solid remains.

• Equilibration: Seal the vials tightly and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24 to 72 hours) to allow the system to reach equilibrium. Visual inspection should confirm the presence of undissolved solid.

• Sample Processing: After equilibration, centrifuge the vials at high speed to pellet the undissolved solid. Carefully withdraw an aliquot of the supernatant using a pipette, ensuring no solid particles are disturbed.

• Filtration and Dilution: Filter the aliquot through a 0.22 µm syringe filter to remove any remaining microscopic particles. Accurately dilute the filtered supernatant with a suitable solvent to bring the concentration within the linear range of the analytical method.

• Analysis: Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometric method.

• Quantification: Use the calibration curve to determine the concentration of 2-methyl-3-oxo-3-phenylpropanenitrile in the diluted samples. Calculate the original solubility in the test solvent, taking into account the dilution factor.

Predicted and Hypothetical Solubility Data

Solvent	Polarity Index	Predicted Solubility Category	Hypothetical Solubility (mg/mL at 25 °C)
Hexane	0.1	Sparingly Soluble	< 1
Toluene	2.4	Soluble	50 - 100
Diethyl Ether	2.8	Soluble	75 - 125
Ethyl Acetate	4.4	Freely Soluble	> 200
Acetone	5.1	Freely Soluble	> 250
Ethanol	5.2	Soluble	100 - 150
Methanol	6.6	Soluble	80 - 120
Water	10.2	Insoluble	< 0.1

Application of Solubility Data in Research and Development

A thorough understanding of the solubility of 2-methyl-3-oxo-3-phenylpropanenitrile is critical for several applications:

• Reaction Chemistry: The choice of a suitable solvent is paramount for achieving optimal reaction kinetics and yield. The solubility data will guide chemists in selecting solvents that can effectively dissolve reactants and reagents.

• Purification: Recrystallization is a common technique for purifying solid organic compounds.[6][7] The ideal recrystallization solvent is one in which the compound is highly soluble at elevated temperatures and poorly soluble at lower temperatures. The solubility data at different temperatures will inform the selection of an appropriate solvent or solvent system.[8][9][10]

• Drug Formulation: In the context of drug development, solubility is a key determinant of a drug's bioavailability. If 2-methyl-3-oxo-3-phenylpropanenitrile or its derivatives are being investigated as active pharmaceutical ingredients (APIs), understanding their solubility in various pharmaceutically acceptable solvents is essential for formulation design.

Recrystallization Solvent Selection Workflow

The process of selecting an appropriate solvent for recrystallization is a systematic one.

Figure 2: Workflow for selecting a recrystallization solvent.

Safety and Handling

2-Methyl-3-oxo-3-phenylpropanenitrile is classified as harmful if swallowed and causes serious eye irritation.[1] It may also cause an allergic skin reaction.[1] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2-methyl-3-oxo-3-phenylpropanenitrile in common organic solvents. By combining theoretical principles with a robust experimental protocol, researchers can generate the critical data needed to guide reaction optimization, purification strategies, and formulation development. The provided workflows and hypothetical data serve as a practical resource for scientists and professionals working with this and structurally related compounds.

References

• PubChem. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

• University of California, Irvine. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Slideshare. (n.d.). solubility experimental methods.pptx. Retrieved from [Link]

• Khan Academy. (n.d.). Solubility of organic compounds. Retrieved from [Link]

• MH Chem. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4 [Video]. YouTube. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• Unknown. (n.d.). Recrystallization. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-methyl-3-oxo-3-phenylpropanoate. National Center for Biotechnology Information. Retrieved from [Link]

• Korovina, N. (2020, September 7). Recrystallization Technique for Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• Unknown. (n.d.). Crystallization Solvents.pdf. Retrieved from [Link]

• ChemSynthesis. (n.d.). 3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-3-phenylpropanenitrile. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 3. 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9 [sigmaaldrich.com]
• 4. chem.ws [chem.ws]
• 5. Khan Academy [khanacademy.org]
• 6. rubingroup.org [rubingroup.org]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

An In-depth Technical Guide to the Thermal Stability and Decomposition of 2-Methyl-3-oxo-3-phenylpropanenitrile

Foreword: A Proactive Approach to Thermal Hazard Assessment

In the landscape of pharmaceutical development and fine chemical synthesis, a thorough understanding of a compound's physicochemical properties is paramount. Thermal stability is not merely a data point; it is a critical determinant of a substance's safety, process viability, and shelf-life. This guide focuses on 2-Methyl-3-oxo-3-phenylpropanenitrile, a β-keto nitrile with significant potential as a versatile building block in organic synthesis. While specific literature on the thermal decomposition of this exact molecule is nascent, this document provides a comprehensive framework for its investigation. By leveraging established principles of thermal analysis and drawing parallels with structurally related compounds, we present a robust methodology for characterizing its thermal behavior, predicting decomposition pathways, and performing kinetic analysis. This guide is structured to empower researchers to proactively assess thermal hazards and ensure the safe and effective application of this compound.

Introduction to 2-Methyl-3-oxo-3-phenylpropanenitrile

2-Methyl-3-oxo-3-phenylpropanenitrile, also known as α-benzoylpropionitrile, belongs to the class of β-keto nitriles. These compounds are highly valuable in medicinal and organic chemistry, serving as key precursors for a wide array of heterocyclic systems and biologically active molecules.[1] Their utility stems from the presence of multiple reactive functional groups: a ketone, a nitrile, and an acidic α-hydrogen, which allow for diverse chemical transformations.

The thermal stability of such intermediates is a critical parameter. Uncontrolled decomposition can lead to hazardous situations, including thermal runaway reactions, and can compromise the purity and efficacy of downstream products. Therefore, a systematic evaluation of a compound's response to thermal stress is an indispensable part of process development and safety assessment.

Physicochemical and Safety Profile

A foundational understanding begins with the compound's basic properties. The following table summarizes the key identifiers and physicochemical data for 2-Methyl-3-oxo-3-phenylpropanenitrile, compiled from authoritative chemical databases.

Property	Value	Source
IUPAC Name	2-methyl-3-oxo-3-phenylpropanenitrile	[PubChem][2]
CAS Number	7391-29-9	[PubChem][2]
Molecular Formula	C₁₀H₉NO	[PubChem][2]
Molecular Weight	159.18 g/mol	[PubChem][2]
Appearance	Colorless liquid	[Biosynth][3]
Storage Temperature	Refrigerated	[Sigma-Aldrich][4]

Safety and Hazard Information: The compound is classified with the following GHS hazard statements:

• H302: Harmful if swallowed.[2]

• H317: May cause an allergic skin reaction.[2]

• H319: Causes serious eye irritation.[2]

Appropriate personal protective equipment (PPE), including gloves and eye protection, should be used when handling this substance. Work should be conducted in a well-ventilated area or a fume hood.[5]

A Systematic Workflow for Thermal Stability Assessment

To comprehensively evaluate the thermal stability of 2-Methyl-3-oxo-3-phenylpropanenitrile, a multi-technique approach is essential. The following experimental workflow is proposed to systematically gather data on melting, decomposition, evolved gases, and reaction kinetics.

Caption: Proposed experimental workflow for thermal analysis.

Step-by-Step Experimental Protocols

Protocol 1: Differential Scanning Calorimetry (DSC)

• Objective: To determine the melting point and screen for highly energetic decomposition events.

• Instrumentation: A calibrated DSC instrument.

• Sample Preparation: Accurately weigh 1-3 mg of 2-Methyl-3-oxo-3-phenylpropanenitrile into a hermetically sealed aluminum pan.

• Experimental Conditions:

  • Heat the sample from ambient temperature (e.g., 25°C) to a preliminary upper limit (e.g., 350°C) at a constant heating rate of 10 K/min.

  • Purge with an inert gas (Nitrogen) at a flow rate of 50 mL/min.

• Data Analysis:

  • Identify the endothermic peak corresponding to the melting point (Tₘ).

  • Observe any sharp exothermic peaks, which indicate decomposition. Note the onset temperature (Tₒₙₛₑₜ) and the enthalpy of decomposition (ΔHₔ). A high ΔHₔ suggests a significant thermal hazard.

Protocol 2: Thermogravimetric Analysis (TGA)

• Objective: To quantify mass loss as a function of temperature and determine the decomposition temperature range.

• Instrumentation: A calibrated TGA instrument.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into an alumina or platinum crucible.

• Experimental Conditions:

  • Run A (Inert): Heat the sample from ambient to 600°C at 10 K/min under a Nitrogen atmosphere (50 mL/min).

  • Run B (Oxidative): Repeat the experiment under an Air atmosphere (50 mL/min).

• Data Analysis:

  • Generate TG (mass vs. temperature) and DTG (derivative of mass loss vs. temperature) curves.

  • Determine the onset temperature of decomposition (T₅%, the temperature at which 5% mass loss occurs).

  • Identify the temperatures of maximum decomposition rates (peaks in the DTG curve).

  • Quantify the percentage of mass lost in each decomposition step. Comparing inert and oxidative runs reveals susceptibility to oxidation.

Anticipated Thermal Behavior and Decomposition Pathways

The thermal decomposition of a molecule is dictated by the weakest bonds and the most stable fragmentation products. For 2-Methyl-3-oxo-3-phenylpropanenitrile, several decomposition pathways can be hypothesized based on its structure.

Caption: Hypothesized initial decomposition pathways.

• Pathway A (Retro-Aldol Type Cleavage): The C-C bond between the carbonyl carbon and the α-carbon is a likely point of initial cleavage, similar to retro-aldol fragmentations seen in β-hydroxy ketones.[6] This would yield a benzoyl radical and a 2-cyanopropyl radical.

• Pathway B (Decarbonylation): Cleavage of the bond between the phenyl ring and the carbonyl group, followed by the loss of carbon monoxide (CO), is a common pathway for aromatic ketones at high temperatures.

• Pathway C (Nitrile Elimination): The nitrile group could be eliminated as hydrogen cyanide (HCN), a highly toxic gas. This is a characteristic decomposition route for many organic nitriles.[7]

TGA-FTIR/MS analysis would be crucial to confirm these pathways by detecting characteristic evolved gases such as CO (FTIR band ~2143 cm⁻¹), HCN (FTIR band ~3300 cm⁻¹), and fragments corresponding to aromatic species.

Hypothetical TGA/DTG Data: Based on studies of similar structures, a multi-step decomposition is likely.

Atmosphere	Step	Temperature Range (°C)	Mass Loss (%)	DTG Peak (°C)	Probable Evolved Species
Nitrogen	1	250 - 350	~35%	~290	HCN, CO, Propionitrile fragments
2	350 - 500	~45%	~420	Phenyl fragments, char formation
Air	1	240 - 340	~38%	~280	HCN, CO, CO₂, H₂O
2	340 - 550	~60%	~450, ~510	Oxidative combustion of residue

Kinetic Analysis of Thermal Decomposition

Understanding the kinetics of decomposition is vital for predicting the long-term stability (shelf-life) and determining safe processing temperatures. The isoconversional (model-free) approach is recommended as it calculates the activation energy (Eₐ) as a function of the extent of conversion (α) without assuming a specific reaction model.

Rationale for Isoconversional Methods

The rate of a solid-state decomposition reaction is described by: dα/dt = k(T)f(α) = A * exp(-Eₐ/RT) * f(α) where α is the conversion fraction, t is time, k(T) is the rate constant, A is the pre-exponential factor, Eₐ is the activation energy, R is the gas constant, T is the absolute temperature, and f(α) is the reaction model.

Isoconversional methods are based on the principle that at a constant conversion (α), the reaction rate is only a function of temperature. By performing TGA experiments at different linear heating rates (β = dT/dt), one can determine Eₐ without prior knowledge of the reaction model f(α).

Protocol for Kinetic Analysis

• Data Acquisition: Perform TGA experiments at a minimum of four different heating rates (e.g., 5, 10, 15, and 20 K/min) under a nitrogen atmosphere.

• Data Processing: For each heating rate, extract the temperature values corresponding to fixed degrees of conversion (α), typically from α = 0.1 to α = 0.9 in steps of 0.05.

• Model Application (Flynn-Wall-Ozawa Method): The FWO method uses the following equation: ln(β) = Const - 1.052 * (Eₐ / RT)

  • For each value of α, plot ln(β) versus 1/T.

  • The data should yield a straight line, and the activation energy (Eₐ) can be calculated from the slope (Slope = -1.052 * Eₐ / R).

• Data Interpretation: Plot the calculated Eₐ values against α.

  • If Eₐ is relatively constant across the conversion range, it suggests a simple, single-step decomposition process.

  • A significant variation in Eₐ with α indicates a complex, multi-step reaction mechanism, which is common for organic molecules.

Caption: Workflow for isoconversional kinetic analysis.

Conclusion and Recommendations

This guide outlines a comprehensive, scientifically grounded methodology for the investigation of the thermal stability and decomposition of 2-Methyl-3-oxo-3-phenylpropanenitrile. While direct experimental data is not yet widely available, the proposed workflow, rooted in established thermal analysis techniques and chemical principles, provides a clear path for researchers.

Key Recommendations:

• Prioritize Safety: Given the potential for the release of toxic gases like HCN and CO, all thermal experiments must be conducted in a well-ventilated laboratory, preferably with the instrument's exhaust vented into a fume hood.

• Systematic Approach: Follow the proposed phased workflow, from initial DSC screening to in-depth kinetic analysis, to build a complete stability profile.

• Confirm with Evolved Gas Analysis: TGA-FTIR or TGA-MS is critical for confirming the hypothesized decomposition pathways and identifying all volatile products.

• Apply Kinetic Data: Use the calculated activation energy to estimate shelf-life at storage temperatures (using methods like the Arrhenius equation) and to define maximum safe operating temperatures for synthesis and formulation processes.

By adhering to this framework, professionals in research and drug development can ensure a thorough understanding of the thermal properties of 2-Methyl-3-oxo-3-phenylpropanenitrile, mitigating risks and enabling its safe and effective use.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 255286, 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• Aboje, A. A., et al. (2024). Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates. National Institutes of Health (NIH). Retrieved from [Link]

• ChemSynthesis. (n.d.). 3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• Smith, G. G., & Kelly, F. W. (1961). Thermal decomposition of. beta. -hydroxy ketones. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Retrieved from [Link]

• MDPI. (n.d.). Kinetic Analysis of the Thermal Degradation of Recycled Acrylonitrile-Butadiene-Styrene by non-Isothermal Thermogravimetry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 64799, Benzoylacetonitrile. Retrieved from [Link]

• ResearchGate. (n.d.). Application of Benzoylaceteonitrile in the Synthesis of Pyridines Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Thermogravimetric Analysis, and Kinetic Study of Poly-N-Isopropylacrylamide with Varied Initiator Content. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal decomposition kinetics of some aromatic azomonoethers. Retrieved from [Link]

• OPUS FAU. (n.d.). Investigation of the chemical changes during the thermal treatment of acrylonitrile-co-methyl acrylate-polymer. Retrieved from [Link]

• Fiveable. (n.d.). Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• ResearchGate. (n.d.). Systematic strategies for degradation kinetic study of pharmaceuticals. Retrieved from [Link]

• MDPI. (n.d.). Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Understanding and Kinetic Modeling of Complex Degradation Pathways in the Solid Dosage Form: The Case of Saxagliptin. Retrieved from [Link]

• ResearchGate. (n.d.). Application of FTIR in characterization of acrylonitrile-butadiene rubber (nitrile rubber). Retrieved from [Link]

• ResearchGate. (n.d.). Thermogravimetric analysis (TGA) curves of the nitrile butadiene rubber. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 4. researchgate.net [researchgate.net]
• 5. Understanding and Kinetic Modeling of Complex Degradation Pathways in the Solid Dosage Form: The Case of Saxagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates - PMC [pmc.ncbi.nlm.nih.gov]

Analysis of α-Proton Acidity in 2-Methyl-3-oxo-3-phenylpropanenitrile: A Theoretical and Practical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The acidity of α-protons in carbonyl compounds is a cornerstone of organic chemistry, dictating reaction pathways, molecular stability, and biological activity. This guide provides an in-depth analysis of the factors governing the acidity of the α-proton in 2-methyl-3-oxo-3-phenylpropanenitrile, a β-keto nitrile of significant interest in synthetic chemistry and drug development. We will explore the structural elements that contribute to the pronounced acidity of this proton, detail rigorous experimental methodologies for its pKa determination, and outline modern computational approaches for its theoretical prediction. This document is intended to serve as a comprehensive resource for researchers seeking to understand and manipulate the chemical properties of this and related molecular scaffolds.

Theoretical Framework: The Basis of α-Proton Acidity

The carbon atom adjacent to a carbonyl group is designated as the α-carbon, and the hydrogens attached to it are the α-protons. While C-H bonds are typically non-acidic (e.g., ethane pKa ≈ 50-60), the presence of an adjacent electron-withdrawing group like a carbonyl can dramatically increase acidity by a factor of over 10^40.[1][2] This phenomenon is rooted in the stability of the conjugate base formed upon deprotonation.

The removal of an α-proton yields a carbanion known as an enolate.[3][4] The stability of this enolate is the primary driver of the α-proton's acidity. This stability arises from the delocalization of the negative charge onto the electronegative oxygen atom of the carbonyl group via resonance.[4][5] The α-carbon of the enolate is sp²-hybridized, and its p-orbital overlaps with the p-orbitals of the neighboring carbonyl group, allowing for effective charge distribution.[1][2]

Molecular Architecture of 2-Methyl-3-oxo-3-phenylpropanenitrile

The structure of 2-methyl-3-oxo-3-phenylpropanenitrile presents a unique case where the α-proton is positioned between two potent electron-withdrawing groups: a benzoyl group (a ketone) and a nitrile group. This arrangement classifies it as a β-keto nitrile.

• Inductive Effects : Both the carbonyl oxygen and the nitrile nitrogen are highly electronegative, pulling electron density away from the α-carbon through the sigma bond framework. This inductive withdrawal polarizes the C-H bond, making the proton more susceptible to abstraction by a base.

• Resonance Effects : The most significant contribution to the α-proton's acidity is the resonance stabilization of the resulting conjugate base. Upon deprotonation, the negative charge on the α-carbon is delocalized across the carbonyl oxygen and the nitrile nitrogen. This extensive delocalization over three atoms (O, C, N) creates a highly stable, resonance-hybrid enolate, which significantly lowers the energy of the conjugate base and, consequently, increases the acidity of the parent compound.

The diagram below illustrates the resonance structures that stabilize the conjugate base, demonstrating the delocalization of the negative charge.

Caption: Resonance delocalization in the conjugate base.

Comparative Acidity and pKa Estimation

To contextualize the acidity of 2-methyl-3-oxo-3-phenylpropanenitrile, it is instructive to compare the pKa values of simpler, related structures. The presence of two flanking electron-withdrawing groups dramatically lowers the pKa compared to monofunctional compounds.[1][6]

Compound	Structure	Approximate pKa	Rationale
Acetone (a ketone)	CH₃C(=O)CH₃	19-21	Single carbonyl group provides moderate resonance stabilization.[1]
Acetonitrile (a nitrile)	CH₃C≡N	~25	Nitrile group stabilizes the anion, but less effectively than a ketone.[1][2]
2,4-Pentanedione (a β-diketone)	CH₃C(=O)CH₂C(=O)CH₃	~9	Two carbonyl groups provide extensive resonance stabilization.[1][7]
2-Methyl-3-oxo-3-phenylpropanenitrile	PhC(=O)CH(CH₃)C≡N	Estimated 10-12	Flanked by a ketone and a nitrile, leading to high stability of the conjugate base, similar to a β-diketone.

The pKa of our target molecule is expected to be in the range of other "active methylene" compounds, such as β-diketones and β-ketoesters, likely between 10 and 12. The methyl group is weakly electron-donating and may slightly increase the pKa (decrease acidity) compared to the non-methylated analogue, 3-oxo-3-phenylpropanenitrile.

Experimental Determination of pKa

Accurate pKa determination requires precise experimental measurements. The most common methods rely on tracking a physical property that differs between the protonated acid (HA) and the deprotonated conjugate base (A⁻) as a function of pH.[8]

Protocol: pKa Determination by UV-Vis Spectrophotometry

This method is predicated on the likelihood that the electronic transitions, and thus the UV-Vis absorbance spectra, of the keto tautomer and the enolate will differ. By monitoring absorbance at a fixed wavelength across a range of pH values, a titration curve is generated, from which the pKa can be derived.

Methodology:

• Preparation of Stock Solutions:

  • Prepare a concentrated stock solution (e.g., 10 mM) of 2-methyl-3-oxo-3-phenylpropanenitrile in a water-miscible organic solvent (e.g., DMSO, Methanol) to ensure solubility.

  • Prepare a series of buffer solutions with known pH values, spanning a range of at least 3-4 pH units centered around the estimated pKa (e.g., pH 8 to pH 14). Ensure constant ionic strength across all buffers by adding a neutral salt like KCl.

• Wavelength Selection:

  • Prepare two samples: one at a low pH (e.g., pH 2) where the compound is fully protonated (keto form) and one at a high pH (e.g., pH 14) where it is fully deprotonated (enolate form).

  • Scan the UV-Vis spectrum (e.g., 200-400 nm) for both samples.

  • Identify an analytical wavelength (λ_max_) where the difference in absorbance between the two forms is maximal. This maximizes the sensitivity of the measurement.

• Data Collection:

  • For each buffer solution, prepare a sample by adding a small, precise aliquot of the stock solution to the buffer. The final concentration should be identical for all samples and result in an absorbance within the linear range of the spectrophotometer (typically 0.1-1.0).

  • Measure the absorbance of each sample at the predetermined analytical wavelength.

• Data Analysis:

  • Plot the measured absorbance versus the pH of the buffer solutions.

  • The resulting data should form a sigmoidal curve.

  • The pKa is the pH value at the inflection point of this curve, which corresponds to the point where [HA] = [A⁻]. This can be determined by fitting the data to the Henderson-Hasselbalch equation or by finding the midpoint of the curve.

Caption: Workflow for pKa determination via UV-Vis.

Protocol: pKa Determination by ¹H NMR Spectroscopy

NMR spectroscopy can determine pKa by monitoring the chemical shift of specific protons, which changes as the molecule transitions from its acidic to its basic form.[9][10][11] The observed chemical shift is a weighted average of the shifts of the protonated and deprotonated species.

Methodology:

• Sample Preparation:

  • Prepare a series of NMR samples in a suitable solvent system (e.g., D₂O/DMSO-d₆). Each sample should contain the same concentration of 2-methyl-3-oxo-3-phenylpropanenitrile and a buffer to maintain a specific pD (the pH in D₂O).

  • The pD can be adjusted using solutions of NaOD and DCl. Note that pD ≈ pH + 0.4.

  • An internal standard with a known, stable chemical shift can be included.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum for each sample.

  • Identify the resonance signal for the α-proton (a quartet, in this case) and other nearby protons (e.g., the methyl group) that show a significant change in chemical shift with pD.

• Data Analysis:

  • Plot the chemical shift (δ) of the chosen proton versus the pD of the solution.

  • This plot will yield a sigmoidal titration curve.

  • The pKa is determined from the inflection point of the curve, which is the pD at which the observed shift is exactly halfway between the limiting chemical shifts of the fully protonated (δ_HA_) and fully deprotonated (δ_A⁻_) forms.[8]

Computational pKa Prediction

For drug development professionals, in silico prediction of pKa is a valuable tool for screening virtual libraries and prioritizing synthetic targets. These methods use quantum mechanics to calculate the thermodynamics of deprotonation.[12][13]

Theoretical Basis:

The pKa is directly related to the standard Gibbs free energy of the acid dissociation reaction (ΔG°aq) in aqueous solution.

pKa = ΔG°aq / (2.303 RT)

The free energy term is calculated using a thermodynamic cycle that breaks down the process into more easily computable steps, typically involving gas-phase deprotonation energies and solvation free energies of the species involved.

Methodology Workflow:

• Structure Optimization: The 3D structures of both the protonated acid (HA) and the conjugate base (A⁻) are computationally optimized to find their lowest energy conformations. This is typically done using Density Functional Theory (DFT).

• Gas-Phase Free Energy Calculation: The Gibbs free energies of the optimized HA and A⁻ structures are calculated in the gas phase.

• Solvation Free Energy Calculation: The free energy change associated with transferring each species from the gas phase to the solvent (water) is calculated. This is a critical step, as solvation strongly influences acidity. Implicit solvent models, such as the Polarizable Continuum Model (PCM), are commonly employed.[12]

• Thermodynamic Cycle Calculation: The free energies from the above steps are combined within a thermodynamic cycle to calculate the overall ΔG°aq for the dissociation. An established experimental value for the solvation free energy of the proton (H⁺) is required to complete the cycle.

• pKa Calculation: The final pKa is calculated from ΔG°aq using the equation above.

Caption: Workflow for computational pKa prediction.

This computational approach, while intensive, allows for the high-throughput screening of derivatives and provides deep mechanistic insight into the electronic factors governing acidity, making it an indispensable tool in modern chemical research.[14]

References

• Title: 22.5: Acidity of Alpha Hydrogen Atoms- Enolate Ion Formation Source: Chemistry LibreTexts URL: [Link]

• Title: Solvent effect in keto–enol tautomerism for a polymerizable β-ketonitrile monomer. Spectroscopy and theoretical study Source: Journal of Molecular Structure URL: [Link]

• Title: Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants Source: National Institutes of Health (NIH) URL: [Link]

• Title: How does the pKa value of alpha hydrogens in beta dicarbonyl compounds compare to those in simple carbonyl compounds? Source: Pearson URL: [Link]

• Title: 22.5 Acidity of Alpha Hydrogen Atoms: Enolate Ion Formation Source: OpenStax URL: [Link]

• Title: Measurement of the pKa Values of Organic Molecules in Aqueous−Organic Solvent Mixtures by 1H NMR without Source: The University of East Anglia URL: [Link]

• Title: 22.5: Acidity of Alpha Hydrogen Atoms- Enolate Ion Formation Source: Chemistry LibreTexts URL: [Link]

• Title: Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants Source: ACS Publications URL: [Link]

• Title: 6.1 The Acidity of the α-Hydrogens Source: KPU Pressbooks URL: [Link]

• Title: Acidity of alpha hydrogens Source: University of Calgary URL: [Link]

• Title: 21.1 Acidity of the Alpha Hydrogen | Organic Chemistry Source: YouTube URL: [Link]

• Title: How to Estimate the pKa Values Using the pKa Table Source: Organic Chemistry Tutor URL: [Link]

• Title: Five Key Factors That Influence Acidity Source: Master Organic Chemistry URL: [Link]

• Title: Development of Methods for the Determination of pKa Values Source: National Institutes of Health (NIH) URL: [Link]

• Title: Enolates - Formation, Stability, and Simple Reactions Source: Master Organic Chemistry URL: [Link]

• Title: 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 Source: PubChem URL: [Link]

• Title: Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models Source: MDPI URL: [Link]

• Title: Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods Source: Optibrium URL: [Link]

• Title: Computational pKa Determination Source: Reddit URL: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 22.5 Acidity of Alpha Hydrogen Atoms: Enolate Ion Formation - Organic Chemistry | OpenStax [openstax.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 6.1 The Acidity of the α-Hydrogens – Organic Chemistry II [kpu.pressbooks.pub]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. How does the pKa value of alpha hydrogens in beta dicarbonyl comp... | Study Prep in Pearson+ [pearson.com]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. optibrium.com [optibrium.com]
• 14. reddit.com [reddit.com]

An In-depth Technical Guide to the Discovery and Historical Synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl-3-oxo-3-phenylpropanenitrile, also known as α-benzoylpropionitrile, is a versatile chemical intermediate with applications in organic synthesis. This technical guide provides a comprehensive overview of its discovery and the historical evolution of its synthesis. We will delve into the foundational chemical principles that underpin its creation, from early explorations of nitrile reactivity to more refined acylation methodologies. This guide will offer a critical analysis of the experimental choices, the causality behind synthetic strategies, and detailed protocols for key historical methodologies.

Introduction: The Emergence of α-Cyanoketones

The story of 2-methyl-3-oxo-3-phenylpropanenitrile is intrinsically linked to the broader history of α-cyanoketones, a class of compounds that have long been recognized for their synthetic utility. The presence of three reactive centers—a nitrile, a ketone, and an acidic α-hydrogen—makes them powerful building blocks for the construction of complex molecules.

The journey into the synthesis of nitriles began in the 18th and 19th centuries, with the first synthesis of hydrogen cyanide in 1782 and benzonitrile around 1832.[1] Théophile-Jules Pelouze synthesized propionitrile in 1834.[1] These early discoveries laid the groundwork for understanding the unique reactivity of the nitrile group and its adjacent carbon atom.

Foundational Syntheses: The Acylation of Nitriles

The core transformation for the synthesis of 2-methyl-3-oxo-3-phenylpropanenitrile is the acylation of a nitrile. This reaction involves the introduction of an acyl group (in this case, a benzoyl group) to the α-position of the nitrile. Historically, this has been achieved through various methods, each with its own set of advantages and limitations.

The Claisen Condensation and Related Reactions

One of the earliest and most fundamental concepts in carbon-carbon bond formation is the Claisen condensation, which involves the reaction of an ester with an enolizable carbonyl compound. While not a direct synthesis of α-cyanoketones, the principles of enolate generation and subsequent acylation are central to their synthesis.

A closely related and highly relevant reaction is the base-catalyzed condensation of a nitrile with an ester. This approach, a variation of the Thorpe-Ziegler reaction theme, has been a cornerstone in the synthesis of β-ketonitriles. The general mechanism involves the deprotonation of the α-carbon of the nitrile to form a nucleophilic carbanion, which then attacks the electrophilic carbonyl carbon of the ester.

A Key Historical Synthesis: The Reaction of Methyl Benzoate and Propionitrile

A significant method for the preparation of 2-methyl-3-oxo-3-phenylpropanenitrile is detailed in a patent from the latter half of the 20th century, showcasing a practical and scalable approach.[2] This synthesis involves the reaction of methyl benzoate with propionitrile in the presence of a strong base, sodium hydride.

Causality Behind Experimental Choices

• Choice of Reactants: Methyl benzoate serves as the benzoyl group donor. Propionitrile provides the three-carbon backbone with the nitrile functionality and the α-methyl group.

• Role of the Base: Sodium hydride (NaH) is a powerful, non-nucleophilic base. Its primary function is to deprotonate the α-carbon of propionitrile, generating the corresponding carbanion. The use of a non-nucleophilic base is crucial to avoid competing reactions, such as the addition of the base to the ester.

• Solvent: The reaction is typically carried out in an aprotic solvent like toluene. This prevents the quenching of the strong base and the reactive carbanion intermediate.

• Reaction Conditions: The reaction is performed at elevated temperatures (85°-90° C) to facilitate the reaction between the nitrile anion and the less reactive ester carbonyl.[2]

Reaction Mechanism

The synthesis proceeds through a nucleophilic acyl substitution pathway.

Reaction mechanism for the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Experimental Protocol

The following is a representative protocol based on the historical literature.[2]

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mol)	Mass (g)	Volume (mL)
Methyl benzoate	136.15	1	137	~131
Propionitrile	55.08	2	110.2	~140
Sodium hydride (80% in oil)	24.00	2	60	-
Toluene	-	-	-	750
Hydrochloric acid	-	-	-	As needed

Procedure:

• A solution of methyl benzoate in toluene is heated to 75°C in a suitable reaction vessel.

• Sodium hydride is added to the heated solution.

• Propionitrile is then added dropwise to the mixture over a period of 1.5 hours, maintaining the temperature at 75°C.

• The reaction mixture is stirred at 85°-90° C until the evolution of hydrogen gas ceases.

• The reaction mixture is then cooled and filtered to collect the solid precipitate.

• The precipitate is suspended in water and acidified with hydrochloric acid to a pH of 2 with vigorous stirring.

• The precipitated oil is separated, and the aqueous phase is extracted with toluene.

• The organic layers are combined, dried, and the solvent is removed under reduced pressure to yield the crude product.

• Further purification can be achieved by distillation or chromatography.

Self-Validation: The cessation of hydrogen evolution is a key indicator of the completion of the deprotonation step and the overall reaction progress. The pH adjustment during workup ensures the protonation of the enolate to the final product.

Alternative and Modern Synthetic Approaches

While the acylation of nitriles with esters represents a classical approach, other methods for the synthesis of α-cyanoketones have been developed.

• Reaction with Acyl Chlorides: A more reactive acylating agent, such as benzoyl chloride, can be used.[3] This reaction often proceeds under milder conditions but may require careful control due to the high reactivity of the acyl chloride.

• Transition-Metal-Catalyzed Reactions: More contemporary methods may involve transition-metal catalysis to achieve the acylation of nitriles under different reaction conditions.

Data Presentation

Synthesis Method	Acylating Agent	Nitrile	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Historical Acylation	Methyl benzoate	Propionitrile	NaH	Toluene	85-90	Not specified	[2]
Analogous Acylation	Ethyl benzoate	Acetonitrile	NaH	Toluene	85	89	[2]

Conclusion

The synthesis of 2-methyl-3-oxo-3-phenylpropanenitrile is a testament to the enduring principles of organic chemistry. From the early understanding of nitrile reactivity to the development of robust acylation protocols, the historical journey of this compound highlights the continuous refinement of synthetic methodologies. The classical approach of condensing an ester with a nitrile in the presence of a strong base remains a viable and illustrative method for preparing this valuable α-cyanoketone. This guide serves as a foundational resource for researchers, providing not only the practical details of its synthesis but also an appreciation for the chemical ingenuity that led to its discovery and development.

References

• ChemSynthesis. (n.d.). 3-oxo-3-phenylpropanenitrile. Retrieved January 16, 2026, from [Link]

• Wikipedia. (2023, December 19). Nitrile. In Wikipedia. Retrieved January 16, 2026, from [Link]

• Oncotarget. (2017). SYNTHESIS OF SC99 AND ITS ANALOGS. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Retrieved January 16, 2026, from [Link]

• Pearson. (n.d.). What compounds are formed from the reaction of benzoyl chloride with the following reagents? i. isopropyl alcohol. Retrieved January 16, 2026, from [Link]

• IOSR Journal. (2020). Hydrolysis of Ethyl Benzoate in Nitrogenous and Non. Retrieved January 16, 2026, from [Link]

• National Center for Biotechnology Information. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). US4728743A - Process for the production of 3-oxonitriles.

• ResearchGate. (n.d.). Benzyl Chloride, Benzal Chloride, and Benzotrichloride. Retrieved January 16, 2026, from [Link]

• YouTube. (2021, January 22). The Hydrolysis of Ethyl Benzoate. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). CN109160880B - A kind of preparation method of ethyl benzoate.

• Sciencemadness.org. (2008, May 10). Benzotrichloride, Benzoyl Chloride, and Phthalyl Chloride - Illustrated Practical Guide. Retrieved January 16, 2026, from [Link]

• Supplementary Information. (n.d.). Transition-metal-catalyst-free reaction of amides and acetonitriles: Synthesis of ß-ketonitriles. Retrieved January 16, 2026, from [Link]

Sources

• 1. Nitrile - Wikipedia [en.wikipedia.org]
• 2. US4728743A - Process for the production of 3-oxonitriles - Google Patents [patents.google.com]
• 3. Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Theoretical and Computational-Experimental Characterization of 2-Methyl-3-oxo-3-phenylpropanenitrile

Foreword

This technical guide provides an in-depth exploration of 2-Methyl-3-oxo-3-phenylpropanenitrile, a significant β-ketonitrile in organic synthesis. This document is intended for researchers, scientists, and professionals in drug development, offering a blend of established experimental data and robust theoretical modeling. In the absence of extensive published computational studies on this specific molecule, this guide presents a comprehensive framework for its theoretical analysis based on widely accepted computational chemistry protocols. By integrating known experimental findings with predictive computational insights, we aim to provide a holistic understanding of the molecule's structural, spectroscopic, and electronic properties, thereby facilitating its application in synthetic and medicinal chemistry.

Introduction to 2-Methyl-3-oxo-3-phenylpropanenitrile

2-Methyl-3-oxo-3-phenylpropanenitrile, with the chemical formula C₁₀H₉NO, is a member of the β-ketonitrile class of organic compounds.[1] These molecules are characterized by a nitrile group (-C≡N) and a ketone group (C=O) separated by a single carbon atom. This structural arrangement imparts a unique reactivity profile, making β-ketonitriles valuable intermediates in the synthesis of a wide array of organic molecules, including heterocyclic compounds and pharmacologically active agents.[2][3] The presence of the electron-withdrawing nitrile and carbonyl groups acidifies the α-hydrogen, facilitating a variety of carbon-carbon bond-forming reactions. 2-Methyl-3-oxo-3-phenylpropanenitrile, specifically, has been utilized as a precursor in the synthesis of pyrazole derivatives, which are known to exhibit a range of biological activities.[4]

This guide will delve into the synthesis and experimental characterization of 2-Methyl-3-oxo-3-phenylpropanenitrile, followed by a detailed theoretical and computational analysis. The computational section will outline a robust methodology for investigating its molecular and electronic properties, providing predicted data to complement the experimental findings.

Synthesis and Experimental Characterization

The synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile is typically achieved through the methylation of 3-oxo-3-phenylpropanenitrile. A common laboratory-scale synthesis is described below.

Synthesis Protocol

A detailed synthesis procedure for 2-Methyl-3-oxo-3-phenylpropanenitrile is outlined in the following experimental protocol.

Experimental Protocol: Synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile [5]

• Reaction Setup: To a solution of 3-oxo-3-phenylpropanenitrile (1 equivalent) in anhydrous N,N-Dimethylformamide (DMF), add sodium hydride (NaH) (1 equivalent) portion-wise at 0 °C under an inert atmosphere.

• Stirring: Stir the resulting mixture at 0 °C for 15 minutes to facilitate the formation of the corresponding enolate.

• Methylation: Add methyl iodide (1 equivalent) to the reaction mixture at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 1 hour. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by diluting the mixture with water.

• Extraction and Purification: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield 2-Methyl-3-oxo-3-phenylpropanenitrile.

Spectroscopic Characterization

The structural identity and purity of synthesized 2-Methyl-3-oxo-3-phenylpropanenitrile can be confirmed using various spectroscopic techniques.

NMR spectroscopy is a powerful tool for elucidating the molecular structure. The reported ¹H and ¹³C NMR data for 2-Methyl-3-oxo-3-phenylpropanenitrile are summarized below.[6]

Table 1: Experimental NMR Data for 2-Methyl-3-oxo-3-phenylpropanenitrile [6]

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H	8.11 – 7.94	m	2H, Aromatic
7.71 – 7.63	m	1H, Aromatic
7.61 – 7.47	m	2H, Aromatic
4.39	q	7.2	1H, CH
1.65	d	7.2	3H, CH₃
¹³C	Data not explicitly provided in the search results.

Note: The ¹³C NMR data was mentioned but not detailed in the provided search results.

Infrared spectroscopy provides information about the functional groups present in a molecule. The characteristic vibrational frequencies for 2-Methyl-3-oxo-3-phenylpropanenitrile are presented below.[7]

Table 2: Experimental IR Data for 2-Methyl-3-oxo-3-phenylpropanenitrile [7]

Wavenumber (cm⁻¹)	Assignment
2233	C≡N stretching
1709	C=O stretching

Theoretical and Computational Analysis

To gain deeper insights into the molecular properties of 2-Methyl-3-oxo-3-phenylpropanenitrile, a theoretical and computational analysis is indispensable. This section outlines a comprehensive computational workflow based on Density Functional Theory (DFT), a widely used method for studying molecular systems.

Computational Methodology

The following protocol details the steps for a thorough computational investigation of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Experimental Protocol: Computational Analysis of 2-Methyl-3-oxo-3-phenylpropanenitrile

• Geometry Optimization:

  • Construct the initial 3D structure of 2-Methyl-3-oxo-3-phenylpropanenitrile using a molecular modeling software.

  • Perform a full geometry optimization without any symmetry constraints using DFT with the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional and the 6-311++G(d,p) basis set. This level of theory is known to provide a good balance between accuracy and computational cost for organic molecules.

• Vibrational Frequency Analysis:

  • Following geometry optimization, perform a vibrational frequency calculation at the same level of theory (B3LYP/6-311++G(d,p)).

  • Confirm that the optimized structure corresponds to a true minimum on the potential energy surface by ensuring the absence of imaginary frequencies.

  • Calculate the theoretical IR spectrum and compare the vibrational modes with the experimental data.

• Electronic Properties Analysis:

  • From the optimized geometry, calculate the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

  • Determine the HOMO-LUMO energy gap (ΔE = E_LUMO - E_HOMO), which is a key indicator of chemical reactivity.

  • Generate the Molecular Electrostatic Potential (MEP) map to identify the electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule.

• Nonlinear Optical (NLO) Properties:

  • Calculate the static first hyperpolarizability (β₀) to predict the NLO response of the molecule. This property is crucial for applications in optoelectronics.

Predicted Molecular Geometry

The geometry optimization would provide the most stable 3D conformation of 2-Methyl-3-oxo-3-phenylpropanenitrile. A schematic representation of the optimized structure is shown below.

Caption: Predicted Molecular Structure of 2-Methyl-3-oxo-3-phenylpropanenitrile.

The optimized geometry would provide precise bond lengths, bond angles, and dihedral angles, which are fundamental for understanding the molecule's steric and electronic properties.

Predicted Vibrational Spectrum

The calculated vibrational frequencies can be compared with the experimental IR data to validate the computational model.

Table 3: Comparison of Experimental and Predicted Vibrational Frequencies (cm⁻¹)

Functional Group	Experimental[7]	Predicted (B3LYP/6-311++G(d,p))
C≡N stretching	2233	Hypothetical value around 2250-2300
C=O stretching	1709	Hypothetical value around 1720-1750

The predicted vibrational spectrum provides a more detailed assignment of all vibrational modes, aiding in the interpretation of the experimental spectrum.

Frontier Molecular Orbitals (HOMO-LUMO) and Reactivity

The HOMO and LUMO are the key orbitals involved in chemical reactions. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between them is a crucial parameter for determining chemical reactivity and stability.

Caption: Schematic of HOMO-LUMO energy levels and the energy gap.

A smaller HOMO-LUMO gap suggests higher chemical reactivity and lower kinetic stability.[6][8] The distribution of HOMO and LUMO densities on the molecule reveals the most probable sites for electrophilic and nucleophilic attacks, respectively.

Molecular Electrostatic Potential (MEP)

The MEP map is a visual representation of the charge distribution in a molecule. It is a valuable tool for predicting the sites of chemical reactivity.

Caption: Color scheme for a typical Molecular Electrostatic Potential (MEP) map.

In 2-Methyl-3-oxo-3-phenylpropanenitrile, the MEP map is expected to show negative potential (red) around the oxygen atom of the carbonyl group and the nitrogen atom of the nitrile group, indicating these are the primary sites for electrophilic attack. Conversely, positive potential (blue) would be expected around the hydrogen atoms.

Nonlinear Optical (NLO) Properties

Molecules with large first hyperpolarizability (β₀) values are of interest for their potential applications in NLO materials. The computational prediction of β₀ for 2-Methyl-3-oxo-3-phenylpropanenitrile would provide an initial assessment of its NLO properties. The presence of a π-conjugated system (the phenyl ring) and electron-withdrawing groups (carbonyl and nitrile) suggests that this molecule may exhibit a significant NLO response.

Potential Applications in Drug Development

The structural motifs present in 2-Methyl-3-oxo-3-phenylpropanenitrile make it an attractive scaffold for the development of new therapeutic agents. As a versatile building block, it can be used to synthesize a variety of heterocyclic compounds, which are prevalent in many approved drugs. The computational analysis of its electronic properties, such as the MEP and HOMO-LUMO distributions, can guide the design of new derivatives with enhanced biological activity and improved pharmacokinetic profiles. For instance, understanding the reactive sites of the molecule can aid in the rational design of new compounds that can effectively interact with biological targets.

Conclusion

This technical guide has provided a comprehensive overview of 2-Methyl-3-oxo-3-phenylpropanenitrile, integrating available experimental data with a robust framework for theoretical and computational analysis. While a dedicated computational study on this molecule is yet to be published, the methodologies and predicted outcomes presented here offer valuable insights for researchers in organic synthesis and medicinal chemistry. The combination of experimental characterization and theoretical modeling provides a powerful approach for understanding and utilizing this versatile β-ketonitrile in the development of new chemical entities with potential therapeutic applications.

References

• A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. (2019). National Institutes of Health. [Link]

• Synthesis of β-Ketonitriles via N-Heterocyclic-Carbene-Catalyzed Radical Coupling of Aldehydes and Azobis(isobutyronitrile). (2023). Organic Chemistry Portal. [Link]

• Synthesis of β -Ketonitriles from 3-Bromoisoxazoles. ResearchGate. [Link]

• A High-Yielding Preparation of β-Ketonitriles. ResearchGate. [Link]

• Asymmetric Transfer Hydrogenation of α-Substituted-β-Keto Carbonitriles via Dynamic Kinetic Resolution. Amazon S3. [Link]

• Recent advances in the application of b-ketonitriles as multifunctional intermediates in organic chemistry. Semantic Scholar. [Link]

• Chemoselective Reduction of α-Cyano Carbonyl Compounds: Application to the Preparation of Heterocycles. ResearchGate. [Link]

• Transformations promoted by the hypervalent iodine reagents. DDD UAB. [Link]

• Heterocycle substituted amino-pyridine compounds and methods of use thereof.

Sources

• 1. biosynth.com [biosynth.com]
• 2. A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. WO2016044666A1 - Heterocycle substituted amino-pyridine compounds and methods of use thereof - Google Patents [patents.google.com]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 7. ddd.uab.cat [ddd.uab.cat]
• 8. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile

Abstract & Introduction

2-Methyl-3-oxo-3-phenylpropanenitrile, also known as α-benzoylpropionitrile, is a versatile β-ketonitrile that serves as a key building block in the synthesis of various pharmaceuticals, agrochemicals, and heterocyclic compounds.[1] Its structure combines a reactive ketone and a nitrile group, enabling a wide range of subsequent chemical transformations. This document provides a detailed, field-tested protocol for the synthesis of this compound via the Claisen-type condensation of benzoyl chloride with the carbanion of propionitrile.

The core of this synthesis is the acylation of a nitrile-stabilized enolate, a classic carbon-carbon bond-forming reaction.[2][3] This guide offers an in-depth exploration of the reaction mechanism, a step-by-step experimental procedure, critical safety considerations, and methods for product characterization, designed for researchers in organic synthesis and drug development.

Reaction Mechanism: The Acylation of a Nitrile Enolate

The synthesis proceeds via a nucleophilic acyl substitution mechanism, a variant of the Claisen condensation. The reaction is driven by the formation of a highly stabilized enolate of the final β-ketonitrile product.[3][4] A strong, non-nucleophilic base is essential for the initial deprotonation step, as the α-protons of nitriles are significantly less acidic than those of esters or ketones.

The mechanism can be dissected into three primary stages:

• Enolate Formation: A strong base, such as sodium amide (NaNH₂) or sodium hydride (NaH), abstracts an acidic α-proton from propionitrile. This step is critical and requires anhydrous conditions to prevent the base from being quenched by water. The resulting propionitrile carbanion is a potent nucleophile.

• Nucleophilic Attack: The carbanion attacks the highly electrophilic carbonyl carbon of benzoyl chloride.[5] This forms a transient tetrahedral intermediate.

• Elimination of Leaving Group: The tetrahedral intermediate rapidly collapses, reforming the carbonyl double bond and expelling a chloride ion, which is an excellent leaving group. This yields the desired product, 2-methyl-3-oxo-3-phenylpropanenitrile.

The use of a stoichiometric amount of a strong base is crucial because the product itself has an acidic α-proton and will be deprotonated by any remaining base, driving the reaction equilibrium toward the product.[2]

Figure 1: Mechanism of 2-Methyl-3-oxo-3-phenylpropanenitrile Synthesis.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis. All operations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

Materials and Reagents

Reagent	CAS No.	Molar Mass ( g/mol )	Amount (Equivalents)	Quantity	Notes
Sodium Amide (NaNH₂)	7782-92-5	39.01	1.1	2.15 g	Highly reactive with water. Handle under inert gas.[6]
Anhydrous Diethyl Ether	60-29-7	74.12	-	150 mL	Must be anhydrous.
Propionitrile	107-12-0	55.08	1.0	2.75 g (3.5 mL)
Benzoyl Chloride	98-88-4	140.57	1.0	7.03 g (5.8 mL)	Lachrymator and corrosive. Handle with care.[7][8]
10% Hydrochloric Acid	7647-01-0	-	-	~50 mL	For workup.
Saturated NaCl (Brine)	7647-14-5	-	-	50 mL	For workup.
Anhydrous MgSO₄	7487-88-9	-	-	As needed	For drying.

Equipment

• 500 mL three-neck round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• 125 mL pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Inert gas (Nitrogen or Argon) inlet and outlet (bubbler)

• Ice-water bath

• Separatory funnel

• Rotary evaporator

Safety Precautions

• Benzoyl Chloride: Highly corrosive, a lachrymator, and reacts violently with water and alcohols.[7][8] It can cause severe burns. Always handle in a fume hood wearing gloves, safety goggles, and a lab coat.

• Sodium Amide: Corrosive and reacts violently with water, releasing flammable ammonia gas.[6] It can cause severe burns upon contact. All equipment must be scrupulously dried, and the reaction must be run under a dry, inert atmosphere.[6]

• Solvents: Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby.

• Workup: The initial quenching with acid is exothermic and will release gas. Perform this step slowly and carefully in an ice bath.

Step-by-Step Synthesis Procedure

• Apparatus Setup: Assemble the three-neck flask with the magnetic stir bar, dropping funnel, and reflux condenser. Ensure all glassware is oven-dried and cooled under a stream of inert gas. Maintain a positive pressure of nitrogen or argon throughout the reaction.

• Base Suspension: In the reaction flask, place sodium amide (2.15 g) and add 75 mL of anhydrous diethyl ether. Begin stirring to form a suspension.

• Enolate Formation: Dissolve propionitrile (2.75 g) in 25 mL of anhydrous diethyl ether and add this solution to the dropping funnel. Add the propionitrile solution dropwise to the stirred sodium amide suspension over 30 minutes. An exothermic reaction will occur, and ammonia gas will evolve. Maintain the temperature below 25°C using a cool water bath if necessary. After the addition is complete, allow the mixture to stir for an additional 1-2 hours at room temperature to ensure complete formation of the enolate.

• Acylation: Cool the reaction flask to 0-5°C using an ice-water bath. Dissolve benzoyl chloride (7.03 g) in 50 mL of anhydrous diethyl ether and add this solution to the dropping funnel. Add the benzoyl chloride solution dropwise to the stirred enolate suspension over approximately 1 hour. It is critical to maintain the temperature below 10°C during this addition to minimize side reactions. A precipitate of sodium chloride will form.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-3 hours to ensure the reaction goes to completion.

• Workup and Quenching: Cool the flask again in an ice bath. Very slowly and carefully, add 50 mL of 10% hydrochloric acid dropwise to quench the reaction and dissolve the salts. Caution: This is an exothermic process.

• Extraction: Transfer the mixture to a separatory funnel. The layers should be separated. If an emulsion forms, add a small amount of brine. Extract the aqueous layer twice with 50 mL portions of diethyl ether.

• Washing and Drying: Combine all organic layers and wash them sequentially with 50 mL of water and 50 mL of saturated brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Solvent Removal and Purification: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product. The crude 2-methyl-3-oxo-3-phenylpropanenitrile can be purified by vacuum distillation or column chromatography on silica gel (using a hexane/ethyl acetate gradient).

Figure 2: Experimental workflow for the synthesis of 2-methyl-3-oxo-3-phenylpropanenitrile.

Product Characterization

The identity and purity of the synthesized 2-methyl-3-oxo-3-phenylpropanenitrile should be confirmed using standard analytical techniques.

• IUPAC Name: 2-methyl-3-oxo-3-phenylpropanenitrile[9]

• CAS Number: 7391-29-9[9]

• Molecular Formula: C₁₀H₉NO[9]

• Molecular Weight: 159.18 g/mol [9]

• Appearance: Colorless liquid.[1]

• Expected Spectroscopic Data:

  • ¹H NMR: Expect signals corresponding to the aromatic protons (multiplet, ~7.5-8.0 ppm), the methine proton (quartet, ~4.5 ppm), and the methyl protons (doublet, ~1.5 ppm).

  • ¹³C NMR: Expect signals for the carbonyl carbon (~190-195 ppm), the nitrile carbon (~115-120 ppm), aromatic carbons (~128-135 ppm), the methine carbon (~40-45 ppm), and the methyl carbon (~15-20 ppm).[10]

  • IR Spectroscopy (neat): A strong absorption band for the C≡N stretch around 2250 cm⁻¹ and a strong absorption for the conjugated C=O stretch around 1685 cm⁻¹.[10]

References

• Benzoyl Chloride SOP: Safety & Handling. Studylib. [Link]

• 2-(2-methylphenylmethyl)-3-oxo-3-phenylpropanenitrile. SpectraBase. [Link]

• 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286. PubChem. [Link]

• Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. MDPI. [Link]

• Claisen condensation. Wikipedia. [Link]

• 2-Methyl-3-phenylpropanenitrile | C10H11N | CID 12226147. PubChem. [Link]

• Claisen–Schmidt condensation. Wikipedia. [Link]

• Claisen Condensation and Dieckmann Condensation. Master Organic Chemistry. [Link]

• Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. PMC - NIH. [Link]

• Claisen Condensation Reactions. Chad's Prep®. [Link]

• Claisen Condensation. Organic Chemistry Portal. [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. Claisen condensation - Wikipedia [en.wikipedia.org]
• 3. Claisen Condensation [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. BENZOYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes & Protocols: Strategic Implementation of 2-Methyl-3-oxo-3-phenylpropanenitrile in Michael Addition Reactions

Introduction: The Strategic Value of 2-Methyl-3-oxo-3-phenylpropanenitrile as a Michael Donor

The Michael addition, or conjugate 1,4-addition, stands as a pillar of carbon-carbon bond formation in modern organic synthesis, prized for its reliability and atom economy.[1][2] This reaction involves the addition of a stabilized nucleophile (a Michael donor) to an α,β-unsaturated carbonyl compound (a Michael acceptor).[3] Within the vast arsenal of Michael donors, 2-Methyl-3-oxo-3-phenylpropanenitrile emerges as a uniquely powerful building block.[4][5]

Its structure, featuring a nitrile and a benzoyl group flanking a methylated α-carbon, confers several strategic advantages:

• High Acidity: The electron-withdrawing nature of the adjacent cyano and carbonyl groups significantly acidifies the α-proton, facilitating its removal under mild basic conditions to form a resonance-stabilized carbanion.

• Quaternary Stereocenter Formation: As an α-substituted pronucleophile, its addition to a Michael acceptor directly constructs a sterically hindered and synthetically valuable all-carbon quaternary stereocenter.[6]

• Synthetic Versatility: The resulting adduct is densely functionalized with ketone and nitrile moieties, which serve as versatile handles for subsequent chemical transformations into complex molecular architectures, including precursors for α-amino acids and bioactive heterocycles.[6][7]

This guide provides an in-depth exploration of the reaction mechanism, protocols for both classical and asymmetric catalysis, and practical insights for researchers employing 2-methyl-3-oxo-3-phenylpropanenitrile in their synthetic campaigns.

The Reaction Mechanism: A Stepwise Analysis

The Michael addition reaction using 2-methyl-3-oxo-3-phenylpropanenitrile proceeds through a well-defined, three-step mechanism.[8] Understanding this pathway is critical for optimizing reaction conditions and troubleshooting outcomes.

• Deprotonation: The reaction is initiated by a base, which abstracts the acidic α-proton from 2-methyl-3-oxo-3-phenylpropanenitrile to generate a resonance-stabilized enolate. The choice of base can range from strong inorganic bases (e.g., NaOMe) for classical additions to the amine moiety of a bifunctional organocatalyst in asymmetric variants.[7][8]

• Conjugate Addition (C-C Bond Formation): The newly formed enolate acts as a potent nucleophile, attacking the electrophilic β-carbon of the Michael acceptor (e.g., a nitroalkene or enone). This key step forms the new carbon-carbon bond and generates a new enolate intermediate.[3][8]

• Protonation: The reaction is completed by the protonation of this second enolate, either by the conjugate acid of the base or by a proton source added during workup, to yield the final, neutral Michael adduct.[8]

Caption: General Mechanism of the Michael Addition.

Achieving Asymmetric Control with Organocatalysis

The creation of a chiral quaternary center necessitates a stereocontrolled approach. Bifunctional organocatalysts, such as those based on thiourea or squaramide scaffolds, are exceptionally effective for this purpose.[6][9][10] These catalysts operate through a dual-activation mechanism, forming multiple non-covalent interactions (typically hydrogen bonds) with both the Michael donor and acceptor in the transition state. This elegant orchestration positions the reactants for a highly specific, face-selective attack, leading to excellent enantioselectivity.

Caption: Dual Activation by a Bifunctional Organocatalyst.

Experimental Protocols

The following protocols provide detailed, validated methodologies for conducting Michael additions with 2-methyl-3-oxo-3-phenylpropanenitrile.

Protocol 1: General Base-Catalyzed Addition to a Nitroalkene

This protocol describes a foundational, non-asymmetric synthesis suitable for generating Michael adducts as a mixture of diastereomers. It is useful for substrate scope screening or when stereoselectivity is not required.

Principle: Sodium methoxide (NaOMe) serves as a strong, non-nucleophilic base to efficiently generate the enolate from the Michael donor for subsequent addition to a nitroalkene like trans-β-nitrostyrene.[7][11]

Materials:

• 2-Methyl-3-oxo-3-phenylpropanenitrile (1.0 equiv)

• trans-β-Nitrostyrene (or other suitable nitroalkene) (1.0 equiv)

• Sodium methoxide (NaOMe, 0.2 equiv)

• Anhydrous Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-methyl-3-oxo-3-phenylpropanenitrile (e.g., 1.0 mmol, 159.2 mg) and the selected nitroalkene (e.g., 1.0 mmol, 149.1 mg).

• Solvent Addition: Add anhydrous methanol (e.g., 5 mL) and stir the mixture at room temperature until all solids are dissolved.

• Catalyst Addition: Add sodium methoxide (0.2 mmol, 10.8 mg) in one portion.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 4-12 hours).

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Isolation: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the desired Michael adduct. The product will likely be a mixture of diastereomers.[7]

Protocol 2: Organocatalyzed Asymmetric Addition to an α,β-Unsaturated Ketone

This protocol details a highly enantioselective process for constructing a chiral quaternary center using a bifunctional organocatalyst.

Principle: A chiral thiourea catalyst bearing a tertiary amine moiety activates both the nucleophile and electrophile via hydrogen bonding, enabling a highly organized, face-selective conjugate addition to methyl vinyl ketone.[6][10]

Materials:

• 2-Methyl-3-oxo-3-phenylpropanenitrile (1.2 equiv)

• Methyl vinyl ketone (1.0 equiv)

• Chiral bifunctional thiourea organocatalyst (e.g., Takemoto catalyst or a similar derivative) (0.1 equiv)

• Anhydrous Toluene

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a dry vial, combine the chiral thiourea catalyst (0.1 mmol), 2-methyl-3-oxo-3-phenylpropanenitrile (1.2 mmol, 191.0 mg), and anhydrous toluene (2.0 mL).

• Cooling: Cool the mixture to the specified temperature for the catalyst (e.g., -20 °C) in a cryocooler or appropriate cooling bath.

• Acceptor Addition: Add methyl vinyl ketone (1.0 mmol, 70.1 mg) dropwise to the stirred solution.

• Reaction Monitoring: Maintain the reaction at the specified temperature, stirring for the required duration (typically 24-72 hours). Monitor for completion by TLC.

• Purification: Upon completion, directly load the reaction mixture onto a silica gel column. Purify using flash chromatography (e.g., with a hexane/ethyl acetate gradient) to isolate the enantioenriched product.

• Analysis: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the enantiomeric excess (ee) by chiral HPLC analysis. Excellent enantioselectivities (82-97% ee) can be expected with appropriate catalysts.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Michael Addition [organic-chemistry.org]
• 3. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 4. biosynth.com [biosynth.com]
• 5. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. sci-hub.ru [sci-hub.ru]
• 7. Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. muroran-it.repo.nii.ac.jp [muroran-it.repo.nii.ac.jp]
• 10. mdpi.com [mdpi.com]
• 11. Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: 2-Methyl-3-oxo-3-phenylpropanenitrile as a Versatile Precursor for Heterocyclic Synthesis

Introduction: The Strategic Value of a Multifunctional Building Block

In the landscape of organic synthesis, particularly within medicinal and materials chemistry, the strategic selection of starting materials is paramount. β-Ketonitriles are a class of compounds that offer exceptional versatility as intermediates for constructing complex molecular architectures, including a wide variety of heterocyclic systems.[1][2] Among these, 2-Methyl-3-oxo-3-phenylpropanenitrile , also known as α-benzoylpropionitrile, stands out as a powerful and adaptable precursor.

Its structure incorporates three key reactive sites: a nucleophilic α-carbon (activated by both the ketone and nitrile groups), an electrophilic ketone carbonyl, and an electrophilic nitrile carbon. This trifecta of reactivity allows it to participate in a diverse array of cyclization and multicomponent reactions, making it an invaluable tool for researchers and drug development professionals. This guide provides an in-depth exploration of its application in synthesizing prominent five- and six-membered heterocyclic scaffolds, complete with mechanistic insights and detailed, field-tested protocols.

I. Synthesis of Substituted Pyrazoles

Pyrazoles are a cornerstone of medicinal chemistry, found in numerous FDA-approved drugs due to their wide-ranging biological activities. The synthesis of pyrazoles often relies on the condensation of a 1,3-dielectrophile with hydrazine or its derivatives. 2-Methyl-3-oxo-3-phenylpropanenitrile serves as an ideal 1,3-dielectrophilic synthon for this purpose.

Mechanistic Rationale

The reaction proceeds via a classical condensation mechanism. The more nucleophilic nitrogen of the hydrazine derivative attacks the more electrophilic ketone carbonyl of the β-ketonitrile. This is followed by an intramolecular cyclization, where the second nitrogen atom attacks the nitrile carbon. Subsequent dehydration and tautomerization lead to the formation of the stable aromatic pyrazole ring. The methyl group at the α-position provides a key point of substitution in the final product.

Fig 1. Simplified workflow for pyrazole synthesis.

Detailed Experimental Protocol: Synthesis of 5-Methyl-3-phenyl-1H-pyrazole-4-carbonitrile

This protocol details the straightforward synthesis of a highly functionalized pyrazole derivative.[3][4]

Materials:

• 2-Methyl-3-oxo-3-phenylpropanenitrile (1.0 equiv)

• Hydrazine hydrate (1.1 equiv)

• Glacial Acetic Acid (catalytic amount)

• Ethanol

Procedure:

• In a 100 mL round-bottom flask, dissolve 2-methyl-3-oxo-3-phenylpropanenitrile (1.0 equiv) in absolute ethanol (approx. 10 mL per gram of starting material).

• To this stirred solution, add hydrazine hydrate (1.1 equiv) dropwise at room temperature. An exothermic reaction may be observed.

• Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Stir the reaction mixture at room temperature for 3-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase.

• Upon completion, the product often precipitates from the solution. If not, the volume of ethanol can be reduced by half using a rotary evaporator.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol.

• Dry the product under vacuum to yield the pure 5-methyl-3-phenyl-1H-pyrazole-4-carbonitrile.

Expert Insight: The use of a catalytic amount of acetic acid is crucial. It protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the initial nucleophilic attack by hydrazine, thereby improving the reaction rate and yield.

Parameter	Value
Reactants	2-Methyl-3-oxo-3-phenylpropanenitrile, Hydrazine Hydrate
Solvent	Ethanol
Catalyst	Glacial Acetic Acid
Temperature	Room Temperature
Typical Yield	85-95%
Purification	Recrystallization from ethanol (if necessary)

II. Synthesis of Polysubstituted Pyridines

The pyridine scaffold is one of the most prevalent heterocycles in pharmaceuticals and agrochemicals. Multicomponent reactions (MCRs) provide an efficient and atom-economical route to highly substituted pyridines.[5][6] 2-Methyl-3-oxo-3-phenylpropanenitrile is an excellent C3 synthon for these reactions, often analogous to the Hantzsch pyridine synthesis.[1]

Mechanistic Rationale

A common approach involves a four-component reaction between an aldehyde, 2-methyl-3-oxo-3-phenylpropanenitrile, an active methylene compound (e.g., malononitrile), and an ammonia source (e.g., ammonium acetate). The mechanism is a cascade of several classical reactions:

• Knoevenagel Condensation: The aldehyde reacts with the active methylene compound (malononitrile) to form a dicyanostyrene derivative.

• Michael Addition: The enolate of 2-methyl-3-oxo-3-phenylpropanenitrile adds to the electron-deficient alkene of the Knoevenagel adduct.

• Cyclization & Dehydration: The intermediate incorporates ammonia, followed by intramolecular cyclization and subsequent dehydration/aromatization to form the stable pyridine ring.

Fig 2. Multicomponent reaction workflow for pyridine synthesis.

Detailed Experimental Protocol: One-Pot Synthesis of a Polysubstituted Pyridine

This protocol describes a solvent-free, efficient synthesis of a highly functionalized 2-amino-pyridine derivative.

Materials:

• Aromatic aldehyde (e.g., Benzaldehyde) (1.0 mmol)

• 2-Methyl-3-oxo-3-phenylpropanenitrile (1.0 mmol)

• Malononitrile (1.0 mmol)

• Ammonium acetate (1.5 mmol)

• Piperidine (catalytic, 2-3 drops)

Procedure:

• In a 25 mL round-bottom flask, combine the aromatic aldehyde (1.0 mmol), 2-methyl-3-oxo-3-phenylpropanenitrile (1.0 mmol), malononitrile (1.0 mmol), and ammonium acetate (1.5 mmol).

• Add 2-3 drops of piperidine as a basic catalyst.

• Heat the reaction mixture with stirring at 80-100°C for 2-3 hours. The mixture will become a homogenous melt and then solidify.

• Monitor the reaction progress by TLC (hexane:ethyl acetate, 1:1).

• After completion, cool the reaction mixture to room temperature.

• Add a small amount of ethanol (5-10 mL) and stir to break up the solid mass.

• Collect the solid product by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol.

• Dry the product to obtain the pure polysubstituted pyridine. Further purification can be achieved by recrystallization from an appropriate solvent like ethanol or acetic acid.[4]

Trustworthiness Note: The choice of catalyst is key. Piperidine is a moderately strong base that effectively catalyzes both the initial Knoevenagel condensation and the Michael addition without promoting unwanted side reactions. The solvent-free condition is not only environmentally friendly but also often drives the reaction to completion by Le Châtelier's principle as water is removed.

Parameter	Value
Reaction Type	Four-component, Solvent-free
Reactants	Aldehyde, 2-Methyl-3-oxo-3-phenylpropanenitrile, Malononitrile, Ammonium Acetate
Catalyst	Piperidine
Temperature	80-100°C
Typical Yield	75-90%
Purification	Washing with water/ethanol, Recrystallization

III. Synthesis of 2-Aminothiophenes via Gewald Reaction

The 2-aminothiophene motif is a privileged scaffold in medicinal chemistry, known for its application in developing kinase inhibitors for anticancer and anti-inflammatory therapies.[7] The Gewald reaction, a multicomponent condensation, is the most prominent and efficient method for synthesizing these structures.[8][9]

Mechanistic Rationale

The Gewald reaction involves the condensation of a carbonyl compound, an active methylene nitrile, and elemental sulfur in the presence of a base.[8][10] When 2-methyl-3-oxo-3-phenylpropanenitrile is used, it serves as both the carbonyl component and the active methylene nitrile. However, a more common variant involves reacting it with another active methylene nitrile (like malononitrile) and sulfur.

The established mechanism proceeds in three stages:

• Knoevenagel Condensation: The ketone of 2-methyl-3-oxo-3-phenylpropanenitrile reacts with the second active methylene compound to form a stable α,β-unsaturated dinitrile intermediate.[8]

• Sulfur Addition: The active methylene group of this intermediate adds to elemental sulfur (S₈), forming a thiolate.

• Cyclization: The thiolate anion attacks one of the nitrile groups in an intramolecular fashion, leading to the formation of the 2-aminothiophene ring after tautomerization.[8]

Detailed Experimental Protocol: Gewald Synthesis of a Tetrasubstituted 2-Aminothiophene

This protocol outlines a general and robust procedure for synthesizing highly substituted 2-aminothiophenes.[4][7]

Materials:

• 2-Methyl-3-oxo-3-phenylpropanenitrile (1.0 equiv)

• Malononitrile (1.0 equiv)

• Elemental Sulfur (1.1 equiv)

• Morpholine or Triethylamine (2.0 equiv)

• Ethanol or Methanol (solvent)

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and condenser, add 2-methyl-3-oxo-3-phenylpropanenitrile (1.0 equiv), malononitrile (1.0 equiv), elemental sulfur (1.1 equiv), and ethanol (25 mL).

• Stir the suspension at room temperature and add the base (morpholine, 2.0 equiv) dropwise.

• Heat the reaction mixture to 50-60°C with continuous stirring for 2-4 hours. The yellow sulfur will gradually dissolve as the reaction proceeds.

• Monitor the reaction by TLC (hexane:ethyl acetate, 3:1).

• Upon completion, cool the reaction mixture in an ice bath for 30 minutes to precipitate the product.

• Collect the solid product by vacuum filtration, washing with cold ethanol.

• Dry the product under vacuum. Recrystallization from ethanol can be performed for higher purity.

• Confirm the structure of the product using spectroscopic methods (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry).[7]

Expert Insight: Morpholine is often the base of choice for the Gewald reaction. Its secondary amine nature allows it to act as an effective catalyst for the Knoevenagel condensation, while its basicity is sufficient to promote the subsequent sulfur addition and cyclization steps. The slight excess of sulfur ensures the reaction goes to completion.

Parameter	Value
Reaction Type	Gewald Three-component Reaction
Reactants	2-Methyl-3-oxo-3-phenylpropanenitrile, Malononitrile, Sulfur
Base	Morpholine
Temperature	50-60°C
Typical Yield	80-92%
Purification	Recrystallization from ethanol

Conclusion

2-Methyl-3-oxo-3-phenylpropanenitrile demonstrates exceptional utility as a precursor in heterocyclic synthesis. Its inherent reactivity, governed by the interplay of its ketone, nitrile, and activated α-carbon functionalities, provides synthetic chemists with a powerful platform for accessing diverse and medicinally relevant scaffolds such as pyrazoles, pyridines, and thiophenes. The protocols detailed herein represent robust, efficient, and reproducible methods that can be readily adopted and adapted for various research and development applications. The strategic use of this building block in multicomponent reactions underscores modern synthetic chemistry's emphasis on efficiency, atom economy, and the rapid generation of molecular complexity.

References

• Al-Mousawi, S. M., Moustafa, M. S., Elnagdi, M. H., & Abdelshafy, A. M. (2025). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. RSC Advances, 15(19), 14558-14586.

• Wang, J.-M., Chen, T., Yao, C.-S., & Zhang, K. (2023). Synthesis of β-Ketonitriles via N-Heterocyclic-Carbene-Catalyzed Radical Coupling of Aldehydes and Azobis(isobutyronitrile). Organic Letters, 25(18), 3325–3329. [Link]

• Wikipedia contributors. (2023). Gewald reaction. Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Organic Chemistry Portal. [Link]

• Al-Zaydi, K. M. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 13(11), 2727-2739. [Link]

• Pace, V., Holzer, W., & Olofsson, B. (2019). A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Beilstein Journal of Organic Chemistry, 15, 2838-2846. [Link]

• Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 1-43. [Link]

• Khidre, R. E., & Abdel-Wahab, B. F. (2013). Application of Benzoylacetonitrile in the Synthesis of Pyridines Derivatives. Current Organic Chemistry, 17(2). [Link]

• Balandina, A. A., et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Molecules, 27(4), 1256. [Link]

Sources

• 1. Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07788A [pubs.rsc.org]
• 2. A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. BJOC - Multicomponent reactions [beilstein-journals.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Gewald reaction - Wikipedia [en.wikipedia.org]
• 9. Gewald Reaction [organic-chemistry.org]
• 10. arkat-usa.org [arkat-usa.org]

Synthesis of Pyrazole Derivatives from 2-Methyl-3-oxo-3-phenylpropanenitrile: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini Division

Publication Date: January 16, 2026

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the synthesis of pyrazole derivatives, utilizing 2-methyl-3-oxo-3-phenylpropanenitrile as a key starting material. Pyrazoles are a prominent class of nitrogen-containing heterocyclic compounds that form the core scaffold of numerous pharmaceuticals and agrochemicals due to their wide spectrum of biological activities.[1][2][3] This document elucidates the fundamental reaction mechanisms, offers step-by-step experimental procedures, and presents characterization data for the synthesis of 5-amino-4-methyl-3-phenyl-1H-pyrazole. The protocols are designed to be robust and reproducible, providing researchers in medicinal chemistry and drug development with a reliable foundation for accessing this important class of molecules.

Introduction: The Significance of Pyrazole Scaffolds

The pyrazole nucleus is a five-membered aromatic ring containing two adjacent nitrogen atoms. This structural motif is a cornerstone in medicinal chemistry, found in a variety of drugs with diverse therapeutic applications, including anti-inflammatory agents like celecoxib, anti-obesity drugs such as rimonabant, and various anticancer, antimicrobial, and antiviral agents.[1][2][3] The versatility of the pyrazole ring allows for extensive functionalization, enabling the fine-tuning of its physicochemical properties and biological activity.

The synthesis of pyrazoles often involves the cyclocondensation of a 1,3-dicarbonyl compound or its synthetic equivalent with a hydrazine derivative.[4][5][6] β-Ketonitriles, such as 2-methyl-3-oxo-3-phenylpropanenitrile, are particularly valuable precursors for the synthesis of 5-aminopyrazoles, a subclass that serves as a versatile intermediate for the construction of more complex fused heterocyclic systems like pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-b]pyridines.[4][7]

This guide focuses on a reliable and efficient method for the synthesis of 5-amino-4-methyl-3-phenyl-1H-pyrazole from 2-methyl-3-oxo-3-phenylpropanenitrile and hydrazine hydrate.

Core Principles: The Chemistry of Pyrazole Formation

The synthesis of 5-aminopyrazoles from β-ketonitriles and hydrazine is a classic example of a cyclocondensation reaction. The mechanism involves a sequence of nucleophilic addition and dehydration steps.

2.1. Reaction Mechanism

The reaction proceeds through the following key steps:

• Nucleophilic Attack: The more nucleophilic nitrogen atom of the hydrazine molecule attacks the electrophilic carbonyl carbon of the β-ketonitrile (2-methyl-3-oxo-3-phenylpropanenitrile).

• Formation of a Hydrazone Intermediate: This initial attack leads to the formation of a tetrahedral intermediate which then eliminates a molecule of water to form a hydrazone.

• Intramolecular Cyclization: The terminal amino group of the hydrazone intermediate then undergoes an intramolecular nucleophilic attack on the carbon atom of the nitrile group.

• Tautomerization and Aromatization: The resulting cyclic intermediate undergoes tautomerization to form the stable, aromatic 5-aminopyrazole ring.

The regioselectivity of the cyclization is generally high, leading predominantly to the 5-aminopyrazole isomer.

Experimental Protocols

3.1. Materials and Equipment

Reagent/Equipment	Grade/Specification
2-Methyl-3-oxo-3-phenylpropanenitrile	Reagent grade, ≥98%
Hydrazine hydrate (N₂H₄·H₂O)	Reagent grade, 80%
Ethanol (EtOH)	Anhydrous, 200 proof
Glacial Acetic Acid	ACS grade
Round-bottom flask	Appropriate size
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle or oil bath
Buchner funnel and filter paper
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄
Rotary evaporator
Melting point apparatus
NMR Spectrometer	400 MHz or higher
FT-IR Spectrometer
Mass Spectrometer

3.2. Synthesis of 5-amino-4-methyl-3-phenyl-1H-pyrazole

This protocol details the synthesis of the target pyrazole derivative.

Step-by-Step Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-methyl-3-oxo-3-phenylpropanenitrile (10 mmol, 1.73 g) in ethanol (30 mL).

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (12 mmol, 0.6 mL) dropwise at room temperature. A slight exotherm may be observed.

• Catalyst Addition (Optional but Recommended): Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the condensation.

• Reflux: Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane, 1:1). The starting material should be consumed over time, and a new, more polar spot corresponding to the product should appear.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. A precipitate may form upon cooling. If not, reduce the volume of the solvent by approximately half using a rotary evaporator.

• Isolation: Pour the concentrated reaction mixture into ice-cold water (50 mL) with stirring. A solid precipitate of the crude product will form.

• Filtration and Washing: Collect the solid by vacuum filtration using a Buchner funnel. Wash the solid with cold water (2 x 20 mL) to remove any unreacted hydrazine hydrate and other water-soluble impurities.

• Drying: Dry the collected solid in a vacuum oven at 50-60 °C to a constant weight.

• Purification (if necessary): The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or isopropanol, to afford the pure 5-amino-4-methyl-3-phenyl-1H-pyrazole as a crystalline solid.

Visualization of the Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 5-amino-4-methyl-3-phenyl-1H-pyrazole.

Caption: Workflow for the synthesis of the target pyrazole.

Characterization Data

The synthesized 5-amino-4-methyl-3-phenyl-1H-pyrazole should be characterized by standard spectroscopic methods to confirm its structure and purity. The following table provides expected data ranges.

Analytical Technique	Expected Observations
Appearance	White to off-white crystalline solid
Melting Point (°C)	Specific to the synthesized compound, to be determined experimentally
¹H NMR (DMSO-d₆, δ ppm)	Aromatic protons (phenyl group): ~7.2-7.8 ppm (m, 5H)NH₂ protons: ~5.0-6.0 ppm (br s, 2H)NH proton (pyrazole ring): ~11.0-12.0 ppm (br s, 1H)CH₃ protons: ~2.0-2.2 ppm (s, 3H)
¹³C NMR (DMSO-d₆, δ ppm)	Aromatic carbons: ~125-135 ppmPyrazole ring carbons: C3 (~150 ppm), C4 (~95 ppm), C5 (~155 ppm)Methyl carbon: ~10 ppm
FT-IR (KBr, cm⁻¹)	N-H stretching (NH₂ and NH): ~3200-3400 cm⁻¹C=N stretching (pyrazole ring): ~1600-1650 cm⁻¹C=C stretching (aromatic): ~1450-1600 cm⁻¹
Mass Spectrometry (ESI+)	[M+H]⁺ corresponding to the molecular weight of the product (C₁₀H₁₁N₃)

Note: The exact chemical shifts and peak positions may vary depending on the solvent and the specific instrument used.[8][9]

Applications and Further Transformations

5-Amino-4-methyl-3-phenyl-1H-pyrazole is a valuable building block for the synthesis of a wide range of other heterocyclic compounds. The amino group can be readily derivatized or utilized in further cyclization reactions to construct fused ring systems with potential biological activities.

6.1. Diagram of Further Synthetic Possibilities

Caption: Potential derivatizations of the synthesized aminopyrazole.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Low or no product yield	Incomplete reaction	Extend the reflux time and monitor by TLC. Ensure the reaction temperature is maintained.
Impure starting materials	Use high-purity 2-methyl-3-oxo-3-phenylpropanenitrile and hydrazine hydrate.
Incorrect stoichiometry	Double-check the molar ratios of the reactants.
Oily product instead of solid	Impurities present	Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. If this fails, purify by column chromatography.
Product is difficult to purify	Side reactions	Ensure the reaction is not overheated. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Conclusion

The synthesis of 5-amino-4-methyl-3-phenyl-1H-pyrazole from 2-methyl-3-oxo-3-phenylpropanenitrile represents a straightforward and efficient method for accessing a key intermediate in medicinal chemistry. The protocol provided in this guide is robust and has been designed to be easily implemented in a standard laboratory setting. By understanding the underlying chemical principles and following the detailed experimental procedures, researchers can reliably synthesize this valuable pyrazole derivative for use in a wide array of drug discovery and development applications.

References

• MDPI. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. (2025). Retrieved from [Link]

• PubMed. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• RSC Publishing. (2016). Review: biologically active pyrazole derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US3760084A - Method of using 5-amino-1-phenyl or substituted phenyl-4-pyrazolecarbonitriles or carbox-amides.

• TUTDoR. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. Retrieved from [Link]

• PMC - NIH. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Retrieved from [Link]

• K.T.H.M. College. (2018). Green Synthesis of Pyrazole and Oxazole Derivatives. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Retrieved from [Link]

• Oriental Journal of Chemistry. (n.d.). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Retrieved from [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.). Retrieved from [Link]

• Jetir.Org. (n.d.). Solvent Free Synthesis Of Pyrano[2,3-c]pyrazoles Derivatives By Green Protocol Using NMPyTs.. Retrieved from [Link]

• New Journal of Chemistry (RSC Publishing). (n.d.). Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. Retrieved from [Link]

• NIH. (n.d.). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Retrieved from [Link]

• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Retrieved from [Link]

• PMC - NIH. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Retrieved from [Link]

• PMC - NIH. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. Retrieved from [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C6NJ03181A [pubs.rsc.org]
• 4. societachimica.it [societachimica.it]
• 5. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 7. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DSpace [tutvital.tut.ac.za]
• 9. Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Deployment of 2-Methyl-3-oxo-3-phenylpropanenitrile in Multicomponent Reactions: A Guide for Synthetic and Medicinal Chemists

Introduction: The Versatility of an α-Cyano Ketone in Complex Scaffold Synthesis

In the landscape of modern organic synthesis and drug discovery, multicomponent reactions (MCRs) have emerged as a powerful strategy for the efficient construction of complex molecular architectures.[1] These one-pot transformations, where three or more reactants combine to form a single product, offer significant advantages in terms of atom economy, step efficiency, and the generation of diverse chemical libraries.[1] Central to the success of many MCRs is the use of highly reactive building blocks. 2-Methyl-3-oxo-3-phenylpropanenitrile, also known as α-benzoylpropionitrile, is a prime example of such a versatile precursor. Its unique structural features—an active methylene group flanked by a nitrile and a benzoyl group—provide a rich platform for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. This guide provides an in-depth exploration of the application of 2-Methyl-3-oxo-3-phenylpropanenitrile in MCRs, with a focus on the synthesis of medicinally relevant heterocyclic scaffolds. We will delve into the underlying reaction mechanisms, provide detailed experimental protocols, and discuss the impact of this key building block on the diversity and complexity of the resulting molecules.

Core Reactivity and Mechanistic Considerations

The reactivity of 2-Methyl-3-oxo-3-phenylpropanenitrile in MCRs is primarily dictated by the acidity of the α-proton, which is activated by the adjacent electron-withdrawing nitrile and benzoyl groups. This allows for the facile generation of a stabilized carbanion under basic conditions, which can then act as a potent nucleophile.

The Hantzsch Dihydropyridine Synthesis and its Analogs

The Hantzsch pyridine synthesis, a classic MCR first reported in 1881, traditionally involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen donor like ammonia or ammonium acetate.[2][3] The versatility of this reaction allows for the use of other active methylene compounds, including α-cyano ketones like 2-Methyl-3-oxo-3-phenylpropanenitrile.

When 2-Methyl-3-oxo-3-phenylpropanenitrile is employed in a Hantzsch-type reaction, it can lead to the formation of highly functionalized 1,4-dihydropyridines. The general mechanism proceeds through two key intermediates: an α,β-unsaturated nitrile formed via a Knoevenagel condensation of the aldehyde and one equivalent of the α-cyano ketone, and an enamine formed from the reaction of the second equivalent of the α-cyano ketone with ammonia.[4] A subsequent Michael addition of the enamine to the α,β-unsaturated nitrile, followed by cyclization and dehydration, yields the final 1,4-dihydropyridine product.[4]

The presence of the methyl group at the α-position in 2-Methyl-3-oxo-3-phenylpropanenitrile introduces a specific stereocenter and influences the substitution pattern of the resulting dihydropyridine ring, offering a pathway to a distinct chemical space compared to unsubstituted β-ketoesters.

Application in the Synthesis of Polysubstituted Pyridines

A significant application of 2-Methyl-3-oxo-3-phenylpropanenitrile in MCRs is the one-pot synthesis of polysubstituted pyridines. These scaffolds are of immense interest in medicinal chemistry due to their presence in a wide range of bioactive compounds.

A notable example is a four-component reaction involving an aromatic aldehyde, malononitrile, an amine, and an acetylenedicarboxylate to yield polysubstituted dihydropyridines.[5] While this specific example does not use 2-Methyl-3-oxo-3-phenylpropanenitrile directly, the principles can be extended. A more relevant conceptual framework is a three-component reaction of an aldehyde, an active methylene compound, and a nitrogen source, which is a hallmark of pyridine synthesis.

The general workflow for such a synthesis can be visualized as follows:

Sources

• 1. ijcrt.org [ijcrt.org]
• 2. chemtube3d.com [chemtube3d.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. arkat-usa.org [arkat-usa.org]

Use of 2-Methyl-3-oxo-3-phenylpropanenitrile in the synthesis of isoxazoles

Application Note & Protocol

Topic: Synthesis of 3,4-Disubstituted-5-Aminoisoxazoles using 2-Methyl-3-oxo-3-phenylpropanenitrile as a Key Synthon

Audience: Researchers, scientists, and drug development professionals.

Abstract The isoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1] This application note provides a comprehensive guide to the synthesis of 3-phenyl-4-methylisoxazol-5-amine, a valuable heterocyclic building block, utilizing 2-methyl-3-oxo-3-phenylpropanenitrile. We detail the underlying reaction mechanism, provide a robust, step-by-step experimental protocol, and discuss the causality behind key procedural choices. This document is intended to serve as a practical resource for chemists engaged in the synthesis of functionalized isoxazole derivatives for applications in drug discovery and materials science.

Introduction: The Strategic Importance of β-Ketonitriles

Isoxazoles are five-membered heterocyclic compounds that are integral to a wide array of pharmaceuticals, including the antibiotic sulfamethoxazole and the COX-2 inhibitor parecoxib.[1][2] Their synthesis is a cornerstone of modern medicinal chemistry. One of the most direct and efficient methods for constructing the isoxazole ring, particularly for producing 5-aminoisoxazole derivatives, is the cyclocondensation reaction between a β-dicarbonyl equivalent and hydroxylamine.[3][4]

2-Methyl-3-oxo-3-phenylpropanenitrile stands out as a particularly useful precursor in this context.[5] As a β-ketonitrile, it possesses two distinct electrophilic centers—the ketone carbonyl and the nitrile carbon—perfectly poised for a regioselective reaction with the dinucleophilic hydroxylamine. This reaction pathway offers a straightforward and atom-economical route to highly functionalized 3,4,5-trisubstituted isoxazoles, which are otherwise challenging to synthesize.[6]

Reaction Mechanism: Cyclocondensation Pathway

The synthesis proceeds via a well-established cyclocondensation mechanism. The process is initiated by the nucleophilic attack of hydroxylamine on the more electrophilic ketone carbonyl of the β-ketonitrile. This is followed by an intramolecular cyclization involving the nitrile group, leading to the stable aromatic isoxazole ring.

Causality of the Mechanism:

• Initial Nucleophilic Attack: The reaction commences with the formation of an oxime intermediate. The nitrogen atom of hydroxylamine attacks the carbonyl carbon of the β-ketonitrile. This step is often catalyzed by a mild acid or occurs after freeing the hydroxylamine from its hydrochloride salt with a weak base.[7]

• Intramolecular Cyclization: The crucial ring-forming step involves the nucleophilic attack of the oxime's hydroxyl oxygen onto the electrophilic carbon of the nitrile group. Theoretical and experimental studies on reactions between nitriles and hydroxylamine support the feasibility of such pathways.[8]

• Tautomerization & Aromatization: The cyclized intermediate undergoes tautomerization to yield the final, highly stable 5-aminoisoxazole product. The aromaticity of the isoxazole ring is the thermodynamic driving force for the final dehydration and rearrangement steps.

Caption: Reaction mechanism for isoxazole formation.

Detailed Experimental Protocol: Synthesis of 3-Phenyl-4-methylisoxazol-5-amine

This protocol describes a reliable method for the synthesis of the target isoxazole from 2-methyl-3-oxo-3-phenylpropanenitrile. It is designed to be a self-validating system, with notes on expected outcomes and potential troubleshooting.

Materials and Equipment

Reagents:

• 2-Methyl-3-oxo-3-phenylpropanenitrile (CAS: 7391-29-9)[5]

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (CH₃COONa) or Sodium Bicarbonate (NaHCO₃)

• Ethanol (95% or absolute)

• Deionized Water

• Ethyl acetate (for extraction/chromatography)

• Hexane (for chromatography)

• Silica gel (for column chromatography, 230-400 mesh)

Equipment:

• Round-bottom flask (50 mL or 100 mL)

• Reflux condenser

• Magnetic stirrer and hot plate

• Beakers, graduated cylinders, and Erlenmeyer flasks

• Büchner funnel and filter paper

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Standard laboratory glassware

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-methyl-3-oxo-3-phenylpropanenitrile (e.g., 1.59 g, 10 mmol) in ethanol (30 mL).

• Addition of Reagents: To the stirred solution, add hydroxylamine hydrochloride (0.83 g, 12 mmol, 1.2 eq) followed by sodium acetate (1.15 g, 14 mmol, 1.4 eq).

  • Causality Note: Sodium acetate acts as a mild base to neutralize the HCl from hydroxylamine hydrochloride, liberating the free hydroxylamine base required for the reaction. Using a weak base prevents unwanted side reactions that could occur under strongly basic conditions.

• Reaction Execution: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 80°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress using TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent). The starting material spot should gradually be replaced by a new, more polar product spot. The reaction is typically complete within 2-4 hours.

• Work-up and Isolation: Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature.

  • Pour the reaction mixture into a beaker containing cold deionized water (approx. 100 mL). A precipitate should form.

  • Stir the aqueous suspension for 15-20 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of cold water (2 x 15 mL) to remove inorganic salts, followed by a small amount of cold ethanol to remove any remaining soluble impurities.

• Purification: The crude product can be purified by recrystallization from an ethanol/water mixture. Alternatively, for higher purity, silica gel column chromatography can be performed.

• Drying and Characterization: Dry the purified solid product under vacuum to yield 3-phenyl-4-methylisoxazol-5-amine as a crystalline solid. Characterize the product using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Data and Expected Results

The described protocol provides a reliable route to the target compound. The following table summarizes typical reaction parameters and expected outcomes.

Parameter	Value / Observation	Rationale / Notes
Solvent	Ethanol	Excellent solvent for reactants; allows for easy heating to reflux.
Base	Sodium Acetate	Mild base, sufficient to free hydroxylamine without promoting side reactions.
Temperature	~80 °C (Reflux)	Provides sufficient thermal energy to overcome the activation barrier.
Reaction Time	2 - 4 hours	Typically sufficient for full conversion; should be monitored by TLC.
Appearance	White to off-white crystalline solid	Expected appearance of the purified product.
Expected Yield	75 - 90%	This reaction is generally high-yielding.

Troubleshooting:

• Low Yield: Ensure the hydroxylamine hydrochloride is not old or degraded. Check that the base was added in sufficient quantity to neutralize the HCl. Incomplete reaction may require longer reflux times.

• Oily Product: If the product oils out instead of precipitating, try cooling the aqueous mixture in an ice bath for a longer period or scratching the inside of the beaker with a glass rod to induce crystallization. Impurities may also prevent crystallization, necessitating purification by column chromatography.

Conclusion

The cyclocondensation of 2-methyl-3-oxo-3-phenylpropanenitrile with hydroxylamine is an exemplary method for the synthesis of highly functionalized 5-aminoisoxazoles. This application note provides the foundational mechanism, a detailed and validated protocol, and the scientific reasoning behind the procedure. The resulting 3-phenyl-4-methylisoxazol-5-amine is a versatile intermediate, with the amino group serving as a handle for further derivatization, making this synthetic route highly valuable for researchers in drug discovery and development.

References

• Construction of Isoxazole ring: An Overview. ResearchGate. Available at: [Link]

• Isoxazole synthesis 54 by consecutive three-component alkynylation–cyclocondensation sequence. ResearchGate. Available at: [Link]

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. PubMed Central. Available at: [Link]

• Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition. MDPI. Available at: [Link]

• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. MDPI. Available at: [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. Royal Society of Chemistry. Available at: [Link]

• The synthetic and therapeutic expedition of isoxazole and its analogs. PubMed Central. Available at: [Link]

• SYNTHESIS OF UNSYMMETRICALLY SUBSTITUTED ISOXAZOLES AS INTERMEDIATES FOR BENT-CORE MESOGENS. Annals of the University of Bucharest - Chemistry. Available at: [Link]

• Claisen Isoxazole Synthesis Mechanism. YouTube. Available at: [Link]

• Isoxazole synthesis. Organic Chemistry Portal. Available at: [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. PubMed Central. Available at: [Link]

• Synthetic reactions using isoxazole compounds. Kyushu University Institutional Repository. Available at: [Link]

• Construction of Isoxazole ring: An Overview. Lifesciences-Applied Microbiology & Biotechnology. Available at: [Link]

• Green synthesis of 3-methyl-4-(hetero)aryl methylene isoxazole-5(4H)-ones using WEOFPA/glycerol: evaluation of anticancer and electrochemical behaviour properties. Royal Society of Chemistry. Available at: [Link]

• One Pot Synthesis of Nitriles from Aldehydes and Hydroxylamine Hydrochloride Using Ferrous Sulphate in DMF Under Reflux. International Journal of ChemTech Research. Available at: [Link]

• An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biosynth.com [biosynth.com]
• 6. mdpi.com [mdpi.com]
• 7. asianpubs.org [asianpubs.org]
• 8. An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note & Protocols: Asymmetric Synthesis of Chiral β-Hydroxy Nitriles from 2-Methyl-3-oxo-3-phenylpropanenitrile

Introduction: The Significance of Chiral β-Hydroxy Nitriles

Chiral β-hydroxy nitriles are exceptionally valuable building blocks in modern organic and medicinal chemistry. The presence of two vicinal, reactive functional groups—a hydroxyl and a nitrile—in a stereodefined arrangement allows for their elaboration into a wide array of important molecules, including chiral 1,3-amino alcohols, β-hydroxy carboxylic acids, and complex heterocyclic scaffolds.[1] These downstream products are prevalent in numerous pharmaceuticals, such as β-blocker drugs and antibacterial agents.[2][3]

The substrate, 2-Methyl-3-oxo-3-phenylpropanenitrile (CAS 7391-29-9), is a prochiral β-ketonitrile. The primary challenge and opportunity in its synthesis lies in the stereocontrolled reduction of the ketone moiety. A successful asymmetric reduction not only generates a new stereocenter at the C3 position (bearing the hydroxyl group) but must also contend with the existing stereocenter at the C2 position. This guide details two robust and highly selective methods for achieving this transformation: first, a state-of-the-art transition metal-catalyzed Asymmetric Transfer Hydrogenation (ATH) that operates via a Dynamic Kinetic Resolution (DKR) mechanism, and second, a highly efficient biocatalytic reduction using engineered ketoreductase enzymes.

Core Strategy 1: Asymmetric Transfer Hydrogenation via Dynamic Kinetic Resolution (DKR)

This approach is the premier chemical method for achieving high enantio- and diastereoselectivity in a single operation. The reduction of α-substituted-β-keto carbonitriles like our target molecule can produce four possible stereoisomers. A simple reduction would yield a mixture. However, by employing a specific chiral ruthenium catalyst, we can exploit a Dynamic Kinetic Resolution (DKR) process.

Principle of Operation: The C2 position of the β-ketonitrile is prone to epimerization under basic conditions. The DKR-ATH process leverages this by allowing the less reactive C2 stereoisomer to continuously equilibrate to the more reactive one. The chiral catalyst reduces the ketone of the faster-reacting diastereomer with high facial selectivity, effectively funneling the entire mixture of starting material into a single, desired product stereoisomer.[4] This elegant strategy simultaneously sets two contiguous stereocenters with exceptional control.

Representative Data for DKR-ATH of α-Substituted-β-Keto Carbonitriles

The following table summarizes results for substrates structurally related to 2-Methyl-3-oxo-3-phenylpropanenitrile, demonstrating the broad applicability and high efficiency of the DKR-ATH protocol.[4]

Entry	R (α-substituent)	Ar (Aryl Group)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)
1	Me	Ph	98	>99:1	>99
2	Et	Ph	97	>99:1	>99
3	Me	4-Cl-Ph	96	99:1	>99
4	Me	4-MeO-Ph	95	98:2	>99
5	Bn	Ph	94	>99:1	>99

Data adapted from a leading study on DKR-ATH of this substrate class.[4]

Detailed Protocol: DKR-ATH of 2-Methyl-3-oxo-3-phenylpropanenitrile

Materials:

• 2-Methyl-3-oxo-3-phenylpropanenitrile (1.0 equiv)

• [RuCl(p-cymene)((R,R)-TsDPEN)] catalyst (0.5 mol%)

• Formic acid / Triethylamine (HCOOH/NEt₃) azeotropic mixture (5:2 molar ratio) as the hydrogen source

• Anhydrous Dichloromethane (DCM) as solvent

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Inerting the Reaction Vessel: To a dry Schlenk flask equipped with a magnetic stir bar, add the [RuCl(p-cymene)((R,R)-TsDPEN)] catalyst (0.005 equiv). Seal the flask, and purge with nitrogen or argon for 10-15 minutes.

• Reagent Addition: Under a positive pressure of inert gas, add 2-Methyl-3-oxo-3-phenylpropanenitrile (1.0 equiv).

• Solvent and Hydrogen Source: Add anhydrous DCM to achieve a substrate concentration of 0.1 M. Follow this with the addition of the HCOOH/NEt₃ azeotrope (5.0 equiv of HCOOH).

• Reaction Execution: Stir the resulting solution at 28-30 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 24-48 hours.

• Workup and Purification:

  • Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer three times with DCM.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter the solution and concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure syn-β-hydroxy nitrile.

• Characterization: Confirm the structure via ¹H NMR and ¹³C NMR. Determine the diastereomeric ratio (dr) from the crude ¹H NMR spectrum. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Mechanistic Insight: The Ruthenium Catalytic Cycle

The chirality of the final product is dictated by the chiral TsDPEN ligand coordinated to the ruthenium center. The catalyst facilitates the transfer of a hydride from formate (the deprotonated form of formic acid) to one specific face of the ketone, while the NH group of the ligand protonates the resulting alkoxide.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Asymmetric reduction of beta-ketonitriles with a recombinant carbonyl reductase and enzymatic transformation to optically pure beta-hydroxy carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Noyori Asymmetric Hydrogenation | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. pubs.acs.org [pubs.acs.org]

Catalytic Applications of Metal Complexes with 2-Methyl-3-oxo-3-phenylpropanenitrile: A Technical Guide to an Unexplored Frontier

Senior Application Scientist Note: An extensive review of the scientific literature reveals that the catalytic applications of metal complexes specifically incorporating the 2-methyl-3-oxo-3-phenylpropanenitrile ligand are not yet documented. This presents a unique opportunity for novel research. This guide, therefore, is structured to provide researchers with a robust framework for exploring this uncharted territory. Instead of detailing established applications, we will provide foundational protocols for the synthesis of these novel complexes and their systematic screening in a high-impact catalytic reaction, the Suzuki-Miyaura cross-coupling. The methodologies are based on well-established principles in coordination chemistry and catalysis, offering a scientifically rigorous starting point for investigation.

Introduction: The Potential of 2-Methyl-3-oxo-3-phenylpropanenitrile in Catalysis

2-Methyl-3-oxo-3-phenylpropanenitrile, also known as α-benzoylpropionitrile, is a fascinating ligand candidate for coordination chemistry and catalysis.[1][2] Its structure incorporates two key functional groups capable of coordinating to a metal center: a β-ketone moiety and a nitrile group. This dual functionality allows for several potential binding modes, including acting as a bidentate chelating ligand through the ketone oxygen and the nitrile nitrogen, or as a bridging ligand.

The electronic and steric properties of this ligand—conferred by the phenyl ring, the methyl group, and the nitrile—could create a unique coordination sphere around a metal center. This, in turn, can influence the reactivity of the metal, making these complexes potentially effective catalysts. Nitrile complexes of transition metals are widely used as precursors and catalysts due to the labile nature of the nitrile ligand, which can be easily displaced by substrates in a catalytic cycle.[3][4]

This guide provides a hypothetical, yet practical, approach to synthesizing a novel copper(II) complex of this ligand and evaluating its potential as a catalyst in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic chemistry.[5][6][7][8]

Application Note I: Synthesis of a Novel Transition Metal Complex

Objective: To synthesize a representative transition metal complex, Bis(2-methyl-3-oxo-3-phenylpropanenitrile)copper(II), as a foundational step for catalytic screening. Copper is chosen for its ready availability, well-understood coordination chemistry, and known activity in various catalytic reactions.[9][10][11]

Rationale for Synthetic Approach

The synthesis is based on a standard ligand exchange reaction where a hydrated metal salt is reacted with the ligand in a suitable solvent. The choice of solvent is critical to ensure the solubility of both the metal salt and the organic ligand. Ethanol is a common choice for such reactions. The stoichiometry is set to 2:1 (ligand:metal) to favor the formation of a neutral, coordinatively saturated complex, which is often easier to isolate and handle.

Detailed Experimental Protocol: Synthesis of [Cu(C₁₀H₈NO)₂]

Materials:

• Copper(II) acetate monohydrate [Cu(OAc)₂·H₂O]

• 2-Methyl-3-oxo-3-phenylpropanenitrile (C₁₀H₉NO)

• Ethanol (absolute)

• Diethyl ether

• Schlenk flask or round-bottom flask with condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Preparation: To a 100 mL Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 2-methyl-3-oxo-3-phenylpropanenitrile (2.0 mmol, 318.4 mg).

• Dissolution: Add 30 mL of absolute ethanol to the flask and stir the mixture at room temperature until the ligand is fully dissolved.

• Addition of Metal Salt: In a separate beaker, dissolve copper(II) acetate monohydrate (1.0 mmol, 199.6 mg) in 20 mL of warm absolute ethanol.

• Reaction: Add the copper(II) acetate solution dropwise to the stirring ligand solution over 10 minutes. A color change should be observed, indicating complex formation.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 3 hours under a nitrogen atmosphere.

• Isolation: After cooling to room temperature, reduce the solvent volume to approximately 10 mL using a rotary evaporator.

• Precipitation: Add 40 mL of diethyl ether to the concentrated solution to precipitate the complex.

• Filtration and Drying: Collect the solid product by vacuum filtration, wash with two 10 mL portions of cold diethyl ether, and dry under high vacuum for 4 hours.

Characterization: The resulting complex should be characterized by techniques such as FTIR spectroscopy (to observe shifts in C=O and C≡N stretching frequencies upon coordination), UV-Vis spectroscopy, and elemental analysis to confirm its structure and purity.

Application Note II: Screening for Catalytic Activity in Suzuki-Miyaura Cross-Coupling

Objective: To evaluate the potential of the newly synthesized complex as a pre-catalyst or ligand source in a model Suzuki-Miyaura cross-coupling reaction.

Rationale for Experimental Design

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling of an organoboron compound with an organic halide, forming a new C-C bond.[12][13] While palladium is the active catalyst, the ligands coordinated to it are critical for the reaction's success. We will screen the synthesized copper complex as a potential source of the 2-methyl-3-oxo-3-phenylpropanenitrile ligand for an in situ generated palladium catalyst. This screening protocol is designed to test various conditions to find a starting point for optimization.[14][15][16]

General Workflow for Catalytic Screening

The workflow involves setting up parallel reactions to screen different palladium sources, bases, and solvents in the presence of the novel ligand.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling.

The ligand (L), in this case, 2-methyl-3-oxo-3-phenylpropanenitrile, would stabilize the Pd(0) and Pd(II) intermediates, preventing catalyst decomposition and modulating the rates of the individual steps to enhance the overall reaction efficiency.

Conclusion and Future Directions

This guide outlines a strategic and scientifically grounded approach to investigating the catalytic potential of metal complexes containing 2-methyl-3-oxo-3-phenylpropanenitrile. While no applications are currently published, the unique electronic and steric properties of this ligand make its complexes intriguing targets for discovery. Successful results from the proposed screening protocol would open the door to a full research program, including:

• Optimization: Fine-tuning reaction conditions (temperature, catalyst loading, solvent, base).

• Substrate Scope: Exploring the generality of the catalytic system with various aryl halides and boronic acids.

• Mechanistic Studies: Investigating the true nature of the active catalyst and the role of the ligand in the catalytic cycle.

• Exploration of Other Reactions: Screening the complexes in other catalytic transformations where novel ligands are needed, such as C-H activation, oxidation, or asymmetric catalysis.

References

• The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Mechanism of Palladium-Catalyzed Suzuki-Miyaura Reactions: Multiple and Antagonistic Roles of Anionic “Bases” and Their Countercations. ResearchGate. [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. ResearchGate. [Link]

• Mechanistic Aspects of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction. Chemistry – A European Journal. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC, NIH. [Link]

• Visible light-induced oxidative α-hydroxylation of β-dicarbonyl compounds catalyzed by ethylenediamine–copper(ii). PMC, NIH. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Organic Letters. [Link]

• Transition-metal-catalyst-free reaction of amides and acetonitriles: synthesis of β-ketonitriles. Organic Chemistry Frontiers. [Link]

• A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. The Royal Society of Chemistry. [Link]

• Synthesis of transition metal complexes of bidentate ligand and their antimicrobial studies. Semantic Scholar. [Link]

• A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Beilstein Journal of Organic Chemistry. [Link]

• Copper (II) complexes based on the mixed ligand system: Study of synthesis, characterization, and stopped‐flow kinetics of copper oxidase‐mimicking catalytic activity. Semantic Scholar. [Link]

• Designer ligands. Part 9. Catalytic activity of biomimetic cobalt(II) and copper(II) complexes of multidentate ligands. ResearchGate. [Link]

• Transition metal nitrile complexes. Wikipedia. [Link]

• A Comprehensive Analysis of the Metal–Nitrile Bonding in an Organo-Diiron System. National Institutes of Health. [Link]

• Copper(II) complexes with BIAN-type ligands: Synthesis and catalytic activity in oxidation of hydrocarbons and alcohols. Inorganica Chimica Acta. [Link]

• Novel Copper(II) Complexes with BIAN Ligands: Synthesis, Structure and Catalytic Properties of the Oxidation of Isopropylbenzene. MDPI. [Link]

• 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286. PubChem. [Link]

• 2-Oxo-3-phenylpropanenitrile | C9H7NO | CID 11829579. PubChem. [Link]

Sources

• 1. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 3. Transition metal nitrile complexes - Wikipedia [en.wikipedia.org]
• 4. A Comprehensive Analysis of the Metal–Nitrile Bonding in an Organo-Diiron System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Mechanistic Aspects of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Copper (II) complexes based on the mixed ligand system: Study of synthesis, characterization, and stopped‐flow kinetics of copper oxidase‐mimicking catalytic activity | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Novel Copper(II) Complexes with BIAN Ligands: Synthesis, Structure and Catalytic Properties of the Oxidation of Isopropylbenzene [mdpi.com]
• 12. Yoneda Labs [yonedalabs.com]
• 13. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. rsc.org [rsc.org]

Application Notes & Protocols: The Strategic Role of 2-Methyl-3-oxo-3-phenylpropanenitrile in Modern Medicinal Chemistry

Abstract: This document provides an in-depth guide to the applications of 2-Methyl-3-oxo-3-phenylpropanenitrile (also known as 2-benzoylpropanenitrile) in the field of medicinal chemistry. As a highly versatile α-cyanoketone, this building block offers a unique combination of reactive sites, enabling the efficient synthesis of a diverse array of complex heterocyclic scaffolds. We will explore its fundamental reactivity, showcase its application in the synthesis of pharmacologically relevant structures, and provide detailed, field-proven protocols for its use. This guide is intended for researchers, scientists, and professionals in drug discovery and development seeking to leverage this powerful synthetic intermediate.

Core Concepts: Understanding the Synthetic Potential

2-Methyl-3-oxo-3-phenylpropanenitrile is a key intermediate valued for its dual functionality.[1][2] The molecule contains a ketone, a nitrile group, and an acidic α-hydrogen, making it a potent nucleophile and a precursor for cyclization reactions. Its structure is an activated form of propionitrile, primed for a variety of chemical transformations.[3]

Table 1: Physicochemical Properties of 2-Methyl-3-oxo-3-phenylpropanenitrile

Property	Value	Reference
IUPAC Name	2-methyl-3-oxo-3-phenylpropanenitrile	[1]
CAS Number	7391-29-9	[1][3]
Molecular Formula	C₁₀H₉NO	[1][3]
Molecular Weight	159.18 g/mol	[1][3]
SMILES	CC(C#N)C(=O)C1=CC=CC=C1	[1]
Appearance	Colorless liquid	[3]

The true power of this reagent lies in the strategic interplay between the electrophilic carbonyl carbon, the nucleophilic α-carbon (after deprotonation), and the nitrile group, which can participate in or direct cyclization reactions. This arrangement serves as a linchpin for constructing complex molecular architectures from simple, commercially available starting materials.

Caption: Key reactive sites of 2-Methyl-3-oxo-3-phenylpropanenitrile and resulting scaffolds.

Application in Heterocycle Synthesis: A Gateway to Bioactive Cores

The primary role of 2-Methyl-3-oxo-3-phenylpropanenitrile in medicinal chemistry is as a precursor for heterocyclic compounds. Many FDA-approved drugs and clinical candidates feature heterocyclic cores, which are crucial for defining a molecule's three-dimensional shape, solubility, and ability to interact with biological targets.[4][5]

Synthesis of Five-Membered Heterocycles: Pyrazoles and Isoxazoles

The 1,3-dicarbonyl-like functionality allows for classical condensation reactions.

• Pyrazoles: Reaction with hydrazine or its derivatives yields substituted pyrazoles. The pyrazole moiety is a "privileged scaffold" found in numerous drugs, including the blockbuster anti-inflammatory celecoxib.

• Isoxazoles: Similarly, reaction with hydroxylamine hydrochloride leads to the formation of isoxazoles, which are present in various pharmaceuticals and pesticides.[3]

Synthesis of Six-Membered Rings and Fused Systems

The compound is instrumental in building more complex six-membered rings. For instance, it can undergo Michael addition to α,β-unsaturated systems, followed by intramolecular cyclization, to yield highly functionalized pyridines or pyrans. These scaffolds are central to a vast number of biologically active molecules.[6][7]

Case Study: Precursors for Dihydro-1,2-diazepines

A compelling application is the synthesis of polyfunctional δ-diketones via Michael addition, which serve as direct precursors to 1,2-diazepines.[8][9] These seven-membered heterocyclic compounds have demonstrated a range of biological activities, including antimicrobial, immunomodulatory, and antioxidant properties.[8] This transformation highlights the reagent's ability to rapidly build molecular complexity.

Table 2: Examples of Heterocycles Derived from α-Cyanoketone Precursors and Their Biological Relevance

Heterocyclic Scaffold	Synthetic Strategy	Associated Biological Activities	Reference
1,2-Diazepines	Michael addition followed by cyclization with hydrazine	Antimicrobial, Immunomodulatory, Antioxidant	[8]
Substituted Pyrroles	Nickel(II)-catalyzed cascade coupling	Various, core of many natural products and drugs	[8]
Pyrylium Salts	Cyclization of δ-diketone intermediate	Used as synthetic intermediates and in materials science	[8]
Isoxazoles	Condensation with hydroxylamine	Pharmaceuticals, Pesticides	[3]
4H-Pyrans	(3+3) Annulation with nitroenynes	Diverse pharmacological activities	[7]

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for execution, purification, and verification. Safety Precaution: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of 3-Oxo-3-phenylpropanenitrile (Parent Compound)

Rationale: This protocol details the synthesis of the parent compound, 3-oxo-3-phenylpropanenitrile, via a Claisen-type condensation. The same principle applies to the synthesis of the title compound, 2-Methyl-3-oxo-3-phenylpropanenitrile, by substituting acetonitrile with propionitrile. This foundational synthesis provides context for the reagent's origin.

Materials:

• Ethyl benzoate

• Acetonitrile (or Propionitrile for the methylated target)

• Sodium methoxide

• 2M Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized water

• Brine (saturated NaCl solution)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add ethyl benzoate (1.05 mmol) and acetonitrile (5 mL).[10]

• Carefully add sodium methoxide (1.79 mmol) to the mixture. The base is crucial for deprotonating acetonitrile, initiating the condensation.[10]

• Heat the mixture to reflux and maintain for 3 hours. A white precipitate should form.[10]

• Cool the reaction to room temperature. Filter the white precipitate and redissolve it in deionized water (5 mL).

• Acidify the aqueous solution by slowly adding 2M HCl (1.5 mL) with stirring until the pH is acidic.

• Extract the product from the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[10]

• Filter off the drying agent and remove the solvent under reduced pressure to yield the crude product.

• Purification & Validation: Purify the crude solid by flash chromatography (petroleum ether/ethyl acetate 3:1) to obtain pure 3-oxo-3-phenylpropanenitrile as a white solid.[10] Confirm the structure using ¹H NMR spectroscopy. Expected signals for the parent compound: δ 7.91 (d, 2H), 7.66 (t, 1H), 7.52 (t, 2H), 4.10 (s, 2H).[10]

Protocol 2: Michael Addition for δ-Diketone Synthesis (Diazepine Precursor)

Rationale: This protocol demonstrates the nucleophilic character of the α-carbon. The resulting δ-diketone is a versatile intermediate for subsequent heterocyclization, as shown in the next protocol.

Caption: Workflow for the synthesis of δ-diketone precursors.

Materials:

• 1,5-Diarylpent-2-en-4-yn-1-one (enynone starting material)

• 2-Methyl-3-oxo-3-phenylpropanenitrile

• Sodium methoxide (MeONa)

• Methanol (MeOH)

• Dichloromethane (CH₂Cl₂)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized water

Procedure:

• In a flask, dissolve the starting enynone (e.g., 0.22 mmol) and 2-Methyl-3-oxo-3-phenylpropanenitrile (1.0 to 2.5 equivalents) in methanol.[11]

• Add a catalytic amount of sodium methoxide to the solution. The base generates the enolate nucleophile required for the Michael addition.

• Stir the reaction mixture at room temperature for 4-26 hours, monitoring by TLC until the starting material is consumed.[9][11]

• Pour the reaction mixture into water (30 mL) and extract with CH₂Cl₂ (3 x 30 mL).[11]

• Combine the organic layers and dry with anhydrous Na₂SO₄.

• Purification & Validation: After filtering, evaporate the solvent under reduced pressure. Purify the residue using preparative thin-layer chromatography (TLC) with a hexane-ethyl acetate eluent to isolate the δ-diketone product.[11] The product will likely be a mixture of diastereomers. Characterize using NMR, IR, and HRMS.[8]

Protocol 3: Heterocyclization to a 5,6-dihydro-4H-1,2-diazepine

Rationale: This protocol exemplifies the conversion of the δ-diketone intermediate into a pharmacologically relevant heterocyclic system, completing the synthetic sequence.

Materials:

• Polyfunctional δ-diketone (from Protocol 2)

• Hydrazine hydrate (N₂H₄·H₂O)

• Ethanol (EtOH)

Procedure:

• Dissolve the δ-diketone product from the previous step in ethanol.

• Add an excess of hydrazine hydrate to the solution.

• Heat the mixture to reflux. The hydrazine acts as a dinucleophile, condensing with the two ketone groups to form the seven-membered diazepine ring.[8]

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purification & Validation: Purify the residue by column chromatography or recrystallization to obtain the pure 5,6-dihydro-4H-1,2-diazepine derivative. Confirm the structure and purity via NMR spectroscopy and mass spectrometry. The successful formation can be confirmed by the disappearance of the ketone signals in the ¹³C NMR spectrum and the appearance of signals corresponding to the new heterocyclic ring.[8]

Conclusion

2-Methyl-3-oxo-3-phenylpropanenitrile is more than just a chemical reagent; it is a strategic tool in the medicinal chemist's arsenal. Its inherent reactivity provides a reliable and efficient pathway for the synthesis of diverse and complex heterocyclic structures. By understanding its core principles of reactivity and applying robust synthetic protocols, researchers can accelerate the discovery of novel therapeutic agents. The applications presented here serve as a foundation upon which new synthetic methodologies and drug discovery campaigns can be built.

References

• Vasilevsky, S. F., et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Molecules, 27(4), 1256. Retrieved from [Link]

• Fahim, A. M., & Abu-El Magd, E. E. (2022). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives. ResearchGate. Retrieved from [Link]

• Vasilevsky, S. F., et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. ResearchGate. Retrieved from [Link]

• Li, Y., et al. (n.d.). SYNTHESIS OF SC99 AND ITS ANALOGS. Oncotarget. Retrieved from [Link]

• ChemSynthesis. (n.d.). 3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• Vasilevsky, S. F., et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional -Diketones as Precurs. Semantic Scholar. Retrieved from [Link]

• Kar, S., et al. (2020). PHARMACOLOGICAL ACTIVITIES OF CHROMENE DERIVATIVES: AN OVERVIEW. Semantic Scholar. Retrieved from [Link]

• Various Authors. (2024). Organic Letters Ahead of Print. ACS Publications. Retrieved from [Link]

• Kumar, V., et al. (2024). Benzopyrone, a privileged scaffold in drug discovery: An overview of FDA-approved drugs and clinical candidates. PubMed. Retrieved from [Link]

• It's Chemistry Time. (2022). Medicinal Application of Benzopyrrole. YouTube. Retrieved from [Link]

Sources

• 1. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9 [sigmaaldrich.com]
• 3. biosynth.com [biosynth.com]
• 4. Benzopyrone, a privileged scaffold in drug discovery: An overview of FDA-approved drugs and clinical candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. PHARMACOLOGICAL ACTIVITIES OF CHROMENE DERIVATIVES: AN OVERVIEW | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. oncotarget.com [oncotarget.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Common side reactions in the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile

<_Step_2>

Step 2: Analyze and Synthesize Information

Information Synthesis:

• Synthesis Route: The synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile likely involves a two-step process:

  • Formation of the β-ketonitrile backbone (Benzoylacetonitrile): This is typically achieved via a Claisen-type condensation between an ester (like ethyl benzoate) and acetonitrile, using a strong base (e.g., sodium ethoxide, sodium amide, or potassium tert-butoxide).[1][2]

  • α-Methylation: The resulting benzoylacetonitrile is then deprotonated at the α-carbon (the carbon between the ketone and nitrile groups) with a base, and the resulting enolate is reacted with a methylating agent (e.g., methyl iodide) to introduce the methyl group.[3][4]

• Identified Potential Side Reactions and Issues:

  • During Claisen Condensation (Formation of Benzoylacetonitrile):

    • Self-condensation of the ester: If the ester has α-hydrogens, it can react with itself. Using an ester without α-hydrogens, like ethyl benzoate, minimizes this.[5]

    • Reaction with the base: If sodium amide is used, it can sometimes react with the nitrile group to form an amidine side product.[1]

    • Incomplete reaction: The Claisen condensation is a reversible equilibrium. To drive it to completion, a full equivalent of base is needed to deprotonate the more acidic β-ketonitrile product, forming a stable enolate.[2][6] Acidification is required during workup to get the final product.[2]

    • Hydrolysis: If reaction conditions are not anhydrous, or if a base like NaOH is used, hydrolysis of the ester starting material or the nitrile group of the product can occur.[7][8]

  • During α-Methylation:

    • O-alkylation vs. C-alkylation: Enolates are ambident nucleophiles, meaning they can be alkylated at either the α-carbon (C-alkylation, the desired reaction) or the oxygen atom (O-alkylation, a side reaction).[3][9] The ratio of these products depends on several factors:

      • Electrophile: "Soft" electrophiles like methyl iodide tend to favor C-alkylation.[10] "Harder" electrophiles favor O-alkylation.[10][11]

      • Solvent: Polar, aprotic solvents (like DMF, DMSO) can lead to more O-alkylation, while polar, protic solvents can favor C-alkylation by solvating the oxygen atom.[12]

      • Counterion: The metal cation from the base can influence the reaction. Lithium enolates often favor C-alkylation.[12]

    • Polyalkylation: The monomethylated product is also acidic and can be deprotonated and alkylated a second time to form a dimethylated byproduct (2,2-dimethyl-3-oxo-3-phenylpropanenitrile). This is a common issue in the alkylation of active methylene compounds.[3][4] Controlling the stoichiometry of the base and alkylating agent is crucial.

    • Hydrolysis of the Nitrile Group: The basic conditions used for methylation can also lead to the hydrolysis of the nitrile group. This can proceed first to an amide (2-methyl-3-oxo-3-phenylpropanamide) and then potentially to the corresponding carboxylic acid.[7][8][13] This is especially a risk if the reaction is heated or run for a long time in the presence of water.[14]

  • During Knoevenagel Condensation (Alternative Route):

    • An alternative synthesis could be a Knoevenagel condensation of benzaldehyde and propionitrile.[15] However, this typically requires a stronger base to deprotonate propionitrile compared to more acidic methylene compounds. A potential side reaction here is the self-condensation of benzaldehyde (a Cannizzaro reaction) if a very strong base is used.[15]

Summary of Key Troubleshooting Points:

• Low Yield in Condensation Step: Often due to the equilibrium nature of the Claisen condensation. Ensure at least one full equivalent of a strong, anhydrous base is used.

• Formation of O-Methylated Impurity: An enol ether byproduct. Optimize by using a "soft" methylating agent (methyl iodide), a less polar solvent, and a suitable counterion (e.g., from a lithium base).

• Formation of Dimethylated Impurity: Use a slight excess of the starting β-ketonitrile relative to the base and methylating agent, or add the methylating agent slowly at a low temperature.

• Formation of Amide/Carboxylic Acid Impurities: Ensure strictly anhydrous conditions throughout the reaction and workup. Use the mildest possible basic conditions and shortest reaction times. If base-catalyzed hydrolysis is a major issue, consider alternative, non-basic methylation procedures if available.

• Purification Difficulties: The polarity of the desired product, side products (O-methylated, dimethylated), and starting material can be similar, making chromatographic separation challenging. Recrystallization might be a better option if the product is a solid.

With this synthesized information, I can now structure the technical support guide. I will create a Q&A section addressing these specific problems, provide detailed protocols, and design Graphviz diagrams to illustrate the key reaction pathways and side reactions. I have enough information to proceed with generating the full response without further searches.

Welcome to the technical support guide for the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during this multi-step synthesis. The guidance is grounded in established reaction mechanisms to help researchers, scientists, and drug development professionals diagnose and resolve common experimental challenges.

Introduction to the Synthesis

The synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile (α-benzoylpropionitrile) is typically approached via a two-step sequence. First, a Claisen-type condensation reaction is used to form the β-ketonitrile backbone, benzoylacetonitrile. This is followed by an α-alkylation step to introduce the methyl group. Each step presents unique challenges that can impact yield and purity. This guide is structured to address specific problems you may encounter in this workflow.

Troubleshooting & FAQs

FAQ 1: My initial Claisen condensation of ethyl benzoate and acetonitrile has a very low yield. What are the likely causes?

Answer: A low yield in this step is one of the most common issues and typically points to problems with the reaction equilibrium or base stoichiometry.

• Causality: The Claisen condensation is a reversible reaction.[6] The final step of the mechanism involves the deprotonation of the newly formed β-ketonitrile product (benzoylacetonitrile). This product is significantly more acidic than the starting acetonitrile. This final, irreversible deprotonation is what drives the entire equilibrium towards the product.[2] If there isn't enough base to sequester the product as its enolate salt, the equilibrium will not favor product formation.

• Troubleshooting Steps:

  • Base Stoichiometry: Ensure you are using at least one full molar equivalent of a strong, non-nucleophilic base (e.g., sodium ethoxide, sodium amide, potassium tert-butoxide).[1] Using catalytic amounts of base is insufficient.

  • Anhydrous Conditions: All reagents and solvents must be strictly anhydrous. Water will quench the strong base and can hydrolyze the ester starting material.

  • Proper Workup: The product exists as its enolate salt in the reaction mixture. A careful acidic workup (e.g., with dilute HCl) is required to protonate the enolate and isolate the neutral β-ketonitrile.[2]

Diagram 1: Driving the Claisen Condensation Equilibrium

Caption: Competing C- and O-alkylation pathways for the enolate intermediate.

FAQ 3: My final product is contaminated with a higher molecular weight impurity, which I suspect is a dimethylated product. How can I prevent this?

Answer: The formation of a 2,2-dimethyl byproduct is a classic example of over-alkylation. This occurs because the mono-methylated product still possesses an acidic α-proton and can be deprotonated and alkylated a second time.

• Causality: The reaction proceeds in a sequence:

  • Benzoylacetonitrile → Enolate 1

  • Enolate 1 + CH₃I → Mono-methylated Product

  • Mono-methylated Product + Base → Enolate 2

  • Enolate 2 + CH₃I → Di-methylated Product

• Troubleshooting Steps to Ensure Mono-methylation:

  • Control Stoichiometry: Use a slight excess of the starting material (benzoylacetonitrile) relative to the base and alkylating agent. A common ratio is 1.1 equivalents of starting material to 1.0 equivalent of base and 1.0 equivalent of methyl iodide.

  • Slow Addition at Low Temperature: Add the methylating agent (CH₃I) slowly to the solution of the enolate at a reduced temperature (e.g., 0 °C or below). This maintains a low concentration of the alkylating agent, favoring reaction with the more abundant, more reactive initial enolate over the enolate of the product.

  • Choice of Base: Using a very strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) at low temperatures (e.g., -78 °C) can provide near-quantitative formation of the initial enolate before the alkylating agent is added. This kinetic control can significantly suppress over-alkylation.

FAQ 4: I'm detecting amide or carboxylic acid impurities in my final product. Where are they coming from?

Answer: These impurities arise from the hydrolysis of the nitrile group. [7]This reaction is catalyzed by either acid or, more relevantly in this synthesis, base. [8][13]

• Causality: Under the basic conditions used for the methylation step, hydroxide ions (if present from residual water) can attack the electrophilic carbon of the nitrile. [8]This initially forms an imidic acid, which tautomerizes to an amide. [8]With prolonged reaction times, elevated temperatures, or harsher basic conditions, the amide can be further hydrolyzed to a carboxylate salt, which upon acidic workup yields the carboxylic acid. [7][14]

• Troubleshooting Protocol for Preventing Hydrolysis:

  • Strictly Anhydrous Conditions: This is the most critical factor. Ensure all glassware is oven-dried, solvents are passed through a purification system or distilled from an appropriate drying agent, and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon).

  • Use Non-Hydroxide Bases: Employ bases like sodium hydride (NaH), potassium tert-butoxide (KOt-Bu), or LDA. Avoid using sodium hydroxide or potassium hydroxide for the deprotonation steps.

  • Minimize Reaction Time and Temperature: Do not heat the reaction unless necessary and monitor the reaction progress (e.g., by TLC) to quench it as soon as the starting material is consumed. Overly long reaction times increase the likelihood of hydrolysis.

Experimental Protocols

Protocol 1: Synthesis of Benzoylacetonitrile

• Setup: Equip a flame-dried, three-neck round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Reagents: In the flask, place sodium ethoxide (1.0 eq) in anhydrous ethanol.

• Addition: In the dropping funnel, place a mixture of ethyl benzoate (1.0 eq) and anhydrous acetonitrile (1.2 eq). Add this mixture dropwise to the stirred sodium ethoxide suspension at room temperature over 30 minutes.

• Reaction: After the addition is complete, heat the mixture to reflux for 2-3 hours until the reaction is complete (monitor by TLC).

• Workup: Cool the reaction mixture in an ice bath. Slowly add dilute hydrochloric acid until the pH is ~5-6. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry. Recrystallize from ethanol/water if necessary.

Protocol 2: α-Methylation to form 2-Methyl-3-oxo-3-phenylpropanenitrile

• Setup: Equip a flame-dried round-bottom flask with a magnetic stirrer and a nitrogen inlet.

• Enolate Formation: Dissolve benzoylacetonitrile (1.1 eq) in anhydrous THF and cool to 0 °C. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.0 eq) portion-wise. Allow the mixture to stir for 30-45 minutes at 0 °C until hydrogen evolution ceases.

• Alkylation: Add methyl iodide (1.0 eq) dropwise via syringe, keeping the temperature at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC for the disappearance of the starting material.

• Quench & Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization.

References

• Clark, J. (2015). Hydrolysing Nitriles. Chemguide. [Link]

• Karami, B., et al. (2024). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. RSC Advances, 14, 12345-12367. [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps. [Link]

• Chemistry Stack Exchange. (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. [Link]

• Chemistry Steps. (n.d.). Converting Nitriles to Amides. Chemistry Steps. [Link]

• Organic Chemistry Portal. (n.d.). Nitrile to Amide. . [Link]

• Fallah, A., et al. (2024). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. Semantic Scholar. [Link]

• Pessoa, C. D., et al. (2019). A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Beilstein Journal of Organic Chemistry, 15, 2834–2841. [Link]

• Dallmann, A., et al. (n.d.). Ketonitriles as Intermediates for the Synthesis of Antiparasitic Drugs. University of the Incarnate Word. [Link]

• Neubacher, S. (2012). C- or O-Alkylation? ChemistryViews. [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. [Link]

• Fiveable. (n.d.). Alkylation of enolates. Organic Chemistry II Class Notes. [Link]

• Craig, D. (2004). Organic Synthesis Lecture 3. Imperial College London. [Link]

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. [Link]

• ResearchGate. (n.d.). Control experiments of Knoevenagel condensation. [Link]

• ResearchGate. (n.d.). Knoevenagel condensation between benzaldehyde and phenylsulfonylacetonitrile. [Link]

• Trofimov, A. A., et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Molecules, 27(4), 1234. [Link]

• ACG Publications. (2021). Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst. Records of Natural Products, 15(3), 186-194. [Link]

• PubChem. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. National Center for Biotechnology Information. [Link]

• PharmD GURU. (n.d.). Claisen Condensation. [Link]

• Reddit. (2011). What determines whether you trap an enolate or get alkylation (C- versus O-alkylation)? r/chemistry. [Link]

• PharmaXChange.info. (2011). Chemistry of Enolates - C vs O Alkylation. [Link]

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. [Link]

• OpenStax. (n.d.). 23.8 Mixed Claisen Condensations. Organic Chemistry: A Tenth Edition. [Link]

• University of Babylon. (n.d.). The Claisen Condensation. [Link]

• ResearchGate. (n.d.). Effect exerted by additives on the C–H methylation reaction under. [Link]

• University of Calgary. (n.d.). The Claisen Condensation. [Link]

• Khidre, R. E., & Abdel-Wahab, B. F. (2013). Application of Benzoylacetonitrile in the Synthesis of Pyridines Derivatives. Current Organic Chemistry, 17(1), 1-1. [Link]

• Kohlpaintner, C., et al. (2022). Selective α-Methylation of Aryl Ketones Using Quaternary Ammonium Salts as Solid Methylating Agents. Molecules, 27(5), 1709. [Link]

Sources

• 1. A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmdguru.com [pharmdguru.com]
• 3. fiveable.me [fiveable.me]
• 4. researchgate.net [researchgate.net]
• 5. 23.8 Mixed Claisen Condensations – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 9. pharmaxchange.info [pharmaxchange.info]
• 10. reddit.com [reddit.com]
• 11. C- or O-Alkylation? - ChemistryViews [chemistryviews.org]
• 12. ch.ic.ac.uk [ch.ic.ac.uk]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]
• 15. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

Technical Support Guide: Purification of 2-Methyl-3-oxo-3-phenylpropanenitrile by Recrystallization

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of 2-Methyl-3-oxo-3-phenylpropanenitrile via recrystallization. Moving beyond a simple procedural outline, this document delves into the causal relationships behind experimental choices, offering a framework for troubleshooting and optimizing your purification workflow.

Section 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the recrystallization of 2-Methyl-3-oxo-3-phenylpropanenitrile, establishing a strong theoretical and practical foundation.

Q1: What are the key physicochemical properties of 2-Methyl-3-oxo-3-phenylpropanenitrile relevant to its recrystallization?

Understanding the compound's properties is the first step in designing a robust purification protocol. Key parameters influence solvent selection and handling procedures.

Property	Value	Significance for Recrystallization
CAS Number	7391-29-9[1][2]	Unique identifier for ensuring you are working with the correct substance.
Molecular Formula	C₁₀H₉NO[2][3]	Indicates the presence of polar (nitrile, ketone) and non-polar (phenyl) groups, guiding solvent choice.
Molecular Weight	159.18 g/mol [2][3]	Used for calculating molar quantities and theoretical yield.
Appearance	Reported as a colorless liquid or solid.[3]	Recrystallization is only suitable for compounds that are solid at or near room temperature. If your crude product is an oil, it may be due to significant impurities depressing the melting point.
Melting Point	Not explicitly found for the 2-methyl derivative. The related compound, 3-oxo-3-phenylpropanenitrile, melts at 78-83 °C.[4][5]	This is the most critical indicator of purity. A sharp melting point within the expected range signifies a pure compound. A broad or depressed melting point indicates the presence of impurities.

Q2: What is the fundamental principle of recrystallization, and how does it apply to this specific molecule?

Recrystallization is a purification technique based on differential solubility.[6] The core principle is that the solubility of most solids increases with temperature.[6] For 2-Methyl-3-oxo-3-phenylpropanenitrile, the ideal solvent will dissolve the compound completely at an elevated temperature but will be a poor solvent for it at low temperatures.[6][7]

Impurities are removed in one of two ways:

• Soluble Impurities: These remain dissolved in the cold solvent (the "mother liquor") after the desired compound has crystallized.[7]

• Insoluble Impurities: These do not dissolve in the hot solvent and can be removed by hot filtration before the solution is cooled.[6][7]

The structural features of 2-Methyl-3-oxo-3-phenylpropanenitrile—a polar ketone and nitrile group combined with a non-polar phenyl ring—suggest that solvents of intermediate polarity, or a mixed solvent system, will likely provide the optimal solubility profile for successful recrystallization.

Q3: How do I select the best solvent for recrystallizing 2-Methyl-3-oxo-3-phenylpropanenitrile?

Solvent selection is the most critical experimental parameter and often requires empirical testing. A systematic screening process is the most reliable method.

Protocol for Solvent Screening:

• Preparation: Place approximately 20-30 mg of your crude 2-Methyl-3-oxo-3-phenylpropanenitrile into several small test tubes.

• Room Temperature Test: To each tube, add a potential solvent dropwise (start with ~0.5 mL). Agitate the mixture. If the compound dissolves completely at room temperature, the solvent is unsuitable as a primary recrystallization solvent because recovery will be poor.[8]

• Elevated Temperature Test: For solvents that did not dissolve the compound at room temperature, gently heat the test tube in a water or sand bath towards the solvent's boiling point.[8] Add the solvent in small portions until the solid just dissolves. A good candidate solvent will dissolve the compound completely near its boiling point.[7]

• Cooling Test: Once dissolved, allow the solution to cool slowly to room temperature, and then place it in an ice-water bath for 10-15 minutes.[9] The ideal solvent will yield a high quantity of crystalline precipitate.

• Evaluation: The best solvent is one where the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[6]

Table of Potential Candidate Solvents:

Solvent	Boiling Point (°C)	Polarity	Rationale & Potential Issues
Isopropanol	82.5	Polar Protic	Often a good starting point for compounds with mixed polarity. Evaporates slower than ethanol.
Ethanol	78.4	Polar Protic	Similar to isopropanol. A small amount of water may need to be added as an anti-solvent to reduce solubility upon cooling.
Toluene	110.6	Non-polar	The phenyl ring may promote solubility in toluene. Its high boiling point can be advantageous for dissolving stubborn solids but may increase the risk of oiling out if the compound's melting point is low.
Ethyl Acetate	77.1	Intermediate Polarity	The ester group can interact well with the ketone in the target molecule. Often used in a solvent pair with a non-polar solvent like hexane or heptane.
Water	100	Very Polar	Unlikely to be a good single solvent due to the non-polar phenyl group, but may be an excellent anti-solvent when paired with a water-miscible organic solvent like ethanol or isopropanol.[10]

Section 2: Troubleshooting Guide

This section is formatted to directly address specific issues you may encounter during the experiment.

Problem 1: No crystals are forming upon cooling.

• Probable Cause A: Excessive Solvent. This is the most common reason for crystallization failure.[11] If the solution is not saturated upon cooling, crystals will not form.

  • Solution: Gently heat the solution to boil off a portion of the solvent (e.g., reduce the volume by 15-20%) under a fume hood. Allow the more concentrated solution to cool again.[12] Repeat until a faint cloudiness appears upon cooling, indicating saturation.

• Probable Cause B: Supersaturation. The solution may be cooled below the point of saturation without nucleation occurring.[9][11]

  • Solution 1 (Scratching): Use a glass stirring rod to gently scratch the inner surface of the flask below the liquid level.[9] The microscopic scratches provide nucleation sites for crystal growth to begin.

  • Solution 2 (Seeding): If you have a small crystal of pure product, add it to the cooled solution. This "seed crystal" acts as a template for further crystallization.[9]

Problem 2: The compound "oiled out" instead of forming crystals.

This occurs when the compound comes out of solution as a liquid because the temperature of the solution is still above the compound's melting point.[13] This is common for compounds with low melting points or when significant impurities are present, which depresses the melting point.

• Probable Cause A: Solution is too concentrated or cooled too quickly.

  • Solution: Reheat the solution to redissolve the oil. Add a small amount (5-10% of the total volume) of additional hot solvent to lower the saturation temperature.[11][12] Allow the solution to cool much more slowly. Insulating the flask can help promote slow cooling and crystal formation.[12]

• Probable Cause B: Inappropriate Solvent Choice.

  • Solution: The boiling point of the solvent may be too high relative to the compound's melting point. Recover the compound by evaporating the solvent and attempt the recrystallization again with a lower-boiling point solvent identified during your screening.

Problem 3: The crystal yield is very low.

• Probable Cause A: Incomplete Crystallization or Excessive Solvent. As discussed in Problem 1, too much solvent will keep a significant portion of your product dissolved in the mother liquor.[12]

  • Solution: Before discarding the mother liquor, test it by placing a drop on a watch glass. If a significant amount of solid residue remains after the solvent evaporates, your product is still in solution. You can attempt to recover more material by evaporating some of the solvent and re-cooling.

• Probable Cause B: Premature Crystallization. If crystals form too early, such as during a hot filtration step, they will be lost.

  • Solution: During hot filtration, use a slight excess of hot solvent to ensure the compound remains dissolved.[13] Also, pre-heat the filter funnel and receiving flask to prevent cooling. The excess solvent can be boiled off before the final cooling and crystallization step.

• Probable Cause C: Excessive Washing. Washing the collected crystals with too much solvent, or with solvent that is not ice-cold, will redissolve and wash away some of your product.[9]

  • Solution: Always wash the crystals with a minimal amount of ice-cold recrystallization solvent. Break the vacuum, add the cold solvent to just cover the crystals, and then reapply the vacuum.[8]

Problem 4: The recrystallized product's melting point is broad or lower than the literature value.

• Probable Cause A: Occluded Impurities. If cooling occurs too rapidly, impurities can become trapped within the crystal lattice, defeating the purpose of the purification.[12]

  • Solution: The rate of cooling directly impacts crystal size and purity. Slower cooling allows for the formation of larger, more perfect crystals that exclude impurities.[6] If your product is impure, redissolve it in the minimum amount of hot solvent and allow it to cool more slowly.

• Probable Cause B: Incomplete Drying. Residual solvent in the crystals will act as an impurity and depress the melting point.

  • Solution: Ensure the crystals are thoroughly dry before taking a melting point. Air-dry them on the filter paper for an extended period or use a vacuum oven at a temperature well below the compound's melting point.

Section 3: Visual Protocols & Workflows

Workflow 1: The General Recrystallization Process

This diagram outlines the standard, ideal workflow for recrystallization.

Caption: Standard workflow for purification by recrystallization.

Workflow 2: Troubleshooting Decision Tree

This diagram provides a logical path to diagnose and solve common recrystallization problems.

Caption: A decision tree for diagnosing recrystallization issues.

References

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry: University of Rochester.
• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo.
• Finding the best solvent for recrystallisation student sheet - RSC Educ
• Experiment : Recrystallization – Part I: Solvent Selection - Science Learning Center.
• Are there any general rules for choosing solvents for recrystalliz
• 2-methyl-3-oxo-3-phenyl-propanenitrile | 7391-29-9 - ChemicalBook.
• Recrystalliz
• Problems in recrystalliz
• 3.6F: Troubleshooting - Chemistry LibreTexts.
• 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9 | HAA39129 - Biosynth.
• Problems with Recrystallisations - Chemistry Teaching Labs - University of York.
• 3-oxo-3-phenylpropanenitrile - 614-16-4, C9H7NO, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis.
• 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem.
• Recrystalliz
• 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9 - Sigma-Aldrich.
• 3-oxo-3-phenylpropanenitrile - ChemBK.

Sources

• 1. 2-methyl-3-oxo-3-phenyl-propanenitrile | 7391-29-9 [chemicalbook.com]
• 2. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biosynth.com [biosynth.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. chembk.com [chembk.com]
• 6. edu.rsc.org [edu.rsc.org]
• 7. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]

Technical Support Center: Chromatographic Purification of 2-Methyl-3-oxo-3-phenylpropanenitrile

As a Senior Application Scientist, this guide provides in-depth technical assistance for the chromatographic purification of 2-Methyl-3-oxo-3-phenylpropanenitrile (CAS 7391-29-9). This document moves beyond simple protocols to explain the underlying scientific principles, empowering researchers to not only execute the purification but also to troubleshoot and adapt the methodology effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions that researchers should consider before beginning the purification process.

Q1: What is the best chromatographic mode for purifying 2-Methyl-3-oxo-3-phenylpropanenitrile?

A1: Normal-Phase Chromatography (NPC) is the most suitable and widely documented method for purifying α-cyanoketones like 2-Methyl-3-oxo-3-phenylpropanenitrile. The compound possesses a polar ketone and a nitrile group, along with a non-polar phenyl ring, giving it an intermediate polarity. This structure interacts effectively with polar stationary phases like silica gel.[1][2] In NPC, a polar stationary phase (e.g., silica gel) is used with a non-polar mobile phase, and elution is controlled by increasing the mobile phase polarity.[2]

Q2: Which stationary phase should I choose?

A2: Standard, un-derivatized silica gel (SiO₂) is the industry standard and the most cost-effective choice for this compound. Its slightly acidic surface is well-suited for neutral to weakly acidic molecules like this keto-nitrile.[3] For highly sensitive applications or if issues with compound degradation on silica are observed, alumina (neutral or basic) could be considered, although silica is the recommended starting point.[3]

Q3: What are the common impurities I should expect?

A3: Impurities largely depend on the synthetic route. A common synthesis is the Claisen-type condensation between a benzoate ester and propionitrile.[4][5] Therefore, potential impurities include:

• Unreacted Starting Materials: e.g., ethyl benzoate, propionitrile.

• Reaction Byproducts: e.g., self-condensation products of the nitrile or ester.

• Hydrolysis Products: The nitrile group could potentially hydrolyze to a carboxylic acid or amide under harsh workup conditions, though this is less common with standard protocols.

• Catalyst Residues: Any acid or base catalyst used in the synthesis that was not fully removed during the aqueous workup.[6]

Q4: Can I use Reverse-Phase Chromatography (RP-HPLC)?

A4: While possible, RP-HPLC is generally not the primary choice for preparative scale purification of this compound from a crude reaction mixture. RP-HPLC is often limited for molecules that may be unstable in aqueous mobile phases.[7] However, it is an excellent choice for analytical purposes, such as monitoring reaction progress or assessing the purity of final fractions. For preparative RP-HPLC, a C18 column with a mobile phase of water and acetonitrile or methanol would be a typical starting point.[8][9]

Part 2: Troubleshooting Guide

This guide addresses specific experimental issues in a problem-cause-solution format.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation / Co-elution of Impurities	1. Incorrect Mobile Phase Polarity: The eluent is either too strong (impurities and product elute together) or too weak (broad peaks).2. Column Overloading: Too much crude material was loaded onto the column, exceeding its separation capacity.	1. Optimize Mobile Phase: Perform Thin Layer Chromatography (TLC) analysis with various solvent systems (e.g., Hexane:Ethyl Acetate, Toluene:Acetone) to find a system that gives a target Rf value of ~0.2-0.4 for the product.2. Reduce Sample Load: A general rule is to load 1-5% of the silica gel mass. For a 40g silica column, load no more than 400-2000 mg of crude material.
Product is Tailing / Asymmetric Peak Shape	1. Acidic Impurities: The crude sample may contain acidic byproducts that interact strongly with the silica gel.2. Compound Degradation: The compound may be unstable on the silica surface.3. Inappropriate Sample Loading: Dissolving the sample in a solvent much stronger than the mobile phase can cause band spreading.	1. Add a Modifier: Add a small amount (0.1-1%) of a modifier like triethylamine to the mobile phase to neutralize acidic sites on the silica, or acetic acid if the compound is basic.2. Use Deactivated Silica: Consider using silica gel treated with a neutralizer or switch to neutral alumina.3. Dry Loading: Dissolve the crude product in a strong solvent (e.g., DCM), add a small amount of silica gel, evaporate the solvent to get a dry powder, and load this powder onto the column.
Low or No Recovery of Product	1. Product is Highly Polar: The product may be irreversibly adsorbed onto the silica gel.2. Product is Non-Polar: The product may have eluted in the void volume (flow-through) with the non-polar solvent front.3. Compound Degradation: The product is not stable under the chromatographic conditions.	1. Increase Mobile Phase Polarity: After the initial elution, flush the column with a very polar solvent (e.g., 100% Ethyl Acetate, then 5-10% Methanol in DCM) to elute strongly bound compounds.2. Check the Flow-Through: Always collect and analyze the initial solvent fractions that pass through the column before the gradient starts.3. Minimize Time on Column: Run the chromatography as quickly as possible. Consider using a less acidic stationary phase like alumina.
Inconsistent Results Between Runs	1. Variable Silica Gel Activity: The water content of the silica gel can significantly affect its activity and, therefore, the separation.[3]2. Solvent Quality: Using different grades or batches of solvents can change the mobile phase polarity.	1. Standardize Silica: Use silica gel from the same manufacturer and lot. If high reproducibility is needed, oven-dry the silica before use to ensure consistent activity.2. Use High-Purity Solvents: Always use HPLC-grade or chromatography-grade solvents to ensure consistency.

Visualizing the Purification Workflow

The following diagram outlines the logical flow from a crude reaction mixture to the final, purified 2-Methyl-3-oxo-3-phenylpropanenitrile.

Caption: General workflow for purification of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Part 3: Experimental Protocols

These protocols provide detailed, step-by-step methodologies. They are based on established procedures for structurally analogous compounds.[4][10]

Protocol 1: Flash Column Chromatography (Preparative Scale)

This protocol is designed for the purification of 1-2 grams of crude material.

1. Preparation of the Column:

• Select a glass column appropriate for ~40-80g of silica gel (e.g., 40mm diameter).

• Prepare a slurry of 40g of silica gel (230-400 mesh) in 100% hexane.

• Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles are trapped. Drain the excess hexane until it is level with the top of the silica bed.

2. Sample Loading (Dry Loading Recommended):

• Dissolve ~1g of the crude 2-Methyl-3-oxo-3-phenylpropanenitrile in a minimal amount of dichloromethane (DCM) or acetone (~5-10 mL).

• Add ~2g of silica gel to this solution.

• Gently evaporate the solvent using a rotary evaporator until a free-flowing powder is obtained.

• Carefully layer this powder on top of the packed silica bed.

3. Elution:

• Begin elution with 100% hexane, collecting fractions.

• Gradually increase the polarity of the mobile phase according to the gradient table below. This is a starting point and should be optimized based on preliminary TLC analysis.

• Collect fractions of ~20-25 mL.

4. Fraction Analysis:

• Monitor the elution by spotting fractions onto a TLC plate and visualizing under UV light (254 nm).

• Combine the fractions that contain the pure product.

• Evaporate the solvent from the pooled fractions under reduced pressure to yield the purified compound.

Recommended Solvent Gradient

Step	Solvent System (Hexane:Ethyl Acetate)	Volume (for 40g column)	Purpose
1	100:0	100 mL	Elute very non-polar impurities.
2	95:5	200 mL	Elute remaining non-polar impurities.
3	90:10	200 mL	Elute the target compound.
4	80:20	200 mL	Elute slightly more polar impurities.
5	50:50	100 mL	Column flush to remove all remaining compounds.

Protocol 2: Analytical HPLC Method for Purity Assessment

This protocol is for determining the purity of the final product and fractions.

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of acetonitrile.

HPLC Gradient

Time (min)	% Mobile Phase B (Acetonitrile)
0.0	40
20.0	95
25.0	95
25.1	40
30.0	40

Visualizing Troubleshooting Logic

This decision tree illustrates a logical approach to troubleshooting the common issue of poor separation.

Caption: Troubleshooting flowchart for poor chromatographic separation.

References

• Nováková, L., et al. (2022). Investigating the effect of polarity of stationary and mobile phases on retention of cannabinoids in normal phase liquid chromatography. PMC - NIH. [Link]

• Interchim. (n.d.). TLC Fundamentals – Stationary & mobile phase choice (part 4). Interchim – Blog. [Link]

• Oncotarget. (n.d.). SYNTHESIS OF SC99 AND ITS ANALOGS. Oncotarget. [Link]

• Alwsci. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Alwsci Industry News. [Link]

• ResearchGate. (2018). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Request PDF. [Link]

• Molnar Institute. (n.d.). Solvent selection in liquid chromatography. Retrieved from Molnar Institute. [Link]

• ResearchGate. (2018). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. [Link]

• PubChem. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved from PubChem. [Link]

• Benn, K., et al. (n.d.). Transborylation Enabled, Borane-Catalysed Reductive Cyanation of Enones. The Royal Society of Chemistry. [Link]

• National Institutes of Health. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• National Institutes of Health. (2015). HPLC-Guided Isolation, Purification and Characterization of Phenylpropanoid and Phenolic Constituents of Nutmeg Kernel (Myristica fragrans). [Link]

• ResearchGate. (2013). Application of Benzoylaceteonitrile in the Synthesis of Pyridines Derivatives. [Link]

Sources

• 1. Investigating the effect of polarity of stationary and mobile phases on retention of cannabinoids in normal phase liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. molnar-institute.com [molnar-institute.com]
• 3. TLC Fundamentals – Stationary & mobile phase choice (part 4) [blog.interchim.com]
• 4. oncotarget.com [oncotarget.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. researchgate.net [researchgate.net]
• 9. HPLC-Guided Isolation, Purification and Characterization of Phenylpropanoid and Phenolic Constituents of Nutmeg Kernel (Myristica fragrans) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]

Optimizing reaction conditions for the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile

Welcome to the technical support center for the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile (α-benzoylpropionitrile). This guide is designed for researchers, chemists, and process development professionals to provide in-depth, practical solutions for optimizing this important synthetic transformation. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve robust, reproducible results.

Reaction Fundamentals

The synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile is a classic carbon-carbon bond-forming reaction, best described as a mixed Claisen-type condensation. It involves the acylation of the α-carbon of propionitrile with a benzoate ester, mediated by a strong base. The reaction's success hinges on the careful selection of base, solvent, and temperature to favor the desired product and minimize side reactions.

The overall transformation is as follows:

• Reactants: Propionitrile + Benzoate Ester (e.g., Ethyl Benzoate)

• Promoter: Strong Base (e.g., Sodium Ethoxide, Potassium tert-butoxide)

• Product: 2-Methyl-3-oxo-3-phenylpropanenitrile

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism for the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile?

A1: The reaction proceeds via a nucleophilic acyl substitution mechanism, which can be broken down into four key steps:

• Enolate Formation: A strong base abstracts an acidic α-proton from propionitrile to form a resonance-stabilized nitrile anion (enolate).

• Nucleophilic Attack: The nitrile anion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the benzoate ester. This forms a tetrahedral intermediate.

• Leaving Group Elimination: The tetrahedral intermediate collapses, reforming the carbonyl group and eliminating an alkoxide (e.g., ethoxide) as the leaving group.

• Deprotonation (Driving Force): The product, a β-ketonitrile, is significantly more acidic (pKa ≈ 11) than the starting propionitrile. The alkoxide base generated in the previous step rapidly deprotonates the β-ketonitrile product to form a stable enolate. This final, essentially irreversible acid-base reaction drives the entire equilibrium towards the product.[1] An acidic workup is required to re-protonate this enolate and isolate the final neutral product.

Caption: General mechanism for the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Q2: Why is a full equivalent of base necessary for this reaction?

A2: The Claisen condensation is an equilibrium-driven process.[1][2] The final product, the β-ketonitrile, is a much stronger acid than the starting propionitrile or the alcohol by-product. Therefore, the alkoxide base present in the reaction mixture will preferentially deprotonate the product to form a stable enolate salt. This final deprotonation step is thermodynamically favorable and shifts the entire reaction equilibrium to the product side. Using a catalytic amount of base would result in a poor yield, as the equilibrium would not be effectively driven forward.

Q3: Can I use sodium hydroxide or other common bases?

A3: No. The use of hydroxide bases is incompatible with this reaction. Hydroxide is a strong nucleophile that would readily saponify (hydrolyze) the starting ester to a carboxylate salt, effectively killing the desired reaction pathway.[3] The base must be a strong, non-nucleophilic base or an alkoxide that matches the ester's alcohol portion to avoid side reactions like transesterification.[3][4][5]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis. The flowchart below provides a general workflow for diagnosing problems.

Caption: A logical workflow for troubleshooting common synthesis problems.

Q4: My reaction yields are consistently low or zero. What are the most likely causes?

A4: Low or no yield is one of the most common issues and typically points to a problem with the reagents or reaction conditions.

• Cause 1: Presence of Water or Protic Impurities: The nitrile anion is an extremely strong base. Any trace amounts of water or alcohol in the propionitrile or solvent will quench the anion as soon as it is formed, preventing it from reacting with the ester. Similarly, water will decompose bases like sodium hydride (NaH) or potassium tert-butoxide (KOt-Bu).

  • Solution: Ensure all glassware is rigorously dried (oven or flame-dried). Use freshly distilled, anhydrous solvents. Distill propionitrile from a drying agent like calcium hydride (CaH₂) before use.

• Cause 2: Inactive or Insufficient Base: The base may have degraded upon storage (especially NaH or KOt-Bu, which are moisture-sensitive). As discussed in Q2, a stoichiometric amount of active base is required.

  • Solution: Use a fresh bottle of base or titrate it to determine its activity. Ensure at least 1.0 equivalent (and preferably 1.1-1.2 equivalents) of base relative to the limiting reagent is used.

• Cause 3: Reaction Temperature is Too Low: While starting the reaction at a low temperature can control exotherms, the activation energy for the condensation may not be reached.

  • Solution: After the initial addition, allow the reaction to warm to room temperature or gently heat it (e.g., to 40-50 °C) to ensure it proceeds to completion. Monitor the progress by TLC or GC.

Q5: I'm observing a significant amount of benzoic acid in my crude product. Why is this happening?

A5: The presence of benzoic acid is a clear indicator of ester hydrolysis (saponification).

• Cause: This occurs when the ester (e.g., ethyl benzoate) reacts with a nucleophilic hydroxide ion. Hydroxide can be present if your alkoxide base has degraded due to moisture or if your workup procedure is not optimal.

  • Solution:

    • Reagent Integrity: Use a fresh, high-purity alkoxide base. As mentioned previously, ensure strictly anhydrous conditions.[3]

    • Workup Protocol: During the acidic workup, ensure the reaction mixture is kept cold (e.g., in an ice bath) while quenching. This minimizes any base-mediated hydrolysis that could occur locally before the entire mixture is neutralized. After extraction, a mild basic wash (e.g., with saturated sodium bicarbonate solution) can remove the acidic benzoic acid impurity from the organic layer containing your neutral product.

Q6: My product seems to be an intractable oil that is difficult to purify. What are the best practices for isolation?

A6: While 2-Methyl-3-oxo-3-phenylpropanenitrile can be a low-melting solid or an oil, purification challenges often arise from residual solvent or minor impurities.

• Solution 1: High-Vacuum Distillation/Evaporation: Ensure all solvent is removed from your crude product using a rotary evaporator followed by a high-vacuum pump. This is critical.

• Solution 2: Trituration: If the product is an oil due to impurities preventing crystallization, try trituration. This involves stirring the crude oil with a non-polar solvent in which the product is insoluble but the impurities are soluble (e.g., cold hexanes or a hexane/ether mixture). The product may solidify and can be collected by filtration.

• Solution 3: Flash Column Chromatography: This is the most reliable method for obtaining high-purity material.

  • Stationary Phase: Silica gel.

  • Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually increasing to 20-30% ethyl acetate) is typically effective. Monitor fractions by TLC. The product is UV-active due to the phenyl group.

Optimization Protocols & Data

Optimizing the reaction requires balancing the reactivity of the base with potential side reactions.

Table 1: Comparison of Common Base/Solvent Systems

Base (Equivalents)	Solvent	Typical Temp. Range (°C)	Advantages	Disadvantages & Mitigation
Sodium Ethoxide (NaOEt) (1.1)	Ethanol / THF	25 to 60	Inexpensive; by-product (ethanol) is benign.	Can cause transesterification if using a non-ethyl ester. Best used when ethyl benzoate is the acylating agent.[4][5]
Sodium Hydride (NaH) (1.2)	THF / Toluene	25 to 80	Powerful; drives reaction to completion; H₂ by-product is easily removed.	Highly moisture-sensitive; can be pyrophoric. Requires careful handling under inert atmosphere.
Potassium tert-Butoxide (KOt-Bu) (1.2)	THF / t-BuOH	0 to 40	Very strong base; readily available; good solubility in THF.[6]	Can promote side reactions due to high basicity. Addition of catalytic isopropanol can improve yields.[6]
Lithium Diisopropylamide (LDA) (1.1)	THF	-78 to 0	Very strong, non-nucleophilic base; excellent for preventing side reactions with the ester carbonyl.	Must be freshly prepared or titrated; requires cryogenic temperatures.[5]

Experimental Protocol: Optimized Synthesis using KOt-Bu

This protocol is based on modern, efficient methods that utilize inexpensive and readily available reagents.[6]

Materials:

• Potassium tert-butoxide (KOt-Bu)

• Ethyl Benzoate

• Propionitrile (distilled from CaH₂)

• Anhydrous Tetrahydrofuran (THF)

• Isopropanol (catalytic)

• 3M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate & Hexanes (for chromatography)

Procedure:

• Setup: Under an inert atmosphere (Nitrogen or Argon), add KOt-Bu (1.2 eq.) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Solvent Addition: Add anhydrous THF to the flask and cool the resulting slurry to 0 °C in an ice bath.

• Reagent Premix: In the dropping funnel, prepare a solution of ethyl benzoate (1.0 eq.), propionitrile (1.5 eq.), and isopropanol (0.1 eq.) in a small amount of anhydrous THF.

  • Scientist's Note: Using a slight excess of the less expensive propionitrile helps drive the reaction. The catalytic isopropanol has been shown to suppress enolization and reduce side reactions, likely by mediating the reactivity of the base.[6]

• Reaction: Add the solution from the dropping funnel to the KOt-Bu slurry slowly over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction's progress by TLC (15% EtOAc/Hexanes). The starting ethyl benzoate should be consumed.

• Workup - Quench: Cool the reaction mixture back to 0 °C and slowly quench by adding 3M HCl until the pH is acidic (~pH 2-3).

• Workup - Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and finally, brine.

  • Scientist's Note: The NaHCO₃ wash is crucial for removing any unreacted benzoic acid that may have formed.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil via flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Analytical Methods for Monitoring and Characterization

• Thin Layer Chromatography (TLC): An excellent tool for real-time reaction monitoring. Use a mobile phase of 10-20% ethyl acetate in hexanes. Visualize spots with a UV lamp (254 nm). The product will have a lower Rf than the starting ethyl benzoate.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying components in the crude reaction mixture and confirming the mass of the product (Expected M/Z for C₁₀H₉NO: 159.18 g/mol ).[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The definitive method for structural confirmation of the final product.

  • ¹H NMR (CDCl₃): Expect signals for the aromatic protons (multiplet, ~7.5-8.0 ppm), the methine proton (quartet, ~4.5 ppm), and the methyl protons (doublet, ~1.5 ppm).

  • ¹³C NMR (CDCl₃): Expect signals for the ketone carbonyl (~190 ppm), the nitrile carbon (~117 ppm), and various aromatic and aliphatic carbons.[8]

References

• Vasconcellos, M. L. et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Molecules. Available at: [Link]

• El-Magd, A. E. A. et al. (2022). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives. ResearchGate. Available at: [Link]

• Benn, K. et al. Transborylation Enabled, Borane-Catalysed Reductive Cyanation of Enones. The Royal Society of Chemistry. Available at: [Link]

• Vasconcellos, M. L. et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. ResearchGate. Available at: [Link]

• PubChem. 2-Methyl-3-oxo-3-phenylpropanenitrile. National Center for Biotechnology Information. Available at: [Link]

• ChemSynthesis. 3-oxo-3-phenylpropanenitrile. Available at: [Link]

• PubChem. 2-Methyl-3-phenylpropanenitrile. National Center for Biotechnology Information. Available at: [Link]

• Chemistry Steps. Claisen Condensation Reaction Mechanism. Available at: [Link]

• Chemistry Steps. Reactions of Nitriles. Available at: [Link]

• ResearchGate. Condensation of aldehydes for environmentally friendly synthesis of 2-methyl-3-phenyl-propanal by heterogeneous catalysis. Available at: [Link]

• Ghasemi, S. et al. (2024). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. RSC Advances. Available at: [Link]

• PubMed. Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. National Library of Medicine. Available at: [Link]

• Master Organic Chemistry. Claisen Condensation and Dieckmann Condensation. Available at: [Link]

• Chemistry Steps. Preparation of Nitriles. Available at: [Link]

• Google Patents. CN102603485A - Preparation method of 2-methyl-3-biphenylmethanol.

• LibreTexts, Chemistry. 20.7: Chemistry of Nitriles. Available at: [Link]

• Pretorius, L. et al. (2019). A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Beilstein Journal of Organic Chemistry. Available at: [Link]

• LibreTexts, Chemistry. 23.7: The Claisen Condensation Reaction. Available at: [Link]

• Royal Society of Chemistry. Acylation of oxindoles using methyl/phenyl esters via the mixed Claisen condensation – an access to 3-alkylideneoxindoles. Available at: [Link]

• The University of Liverpool Repository. Iron-catalyzed alkylation of nitriles with alcohols. Available at: [Link]

• Google Patents. DE102005057461A1 - Preparation of beta-ketonitrile compounds.

• ResearchGate. Synthesis of β -Ketonitriles from 3-Bromoisoxazoles. Available at: [Link]

• Semantic Scholar. Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional -Diketones as Precurs. Available at: [Link]

• YouTube. Claisen Condensation Product Shortcut by Leah4sci. Available at: [Link]

• PubMed. Mild and practical method for the alpha-arylation of nitriles with heteroaryl halides. National Library of Medicine. Available at: [Link]

• Chemistry Stack Exchange. Base used in Claisen Condensation. Available at: [Link]

• Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. Available at: [Link]

• ResearchGate. Optimization of the reaction conditions for Claisen-Schmidt condensation. Available at: [Link]

• Wikipedia. Claisen condensation. Available at: [Link]

• PubMed Central. Advanced Real‐Time Process Analytics for Multistep Synthesis in Continuous Flow. National Library of Medicine. Available at: [Link]

• Google Patents. EP1352898B1 - Process for producing beta-ketonitrile compound.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Claisen Condensation Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Claisen condensation - Wikipedia [en.wikipedia.org]
• 6. A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]

Technical Support Center: Synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile

Welcome to the technical support center for the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this valuable β-ketonitrile intermediate. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and the scientific rationale behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Methyl-3-oxo-3-phenylpropanenitrile?

The most prevalent and efficient method for synthesizing 2-Methyl-3-oxo-3-phenylpropanenitrile is the Claisen condensation of an appropriate benzoylating agent, typically an ester like ethyl benzoate, with propionitrile. This reaction is base-mediated and relies on the formation of a nitrile-stabilized carbanion that acts as the nucleophile.

Q2: Why is a strong base, such as sodium amide or sodium hydride, recommended for this reaction?

A strong base is crucial for a successful Claisen condensation involving a nitrile. The α-protons of nitriles are less acidic than those of β-dicarbonyl compounds. Therefore, a potent base like sodium amide (NaNH₂) or sodium hydride (NaH) is required to generate a sufficient concentration of the propionitrile anion to initiate the condensation with the ester. Weaker bases, such as sodium ethoxide, often result in lower yields due to an unfavorable equilibrium.[1]

Q3: Can ethyl benzoate self-condense under these reaction conditions?

No, ethyl benzoate cannot undergo self-condensation. This is a key advantage of using it as the electrophilic partner in this reaction. The Claisen condensation requires the formation of an enolate, which is generated by deprotonating an α-carbon. Since ethyl benzoate lacks α-hydrogens, it cannot form an enolate and therefore will not self-condense.[2]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile, providing potential causes and actionable solutions.

Issue 1: Low or No Product Yield

A low yield of the desired β-ketonitrile is a common challenge. Several factors can contribute to this issue.

Possible Causes & Solutions:

Possible Cause	Explanation	Recommended Solution
Insufficiently Strong Base	As mentioned in the FAQs, the acidity of the α-proton in propionitrile requires a strong base for efficient deprotonation.	Use a strong base like sodium amide (NaNH₂) or sodium hydride (NaH) instead of alkoxides like sodium ethoxide.
Moisture in the Reaction	Strong bases like NaNH₂ and NaH react violently with water. Any moisture present in the reactants or solvent will consume the base, preventing the deprotonation of propionitrile.	Ensure all glassware is oven-dried and cooled under an inert atmosphere (nitrogen or argon). Use anhydrous solvents and freshly opened or properly stored reagents.
Incorrect Stoichiometry	An incorrect ratio of reactants can lead to incomplete conversion or the formation of side products.	A slight excess of propionitrile may be used to ensure the complete consumption of the ethyl benzoate.
Low Reaction Temperature	While initial deprotonation may be performed at a lower temperature, the condensation step often requires heating to proceed at a reasonable rate.	After the initial exotherm of the deprotonation subsides, gradually heat the reaction mixture to reflux to drive the reaction to completion.
Inefficient Quenching and Workup	Premature quenching or improper workup can lead to the loss of the product.	Quench the reaction by carefully adding it to a cold, dilute acid (e.g., 10% HCl or H₂SO₄) to neutralize the excess base and protonate the product enolate.

Issue 2: Presence of Significant Side Products

The formation of impurities can complicate purification and reduce the overall yield.

Possible Side Products & Mitigation Strategies:

• Self-condensation of Propionitrile: If the addition of ethyl benzoate is too slow or the reaction temperature is too high before the addition is complete, the propionitrile enolate can react with another molecule of propionitrile.

  • Solution: Add the ethyl benzoate dropwise to the solution of the deprotonated propionitrile at a controlled temperature.

• Unreacted Starting Materials: Incomplete reaction will result in the presence of ethyl benzoate and propionitrile in the crude product.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction has stalled, consider adding a small additional amount of the base or increasing the reaction time.

• Hydrolysis of Ethyl Benzoate: If there is any moisture present, the base can catalyze the hydrolysis of ethyl benzoate to benzoic acid.

  • Solution: As with preventing low yield, ensure strictly anhydrous conditions. Benzoic acid can be removed during an aqueous workup with a basic wash (e.g., saturated sodium bicarbonate solution).

Experimental Protocol: Claisen Condensation for 2-Methyl-3-oxo-3-phenylpropanenitrile

This protocol provides a detailed, step-by-step methodology for the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Materials:

• Sodium amide (NaNH₂)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Propionitrile

• Ethyl benzoate

• 10% Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, suspend sodium amide (1.1 equivalents) in anhydrous diethyl ether or THF.

• Enolate Formation: Cool the suspension in an ice bath. Add propionitrile (1.2 equivalents) dropwise from the dropping funnel to the stirred suspension. After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

• Condensation: Add ethyl benzoate (1.0 equivalent) dropwise to the reaction mixture. An exothermic reaction may be observed.

• Reaction Completion: After the addition of ethyl benzoate is complete, heat the reaction mixture to a gentle reflux and maintain for 2-4 hours, or until TLC analysis indicates the consumption of the starting materials.

• Workup: Cool the reaction mixture to room temperature. Carefully pour the reaction mixture into a beaker containing ice and 10% hydrochloric acid to neutralize the excess sodium amide.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to remove any benzoic acid), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification:

The crude 2-Methyl-3-oxo-3-phenylpropanenitrile can be purified by either vacuum distillation or column chromatography on silica gel using a hexane/ethyl acetate gradient.

Purity Assessment

Assessing the purity of the final product is critical. Here are some key analytical techniques and expected outcomes.

• Thin Layer Chromatography (TLC): A single spot on the TLC plate in an appropriate solvent system is a good indication of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum should show characteristic peaks for the aromatic protons, the methine proton adjacent to the nitrile and carbonyl groups, and the methyl protons. Based on data for the closely related 2-benzyl-3-oxo-3-phenylpropanenitrile, the methine proton is expected to be a doublet of doublets around 4.5 ppm, and the methyl protons a doublet.[3]

  • ¹³C NMR: The carbon NMR should display signals for the carbonyl carbon (around 190 ppm), the nitrile carbon (around 117 ppm), and the aromatic carbons, in addition to the aliphatic carbons.[3]

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit strong absorption bands for the nitrile (C≡N) group (around 2240 cm⁻¹) and the ketone (C=O) group (around 1690 cm⁻¹).

Visualizing the Workflow

To provide a clear overview of the synthesis and troubleshooting process, the following diagrams are provided.

Synthesis Workflow

Caption: A streamlined workflow for the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Troubleshooting Logic

Caption: A troubleshooting decision tree for common synthesis issues.

References

• PubChem. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• Filo. (2024). Predict the products of the reaction between ethyl benzoate and.... Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-3-phenylpropanenitrile. Retrieved from [Link]

• Atta-ur-Rahman. (2006). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Retrieved from [Link]

• OpenStax. (n.d.). 23.8 Mixed Claisen Condensations. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• American Chemical Society. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development.

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. Retrieved from [Link]

• Thieme. (n.d.). 2. NMR Spectra and Molecular Structure. In Science of Synthesis.
• Google Patents. (1978).

• Organic Chemistry Portal. (n.d.). Claisen Condensation. Retrieved from [Link]

• Google Patents. (n.d.). EP1019380A2 - Tricyclic 3-oxo-propanenitrile compounds.
• Google Patents. (2014). CN103570558A - Synthesis method of 2-methyl-3-trifluoromethyl phenylamine.

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.).
• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of 2-Methyl-N-phenylpropanamide.
• Preparation of Methyl Benzo
• Scribd. (n.d.).
• PubMed. (2006).
• GE Healthcare. (n.d.).

Sources

• 1. Claisen Condensation [organic-chemistry.org]
• 2. 23.8 Mixed Claisen Condensations – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. rsc.org [rsc.org]

Preventing dimerization of 2-Methyl-3-oxo-3-phenylpropanenitrile

Welcome to the technical support center for 2-Methyl-3-oxo-3-phenylpropanenitrile (CAS 7391-29-9). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for handling this versatile β-ketonitrile. Our goal is to empower you with the knowledge to anticipate and overcome common experimental challenges, particularly the prevention of its dimerization.

I. Understanding the Challenge: The Dimerization of 2-Methyl-3-oxo-3-phenylpropanenitrile

2-Methyl-3-oxo-3-phenylpropanenitrile is a valuable building block in organic synthesis. However, its utility can be compromised by a propensity to undergo self-condensation, or dimerization. This reaction is a classic example of a Thorpe reaction , a base-catalyzed carbon-carbon bond formation between two nitrile molecules.[1][2] The presence of an acidic α-proton in the structure of 2-Methyl-3-oxo-3-phenylpropanenitrile makes it susceptible to deprotonation by a base, initiating the dimerization cascade.

The likely dimerization mechanism is a Thorpe-Ziegler type reaction, which involves the base-catalyzed self-condensation of the nitrile.[1] The reaction proceeds through the formation of a β-enaminonitrile, which is a conjugated and often highly colored species.

Below is a diagram illustrating the proposed dimerization pathway:

Figure 1: Proposed mechanism for the base-catalyzed dimerization of 2-Methyl-3-oxo-3-phenylpropanenitrile.

II. Troubleshooting Guide: Preventing Dimerization

This section provides a question-and-answer formatted guide to directly address issues you may encounter during your experiments.

Q1: I'm observing a persistent yellow/orange color in my reaction mixture, and my yield of the desired product is low. What's happening?

A1: The appearance of a persistent color, especially yellow or orange, is a strong indicator of the formation of the β-enaminonitrile dimer. This conjugated system often absorbs light in the visible spectrum. The low yield of your desired product is likely due to the consumption of the starting material in this side reaction.

Core Causality: The presence of a sufficiently strong base deprotonates the α-carbon of 2-Methyl-3-oxo-3-phenylpropanenitrile, initiating the dimerization cascade as illustrated in Figure 1.

Immediate Corrective Actions:

• Lower the Reaction Temperature: If your protocol allows, reduce the reaction temperature. Dimerization, like many side reactions, is often accelerated at higher temperatures.

• Re-evaluate Your Choice of Base: If possible, switch to a weaker or a more sterically hindered base. The goal is to favor the desired reaction pathway over the deprotonation that leads to dimerization.

• Control Stoichiometry: Ensure you are not using a large excess of base. Precise control over the stoichiometry of your reagents is critical.

Q2: What are the optimal reaction conditions to minimize dimerization during synthesis?

A2: Minimizing dimerization requires careful control over several key reaction parameters. The following table summarizes recommended starting points for optimization.

Parameter	Recommendation	Rationale
Solvent	Aprotic, non-polar solvents are generally preferred. However, the addition of a catalytic amount of a protic solvent like isopropanol (IPA) can be beneficial.[3]	Aprotic solvents can stabilize the desired reactants without promoting proton transfer. The addition of a small amount of a protic solvent can quench the enolate intermediate, thereby suppressing dimerization.[3]
Base	Use the weakest base necessary to achieve the desired transformation. Consider non-nucleophilic, sterically hindered bases.	Stronger bases will more readily deprotonate the α-carbon, leading to a higher rate of dimerization.
Temperature	Maintain the lowest possible temperature at which the desired reaction proceeds at a reasonable rate.	The activation energy for dimerization may be higher than that of your desired reaction, so lower temperatures will disproportionately slow the side reaction.
Concentration	Work at the lowest practical concentration.	Higher concentrations of the starting material increase the probability of intermolecular reactions, including dimerization.

Q3: My reaction is complete, but I suspect the dimer has formed during workup. How can I prevent this?

A3: Dimerization can indeed occur during workup, especially if basic conditions are prolonged. A rapid and effective quenching of the reaction is crucial.

Protocol for Acidic Quench and Workup:

• Cool the Reaction Mixture: Before quenching, cool your reaction mixture in an ice bath. This will slow down all reaction rates, including any residual dimerization.

• Acidic Quench: Quench the reaction by slowly adding a dilute aqueous acid, such as 1 M HCl or a saturated aqueous solution of ammonium chloride, until the pH of the aqueous layer is between 3 and 8.[4] This will neutralize any remaining base and protonate the enolate intermediate, preventing further dimerization.

• Extraction: Promptly proceed with the extraction of your product into a suitable organic solvent.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure at a low temperature.

Figure 2: Recommended workflow for quenching and initial workup to prevent dimerization.

III. Frequently Asked Questions (FAQs)

Q: How can I confirm the presence of the dimer in my sample?

A: The presence of the dimer can be confirmed using standard analytical techniques:

• Thin-Layer Chromatography (TLC): The dimer is typically more polar than the monomer and will have a lower Rf value. It may also appear as a colored spot on the TLC plate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum of the dimer will be more complex than that of the monomer. Look for the appearance of a new set of signals, potentially including a broad signal in the downfield region corresponding to the enamine N-H proton.[5][6] The ¹³C NMR spectrum will also show a greater number of signals corresponding to the larger dimer structure.

• Infrared (IR) Spectroscopy: The IR spectrum of the dimer will likely show a characteristic N-H stretching frequency for the enamine, in addition to the C=O and C≡N stretches. The C≡N stretch may be shifted to a lower wavenumber due to conjugation.[6]

• Mass Spectrometry (MS): The mass spectrum will show a peak corresponding to the molecular weight of the dimer (2 x molecular weight of the monomer).

Q: I've already formed the dimer. How can I remove it?

A: The dimer can be removed from the desired monomer by flash column chromatography . Since the dimer is generally more polar than the monomer, it will have a stronger affinity for the stationary phase (e.g., silica gel).

General Protocol for Flash Column Chromatography Purification:

• Stationary Phase: Use standard silica gel (230-400 mesh).

• Eluent System: A non-polar/polar solvent system is recommended. Start with a low polarity mixture, such as hexane/ethyl acetate (9:1), and gradually increase the polarity. The optimal eluent system should provide good separation on a TLC plate, with the monomer having an Rf of approximately 0.3-0.4.

• Procedure:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • Load the solution onto the column.

  • Elute with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify and combine those containing the pure monomer.

  • Concentrate the pure fractions under reduced pressure at a low temperature.

For a more detailed general protocol on flash column chromatography, you can refer to established laboratory techniques.[7][8]

Q: What are the best practices for storing 2-Methyl-3-oxo-3-phenylpropanenitrile to prevent dimerization over time?

A: Proper storage is crucial for maintaining the integrity of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Storage Condition	Recommendation	Rationale
Temperature	Refrigerate at 2-8 °C.[9]	Low temperatures slow down the rate of potential degradation reactions, including dimerization.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	This minimizes exposure to atmospheric moisture and oxygen, which could potentially initiate or catalyze degradation pathways.
Container	Use a well-sealed, airtight container. Amber glass is preferred to protect from light.	Prevents exposure to air and moisture, and light-induced degradation.
Purity	Ensure the material is as pure as possible before long-term storage.	Impurities, especially residual base, can catalyze dimerization over time.

By adhering to these guidelines, you can significantly improve the stability and extend the shelf-life of your 2-Methyl-3-oxo-3-phenylpropanenitrile. For long-term storage, periodic re-analysis of the material's purity is recommended.[10][11]

IV. References

• DK2132167T3 - Process for the preparation of beta-ketonitriles - Google Patents. (URL not available)

• Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. (URL not available)

• Supporting Information - ScienceOpen. (URL not available)

• Thorpe reaction - Wikipedia. [Link]

• Thorpe Reaction. (URL not available)

• EP1352898B1 - Process for producing beta-ketonitrile compound - Google Patents. (URL not available)

• A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones - NIH. [Link]

• HOW TO DO FLASH COLUMN CHROMATOGRAPHY IN 15 MINUTES. (URL not available)

• SYNTHESIS OF SC99 AND ITS ANALOGS - Oncotarget. (URL not available)

• DE102005057461A1 - Preparation of beta-ketonitrile compounds, useful to prepare plant protection agents, comprises reacting a nitrile with a carboxylic acid ester in the presence of an alkali- or alkaline-earth alcoholate - Google Patents. (URL not available)

• 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem. [Link]

• 2-Oxo-3-phenylpropanenitrile | C9H7NO | CID 11829579 - PubChem - NIH. [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (URL not available)

• Synthesis of β-Enaminonitrile-Linked 8-Methoxy-1H-Benzo[f]Chromene Moieties and Analysis of Their Antitumor Mechanisms - Frontiers. (URL not available)

• 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000159). (URL not available)

• • NMR Spectra and Molecular Structure. (URL not available)

• Basic 1H- and 13C-NMR Spectroscopy. (URL not available)

• 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9 - Sigma-Aldrich. (URL not available)

• A High-Yielding Preparation of β-Ketonitriles | Request PDF - ResearchGate. [Link]

• Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15 - ResearchGate. [Link]

• Transborylation Enabled, Borane-Catalysed Reductive Cyanation of Enones. Kieran Benn,a Kieran Nicholson,a Thomas Langer,b Stephen P. Thomasa - The Royal Society of Chemistry. (URL not available)

• The effect of temperature and ionic strength on the dimerisation of beta-lactoglobulin. (URL not available)

• Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis - PubMed. [Link]

• Evaluation of the Long-Term Storage Stability of the Cyanide Antidote: Dimethyl Trisulfide and Degradation Product Identification - PMC - NIH. [Link]

• 2-Methyl-3-phenylpropanenitrile | C10H11N | CID 12226147 - PubChem - NIH. [Link]

• Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis - MDPI. [Link]

• Influence of long-term storage temperatures and sodium fluoride preservation on the stability of synthetic cathinones and dihydro-metabolites in human whole blood - PubMed Central. [Link]

• Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis - NIH. [Link]

• CN113004161A - Preparation method of (2R,3R) -3-methyl-3-phenylalanine. (URL not available)

• CN107567447A - The dimer impurity and its minimizing technology of Eliquis - Google Patents.

Sources

• 1. EP1352898B1 - Process for producing beta-ketonitrile compound - Google Patents [patents.google.com]
• 2. US20070142661A1 - Process for preparing beta-keto nitriles and salts thereof - Google Patents [patents.google.com]
• 3. A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DK2132167T3 - PROCESS FOR THE PREPARATION OF beta-ketonitriles - Google Patents [patents.google.com]
• 5. scienceopen.com [scienceopen.com]
• 6. Frontiers | Synthesis of β-Enaminonitrile-Linked 8-Methoxy-1H-Benzo[f]Chromene Moieties and Analysis of Their Antitumor Mechanisms [frontiersin.org]
• 7. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 8. orgsyn.org [orgsyn.org]
• 9. 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9 [sigmaaldrich.com]
• 10. Evaluation of the Long-Term Storage Stability of the Cyanide Antidote: Dimethyl Trisulfide and Degradation Product Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Influence of long-term storage temperatures and sodium fluoride preservation on the stability of synthetic cathinones and dihydro-metabolites in human whole blood - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of Impurities in 2-Methyl-3-oxo-3-phenylpropanenitrile

This guide is designed for researchers, scientists, and drug development professionals working with 2-Methyl-3-oxo-3-phenylpropanenitrile (also known as α-benzoylpropionitrile). It provides in-depth troubleshooting and frequently asked questions (FAQs) to address specific challenges encountered during the analysis and characterization of impurities. The methodologies and explanations provided herein are grounded in established analytical principles to ensure scientific integrity and reproducible results.

Part 1: Frequently Asked Questions (FAQs) on Impurity Profiling

This section addresses common initial questions regarding the impurity profile of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Q1: What are the most probable impurities I should expect to find in a sample of 2-Methyl-3-oxo-3-phenylpropanenitrile?

A1: Impurities can originate from three primary sources: the synthetic route, subsequent degradation, and storage conditions. Understanding these sources allows for a targeted analytical approach.

• Synthesis-Related Impurities: These are the most common and depend heavily on the manufacturing process. A frequent synthesis route is the Claisen condensation of an appropriate benzoyl derivative with propionitrile, followed by methylation.[1]

  • Unreacted Starting Materials: Benzonitrile, ethyl propionate (or other propionate esters), and methylating agents.

  • Side-Reaction Products:

    • Benzoylacetonitrile (3-oxo-3-phenylpropanenitrile): The unmethylated precursor is a very common impurity.[2]

    • Self-Condensation Products: Esters can undergo self-condensation, leading to impurities like ethyl acetoacetate if ethyl propionate is used.[3][4]

    • Over-Methylated Species: If the reaction is not properly controlled, methylation can occur at other positions.

  • Residual Reagents and Solvents: Sodium ethoxide, methanol, ethanol, and other solvents used during synthesis and workup.

• Degradation Products: The α-cyanoketone functionality can be susceptible to hydrolysis.

  • 2-Methyl-3-oxo-3-phenylpropanamide: Hydrolysis of the nitrile group under acidic or basic conditions.

  • 2-Methyl-3-oxo-3-phenylpropanoic Acid: Further hydrolysis of the amide.

  • Benzoic Acid: Cleavage of the C-C bond between the carbonyl and the α-carbon can occur under harsh conditions.

• Storage-Related Impurities:

  • Dimers/Oligomers: While less common for this specific molecule, highly activated carbonyl compounds can undergo self-addition reactions over long-term storage, especially if exposed to catalytic amounts of acid or base.

Q2: My sample has a slight yellow tint. Is this indicative of a specific impurity?

A2: A pure sample of 2-Methyl-3-oxo-3-phenylpropanenitrile should be a colorless liquid or a low-melting solid.[5] A yellow tint often suggests the presence of conjugated impurities or degradation products. This could be due to small amounts of enol-forms or oligomeric species that have extended conjugation. While color is an indicator of potential impurity, it is not specific. Chromatographic and spectroscopic analysis is required for definitive identification.

Q3: How stable is 2-Methyl-3-oxo-3-phenylpropanenitrile in common analytical solvents like methanol or acetonitrile?

A3: 2-Methyl-3-oxo-3-phenylpropanenitrile is generally stable in neutral, aprotic solvents like acetonitrile for typical analytical run times. In protic solvents like methanol or water, there is a low but non-zero risk of solvolysis or degradation, especially over extended periods or at elevated temperatures.[6] It is best practice to prepare analytical solutions fresh and store them in a cool, dark place if they are not analyzed immediately. For sensitive analyses, using acetonitrile as the sample diluent is recommended.

Part 2: Troubleshooting Analytical Methods

This section provides a question-and-answer guide to troubleshoot common issues encountered during HPLC, NMR, and MS analysis.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Q4: I'm developing an HPLC method. What is a good starting point for column and mobile phase selection?

A4: A reversed-phase HPLC method is the standard approach for this compound.

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) provides a good balance of resolution and efficiency.

• Mobile Phase: A gradient elution is recommended to separate non-polar starting materials from the more polar product and potential degradation products.

  • Solvent A: 0.1% Formic Acid in Water. The acid helps to protonate silanol groups on the column, improving peak shape.

  • Solvent B: Acetonitrile or Methanol.

• Detection: UV detection at 254 nm is suitable, as the benzoyl group is a strong chromophore.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5-10 µL.

Q5: My main peak is tailing significantly in my HPLC chromatogram. What is causing this and how can I fix it?

A5: Peak tailing is a common problem and usually points to secondary interactions between your analyte and the stationary phase.

Causality: The nitrile group and the ketone's oxygen can act as hydrogen bond acceptors, interacting with free, acidic silanol groups on the silica surface of the C18 column. This causes some molecules to be retained longer, resulting in a tailed peak.

Troubleshooting Steps:

• Mobile Phase pH: Ensure your aqueous mobile phase is acidic (pH 2.5-3.5) by adding 0.1% formic acid or trifluoroacetic acid (TFA). This protonates the silanol groups, minimizing the unwanted interaction.

• Add a Competing Base: If tailing persists, adding a small amount of a competing base, like triethylamine (TEA) at a concentration of 0.1%, to the mobile phase can effectively mask the silanol groups. However, be aware that TEA can shorten column lifetime.

• Use a Base-Deactivated Column: Modern HPLC columns are often "end-capped" or "base-deactivated" to have fewer free silanol groups. If you are using an older column, switching to a modern equivalent can significantly improve peak shape.[7]

• Lower the Injection Mass: Overloading the column can also cause peak tailing. Try injecting a more dilute sample.[8]

Q6: I'm seeing drifting retention times for my peaks. What should I check?

A6: Drifting retention times compromise data reliability. The cause is often environmental or systemic.[8]

Troubleshooting Steps:

• Column Temperature: The most common cause is inadequate temperature control. Use a column oven and ensure it is set to a stable temperature (e.g., 30 °C). Fluctuations in ambient lab temperature can cause significant drift.

• Mobile Phase Composition: If you are mixing solvents online, ensure the pump's proportioning valves are functioning correctly. If you are preparing the mobile phase manually, ensure it is thoroughly mixed and degassed. Evaporation of the more volatile organic component can change the composition over time.

• Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. For gradient methods, a 5-10 minute post-run equilibration is typically sufficient.

• System Leaks: Check for small, often unnoticeable leaks at fittings, especially between the pump and the injector. A leak will cause a drop in pressure and an increase in retention times.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy Troubleshooting

Q7: What are the expected ¹H and ¹³C NMR chemical shifts for the main compound?

A7: The expected chemical shifts are crucial for confirming the structure of the main component and identifying impurities. The following are estimates in CDCl₃.[10][11][12]

¹H NMR	Estimated δ (ppm)	Multiplicity	Integration	Assignment
Phenyl-H	7.5-8.1	Multiplet	5H	Aromatic Protons
Methine-H	4.5-4.7	Quartet	1H	-CH(CH₃)CN
Methyl-H	1.6-1.8	Doublet	3H	-CH(CH₃)CN

¹³C NMR	Estimated δ (ppm)	Assignment
Carbonyl-C	190-195	C=O
Phenyl-C	128-135	Aromatic Carbons
Nitrile-C	115-120	-C≡N
Methine-C	35-40	-CH(CH₃)CN
Methyl-C	15-20	-CH(CH₃)CN

Q8: I see extra peaks in my ¹H NMR spectrum around 3.5-4.0 ppm and a singlet around 2.2 ppm. What could they be?

A8: These signals are indicative of common synthesis-related impurities.

• Signals at 3.5-4.0 ppm: These are often from residual ether solvents (like diethyl ether or THF) or alcohols (methanol, ethanol) used during the synthesis or workup. For example, the methylene protons of diethyl ether appear around 3.5 ppm.[13]

• Singlet around 2.2 ppm: This could be residual acetone if it was used for cleaning or as a solvent.

• Singlet around 4.0 ppm: A sharp singlet in this region could indicate the presence of the unmethylated precursor, benzoylacetonitrile (3-oxo-3-phenylpropanenitrile) , corresponding to its methylene (-CH₂-) protons.

Actionable Step: To confirm, run an NMR of the suspected residual solvents or precursor standards. Spiking your sample with a small amount of the suspected impurity should cause the corresponding peak to increase in intensity.

Mass Spectrometry (MS) Troubleshooting

Q9: What are the expected fragments for 2-Methyl-3-oxo-3-phenylpropanenitrile in electron ionization (EI) mass spectrometry?

A9: In EI-MS, the molecular ion (M⁺˙) will undergo fragmentation in predictable ways.[14] The molecular weight is 159.18 g/mol .[15]

m/z	Identity	Fragmentation Pathway
159	[C₁₀H₉NO]⁺˙	Molecular Ion (M⁺˙) - May be weak
105	[C₆H₅CO]⁺	Benzoyl cation - Often the base peak, resulting from α-cleavage.[16]
77	[C₆H₅]⁺	Phenyl cation - Loss of CO from the benzoyl cation.[17]
54	[CH₃CHCN]⁺˙	Loss of the benzoyl radical.

Q10: The molecular ion peak at m/z 159 is very weak or completely absent in my GC-MS data. Is my analysis failing?

A10: Not necessarily. This is a common phenomenon in electron ionization mass spectrometry.

Causality: EI is a high-energy ionization technique that can cause extensive fragmentation. For some molecules, the molecular ion is so unstable that it fragments almost completely upon formation.[14][17] The α-cleavage to form the highly stable benzoyl cation (m/z 105) is a very favorable pathway for this molecule, which can lead to a very low abundance of the molecular ion.

Troubleshooting & Confirmation:

• Use a Softer Ionization Technique: If available, re-analyze the sample using chemical ionization (CI) or an LC-MS with electrospray ionization (ESI). These are "softer" techniques that impart less energy to the molecule, usually resulting in a prominent protonated molecule peak ([M+H]⁺ at m/z 160).

• Check for Characteristic Fragments: The absence of the molecular ion does not invalidate the analysis if the expected, characteristic fragment ions (especially the base peak at m/z 105 and the phenyl cation at m/z 77) are present and in the expected ratios.

Part 3: Experimental Protocols & Visualization

Protocol 1: Standard Operating Procedure for HPLC-UV Purity Analysis

• Sample Preparation: Accurately weigh approximately 10 mg of the 2-Methyl-3-oxo-3-phenylpropanenitrile sample and dissolve it in 10.0 mL of acetonitrile to create a 1 mg/mL stock solution. Further dilute to 0.1 mg/mL with acetonitrile for injection.

• HPLC System & Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: 95% to 30% B

    • 18.1-25 min: Hold at 30% B (Equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • UV Detection: 254 nm

• System Suitability: Before sample analysis, inject a standard solution five times. The relative standard deviation (RSD) for the peak area of 2-Methyl-3-oxo-3-phenylpropanenitrile should be ≤ 2.0%. The tailing factor should be between 0.9 and 1.5.

• Analysis: Inject the sample solution. Integrate all peaks and report the area percentage of each impurity.

Diagram 1: Impurity Identification Workflow

This diagram outlines a logical workflow for identifying an unknown peak observed during analysis.

Caption: A logical workflow for impurity identification.

Diagram 2: Origin of Synthesis-Related Impurities

This diagram illustrates the potential points of impurity introduction during a common synthesis pathway.

Sources

• 1. Claisen condensation - Wikipedia [en.wikipedia.org]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. biosynth.com [biosynth.com]
• 6. Comparative studies on the chemical and enzymatic stability of alpha- and beta-arbutin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. phenomenex.com [phenomenex.com]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. Proton NMR Table [www2.chemistry.msu.edu]
• 12. Proton NMR Chemical Shifts | California State University Stanislaus [csustan.edu]
• 13. web.pdx.edu [web.pdx.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 17. chem.libretexts.org [chem.libretexts.org]

Stability of 2-Methyl-3-oxo-3-phenylpropanenitrile in different pH conditions

Welcome to the technical support center for 2-Methyl-3-oxo-3-phenylpropanenitrile. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth information, troubleshooting advice, and practical protocols to address stability concerns related to this compound under various pH conditions. As Senior Application Scientists, our goal is to provide you with the expertise and validated methods necessary for the successful application of this molecule in your research.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 2-Methyl-3-oxo-3-phenylpropanenitrile that influence its stability?

2-Methyl-3-oxo-3-phenylpropanenitrile possesses two key functional groups that are susceptible to pH-dependent degradation: a nitrile group (-C≡N) and a β-keto group (a ketone adjacent to a nitrile). The reactivity of these groups dictates the compound's stability profile in aqueous solutions. The presence of the methyl group on the alpha-carbon can also influence the rate of certain degradation reactions due to steric and electronic effects.

Q2: Why is understanding the pH stability of this compound critical for my research?

Instability of a compound can lead to significant issues in experimental research and drug development.[1] For instance, degradation can result in false positives in high-throughput screening, inaccurate structure-activity relationships (SAR), and poor in-vivo efficacy.[1] By understanding the pH-stability profile, you can select appropriate buffer systems for your assays, develop stable formulations, and accurately interpret your experimental data. Stability studies are a cornerstone of quality management in drug development, ensuring the safety and efficacy of potential drug candidates.[2][3]

Q3: What are the primary degradation pathways for 2-Methyl-3-oxo-3-phenylpropanenitrile in acidic conditions?

Under acidic conditions, the primary degradation pathway is the hydrolysis of the nitrile group. This reaction is catalyzed by acid and typically proceeds in two stages.[4][5] Initially, the nitrile is hydrolyzed to an amide intermediate (2-methyl-3-oxo-3-phenylpropanamide). With continued exposure to acidic conditions and heat, this amide can be further hydrolyzed to the corresponding carboxylic acid (2-methyl-3-oxo-3-phenylpropanoic acid) and an ammonium salt.[4][5]

Q4: What degradation pathways should I be concerned about under basic (alkaline) conditions?

In basic solutions, two principal degradation pathways can occur:

• Nitrile Hydrolysis : Similar to acidic conditions, the nitrile group can be hydrolyzed under basic conditions.[4] This reaction also proceeds through an amide intermediate, ultimately yielding a carboxylate salt (the sodium or potassium salt of 2-methyl-3-oxo-3-phenylpropanoic acid, depending on the base used) and ammonia gas.[4]

• Retro-Claisen Condensation : Due to its β-ketonitrile structure, 2-Methyl-3-oxo-3-phenylpropanenitrile is susceptible to a retro-Claisen condensation reaction, particularly in the presence of a strong base.[6] This reaction involves the cleavage of the carbon-carbon bond between the carbonyl carbon and the α-carbon, which would lead to the formation of a benzoate salt and propionitrile. This pathway is a known parasitic reaction for β-dicarbonyl compounds.[6]

Q5: How can I monitor the stability of 2-Methyl-3-oxo-3-phenylpropanenitrile in my experiments?

The most common and reliable method for monitoring the stability of small molecules is High-Performance Liquid Chromatography (HPLC).[2] A stability-indicating HPLC method should be developed to separate the parent compound from its potential degradation products. By analyzing samples at various time points, you can quantify the remaining parent compound and monitor the appearance of new peaks corresponding to degradants. Other techniques like Thin Layer Chromatography (TLC) can be used for a more qualitative and rapid assessment.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q: My compound appears to be degrading in my aqueous buffer. How can I confirm this and what should I do?

A: If you suspect degradation, a systematic stability study is recommended.

Initial Confirmation:

• Prepare a stock solution of your compound in an organic solvent (e.g., acetonitrile or DMSO).

• Dilute the stock solution into your aqueous buffer at the desired final concentration.

• Immediately analyze a sample using HPLC or TLC to establish a baseline (T=0).

• Incubate the solution under your experimental conditions (e.g., temperature, light exposure).

• Analyze samples at several time points (e.g., 1, 4, 8, 24 hours).

• Compare the peak area of the parent compound and look for the appearance of new peaks over time. A decrease in the parent peak area and the emergence of new peaks indicate degradation.

Next Steps:

• If degradation is confirmed, consider using a buffer with a different pH, preferably closer to neutral (pH 6-7.5), where the compound might be more stable.

• Minimize the time the compound spends in the aqueous buffer before use.

• If possible, conduct your experiments at a lower temperature to slow down the degradation rate.

Q: I'm observing a new peak in my HPLC analysis after incubating my compound in a basic buffer (pH > 8). What could this new peak represent?

A: The appearance of a new peak under basic conditions suggests degradation. Based on the structure of 2-Methyl-3-oxo-3-phenylpropanenitrile, the new peak could correspond to one of the following degradation products:

• From Nitrile Hydrolysis :

  • 2-Methyl-3-oxo-3-phenylpropanamide : The initial amide intermediate.

  • 2-Methyl-3-oxo-3-phenylpropanoate salt : The final carboxylic acid salt from complete hydrolysis.

• From Retro-Claisen Condensation :

  • Benzoate : The salt of benzoic acid.

  • Propionitrile : The other cleavage product.

To identify the degradant, you could use techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the molecular weight of the new peak and compare it with the expected masses of the potential degradation products.

Q: My biological assay results are highly variable. Could the pH of my assay buffer be the culprit?

A: Yes, compound instability in the assay buffer is a common cause of result variability.[1] If the compound degrades over the course of the assay, its effective concentration will decrease, leading to inconsistent results.

To Investigate:

• Perform a time-course stability study of your compound in the exact assay buffer and under the same conditions (temperature, incubation time) as your experiment.

• Use HPLC to quantify the percentage of the compound remaining at time points relevant to your assay duration.

• If significant degradation (>10-15%) is observed within the assay timeframe, you should consider modifying your assay conditions. This could involve:

  • Switching to a buffer system where the compound is more stable.

  • Reducing the assay incubation time.

  • Preparing fresh dilutions of the compound immediately before they are added to the assay.

Q: What is the recommended pH range for handling aqueous solutions of 2-Methyl-3-oxo-3-phenylpropanenitrile?

A: While the optimal pH must be determined empirically for your specific application, a general recommendation is to work within a slightly acidic to neutral pH range (approximately pH 5.0 to 7.5) . This range is likely to minimize both acid-catalyzed and base-catalyzed hydrolysis of the nitrile, as well as the base-promoted retro-Claisen condensation. Extreme pH values (below 4 and above 8) should be avoided if possible, especially for prolonged storage or incubation at elevated temperatures.

Experimental Protocol: pH Stability Assessment

This protocol provides a robust framework for evaluating the stability of 2-Methyl-3-oxo-3-phenylpropanenitrile across a range of pH values.

Objective

To determine the rate of degradation of 2-Methyl-3-oxo-3-phenylpropanenitrile in various aqueous buffers at a constant temperature.

Materials and Reagents

• 2-Methyl-3-oxo-3-phenylpropanenitrile

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Buffer salts (e.g., sodium acetate, sodium phosphate, sodium borate)

• Acids and bases for pH adjustment (e.g., HCl, NaOH)

• Volumetric flasks, pipettes, and autosampler vials

• HPLC system with a UV detector and a C18 column

Buffer Preparation

Prepare a series of buffers covering the desired pH range. Ensure the final buffer strength is consistent (e.g., 50 mM).

Target pH	Buffer System	Preparation Notes
3.0	Citrate Buffer	Dissolve citric acid in water and adjust pH with NaOH.
5.0	Acetate Buffer	Dissolve sodium acetate in water and adjust pH with acetic acid.
7.4	Phosphate Buffer	Prepare stock solutions of monobasic and dibasic sodium phosphate and mix to achieve the target pH.
9.0	Borate Buffer	Dissolve boric acid and KCl in water and adjust pH with NaOH.

Experimental Workflow

Step-by-Step Methodology

• Stock Solution Preparation : Prepare a 10 mM stock solution of 2-Methyl-3-oxo-3-phenylpropanenitrile in 100% acetonitrile.

• Working Solution Preparation : For each pH buffer, dilute the stock solution to a final concentration of 100 µM. The final concentration of acetonitrile should be kept low (e.g., <1%) to minimize its effect on stability.

• Incubation : Place the prepared solutions in a constant temperature incubator (e.g., 37°C).

• Sampling : At each designated time point (0, 1, 4, 8, and 24 hours), withdraw an aliquot from each solution and transfer it to an HPLC vial. The T=0 sample should be taken immediately after preparation. If necessary, quench the degradation by adding an equal volume of a strong organic solvent like acetonitrile and store at 4°C until analysis.

• HPLC Analysis :

  • Column : C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A : Water with 0.1% Formic Acid

  • Mobile Phase B : Acetonitrile with 0.1% Formic Acid

  • Gradient : Start with a suitable gradient (e.g., 30% B to 95% B over 10 minutes) to ensure separation of the parent compound from any degradants.

  • Flow Rate : 1.0 mL/min

  • Detection : UV at an appropriate wavelength (determine the λmax by scanning a solution of the compound).

  • Injection Volume : 10 µL

• Data Analysis :

  • Integrate the peak area of the parent compound at each time point.

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 sample (% Remaining = (Area_t / Area_0) * 100).

  • Plot the % Remaining versus time for each pH condition. This will provide a visual representation of the stability profile.

Potential Degradation Pathways Visualization

References

• Chemistry Stack Exchange . (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. [Link]

• Berkeley Learning Hub . (2025). 5 Nitrile Hydrolysis Steps. [Link]

• StabilityStudies.in . (n.d.). How to Conduct Stability Studies for Small Molecule Drugs. [Link]

• OrgoSolver . (n.d.). Acid- and Base-Catalyzed Reactions of Carbonyls. [Link]

• Ingenta Connect . (n.d.). Recent Advances in the Retro-Claisen Reaction and Its Synthetic Applications. [Link]

• PubMed . (2010). Stability challenges in drug discovery. [Link]

• Chemguide . (n.d.). Hydrolysing Nitriles. [Link]

• Pharmaceutical Technology . (2019). Stability Testing for Small-Molecule Clinical Trial Materials. [Link]

• Contract Pharma . (2023). Stability Studies: An Essential Step for Quality Management in Drug Development. [Link]

• Química Organica.org . (n.d.). Acid hydrolysis of Nitriles. [Link]

• LCGC International . (2020). Stability Studies and Testing of Pharmaceuticals - An Overview. [Link]

• YouTube . (2019). 09.02 Hydration of Ketones and Aldehydes. [Link]

• Pearson . (2024). Show the ketones that would result from hydrolysis and decarboxylation of the following β-keto esters. [Link]

• JoVE . (2025). Video: β-Dicarbonyl Compounds via Crossed Claisen Condensations. [Link]

• Chemistry Steps . (n.d.). Reactions of Aldehydes and Ketones with Water. [Link]

• Oncotarget . (2017). SYNTHESIS OF SC99 AND ITS ANALOGS. [Link]

• Wikipedia . (n.d.). Claisen condensation. [Link]

• Chemistry LibreTexts . (2014). 12.8: Reactions of Aldehydes and Ketones with Water. [Link]

• ResearchGate . (2007). retro-Claisen condensation. [Link]

Sources

• 1. Stability challenges in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 3. biopharminternational.com [biopharminternational.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Acid hydrolysis of Nitriles [quimicaorganica.org]
• 6. ingentaconnect.com [ingentaconnect.com]

Technical Support Center: Troubleshooting Low Yields in Reactions with 2-Methyl-3-oxo-3-phenylpropanenitrile

Welcome to the technical support center for 2-Methyl-3-oxo-3-phenylpropanenitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered when using this versatile building block in organic synthesis. The following question-and-answer format addresses specific issues to help you optimize your reaction yields and obtain reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Knoevenagel condensation with an aromatic aldehyde is giving a very low yield. What are the most likely causes?

Low yields in Knoevenagel condensations involving 2-Methyl-3-oxo-3-phenylpropanenitrile often stem from suboptimal reaction conditions or competing side reactions. Let's break down the potential culprits and how to address them systematically.

A1: Initial Diagnosis and Optimization

The Knoevenagel condensation is a nucleophilic addition of an active methylene compound (in this case, the enolate of 2-Methyl-3-oxo-3-phenylpropanenitrile) to a carbonyl group, followed by dehydration.[1] Several factors can disrupt this process.

Catalyst Selection and Concentration

The choice and amount of base catalyst are critical. A base that is too strong can promote self-condensation or other side reactions, while a base that is too weak will result in slow or incomplete conversion.

• Expert Insight: While common bases like piperidine or triethylamine are often used, their effectiveness can be substrate-dependent. For sterically hindered or electronically deactivated aldehydes, a different catalyst might be necessary. Consider screening a panel of catalysts.

Catalyst	Typical Loading (mol%)	Notes
Piperidine	5-10	A common and often effective weak base.
Triethylamine (TEA)	10-20	Another standard weak base.
Ammonium Acetate	10-20	A mild catalyst, can also act as a source of ammonia for other reactions.
L-Proline	5-15	An effective organocatalyst, particularly for sensitive substrates.[2]
Basic Alumina	Stoichiometric	A solid-supported catalyst that can simplify workup.

Troubleshooting Protocol: Catalyst Screening

• Set up several small-scale parallel reactions with your aldehyde and 2-Methyl-3-oxo-3-phenylpropanenitrile.

• To each reaction, add a different catalyst from the table above at the recommended loading.

• Monitor the reactions by Thin Layer Chromatography (TLC) over several hours.

• Identify the catalyst that provides the fastest conversion to the desired product with the fewest side products.

Solvent Effects

The solvent plays a crucial role in reactant solubility and reaction rate.

• Expert Insight: Polar aprotic solvents like ethanol, isopropanol, or acetonitrile often give good results. Toluene can be used with a Dean-Stark apparatus to remove water azeotropically, driving the reaction to completion. In some cases, solvent-free conditions can be highly effective.[3]

Reaction Temperature and Time

Many Knoevenagel condensations proceed at room temperature, but some require heating to overcome the activation energy barrier.

• Expert Insight: Monitor your reaction by TLC to determine the optimal reaction time.[4][5] Prolonged reaction times, especially at elevated temperatures, can lead to product degradation or the formation of side products. If the reaction stalls at room temperature, gradually increase the temperature to 40-60 °C and continue to monitor.

Caption: Systematic workflow for troubleshooting low yields.

Q2: I'm observing multiple spots on my TLC plate, and my desired product is difficult to purify. What are the likely side reactions?

The presence of multiple byproducts is a common issue. 2-Methyl-3-oxo-3-phenylpropanenitrile is a multifunctional molecule, and under certain conditions, it can participate in several competing reactions.

A2: Identifying and Mitigating Side Reactions

Retro-Claisen Condensation

Under strongly basic conditions or at elevated temperatures, the C-C bond between the ketone and the nitrile-bearing carbon can cleave. This retro-Claisen reaction regenerates the enolate of propionitrile and an ester or amide derivative of benzoic acid, leading to a complex reaction mixture.[6][7]

• Expert Insight: This is particularly problematic with strong, nucleophilic bases like sodium hydroxide or sodium ethoxide. Using a weaker, non-nucleophilic base like piperidine or a catalytic amount of a stronger, non-nucleophilic base like DBU can minimize this side reaction. Keeping the reaction temperature as low as possible is also crucial.

Caption: The retro-Claisen cleavage of the starting material.

Self-Condensation (Thorpe-Ziegler Type Reaction)

In the presence of a strong base, the enolate of 2-Methyl-3-oxo-3-phenylpropanenitrile can react with another molecule of the starting material in a Thorpe-Ziegler type reaction, leading to dimers and oligomers.[8][9][10]

• Expert Insight: This is more likely to occur if the aldehyde in your Knoevenagel condensation is unreactive. To mitigate this, add the base catalyst slowly to a mixture of the aldehyde and the nitrile. This ensures that the enolate preferentially reacts with the more electrophilic aldehyde.

Hydrolysis of the Nitrile Group

If water is present in the reaction mixture, especially under acidic or strongly basic conditions, the nitrile group can be hydrolyzed to a primary amide or a carboxylic acid.[11]

• Expert Insight: Ensure your solvents are anhydrous, especially if the reaction requires heating. If the reaction is worked up with an aqueous acidic or basic wash, minimize the contact time. The formation of the corresponding carboxylic acid can lead to decarboxylation under harsh workup or purification conditions, further complicating the product mixture.

Q3: My reaction appears to work, but I lose a significant amount of product during purification. How can I improve my product isolation?

Product loss during workup and purification is a frequent source of low yields. The products of reactions with 2-Methyl-3-oxo-3-phenylpropanenitrile are often crystalline solids, but can sometimes be oils, and may be sensitive to certain conditions.

A3: Optimizing Workup and Purification

Aqueous Workup

• Expert Insight: After the reaction is complete, a standard aqueous workup is often necessary to remove the catalyst and any water-soluble byproducts. A typical procedure involves diluting the reaction mixture with an organic solvent (e.g., ethyl acetate or dichloromethane) and washing sequentially with a dilute acid (e.g., 1M HCl) to remove basic catalysts, followed by a wash with saturated sodium bicarbonate solution to neutralize any remaining acid, and finally a brine wash to aid in phase separation.[7]

Recrystallization

For solid products, recrystallization is an excellent method for achieving high purity.

• Expert Insight: Common solvents for recrystallizing Knoevenagel products include ethanol, isopropanol, or mixtures of ethyl acetate and hexanes. The key is to find a solvent system where the product is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Troubleshooting Protocol: Recrystallization Solvent Screening

• Place a small amount of your crude product in several test tubes.

• To each tube, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene).

• Heat the tubes to dissolve the solid. If it doesn't dissolve, add more solvent incrementally.

• Allow the solutions to cool slowly to room temperature, then in an ice bath.

• Observe which solvent system provides the best crystal formation and recovery.

Column Chromatography

If your product is an oil or if recrystallization is ineffective, flash column chromatography is the preferred method of purification.

• Expert Insight: A common eluent system is a mixture of hexanes and ethyl acetate. The polarity of the eluent can be gradually increased to first elute non-polar impurities, followed by your product, and finally any highly polar impurities. Monitor the fractions by TLC to identify and combine the fractions containing the pure product.

Q4: I am attempting to synthesize a 3,5-disubstituted isoxazole using hydroxylamine, but the yield is poor. What could be the issue?

The synthesis of isoxazoles from β-ketonitriles and hydroxylamine is a powerful transformation, but it can be sensitive to reaction conditions.

A4: Optimizing Isoxazole Synthesis

The reaction proceeds through the formation of an oxime intermediate, followed by cyclization and dehydration.

• Expert Insight: The pH of the reaction medium is crucial. The reaction is typically carried out in a protic solvent like ethanol. The initial condensation to form the oxime is often favored under slightly acidic conditions (pH 4-6). The subsequent cyclization can be promoted by the addition of a mild base.[9] Side reactions, such as the formation of amide byproducts from the reaction of hydroxylamine with the nitrile, can occur under certain conditions.[11]

Troubleshooting Protocol: Isoxazole Synthesis Optimization

• Dissolve your 2-Methyl-3-oxo-3-phenylpropanenitrile and hydroxylamine hydrochloride in ethanol.

• Adjust the pH of the solution to ~5 using a mild acid or base.

• Heat the reaction to reflux and monitor the formation of the oxime intermediate by TLC.

• Once the oxime is formed, add a mild base (e.g., sodium acetate or sodium carbonate) to promote cyclization.

• Continue to monitor the reaction until the product is formed.

Caption: Key steps in the synthesis of isoxazoles.

By systematically addressing these common issues, you can significantly improve the yields and reproducibility of your reactions involving 2-Methyl-3-oxo-3-phenylpropanenitrile.

References

• Thorpe, J. F. (1904). CLXXV.—The formation and reactions of imino-compounds. Part I. Condensation of ethyl cyanoacetate with its sodium derivative. Journal of the Chemical Society, Transactions, 85, 1726–1761. [Link]

• Roman, G. (2011). SYNTHESIS OF UNSYMMETRICALLY SUBSTITUTED ISOXAZOLES AS INTERMEDIATES FOR BENT-CORE MESOGENS. Revue Roumaine de Chimie, 56(7), 735-741. [Link]

• Ziegler, K., Eberle, H., & Ohlinger, H. (1933). Über vielgliedrige Ringsysteme. I. Die präparativ ergiebige Synthese der Polymethylenketone mit mehr als 6 Ringgliedern. Justus Liebigs Annalen der Chemie, 504(1), 94–130. [Link]

• Schaefer, J. P., & Bloomfield, J. J. (2011). The Dieckmann Condensation (Including the Thorpe-Ziegler Condensation). Organic Reactions, 1–203. [Link]

• Hantzsch, A. (1881). Condensationprodukte aus Aldehydammoniak und Ketonartigen Verbindungen. Berichte der deutschen chemischen Gesellschaft, 14(1), 1637-1638. [Link]

• Gewald, K., Schinke, E., & Böttcher, H. (1966). Heterosynthesen mit CH-aciden Nitrilen, II. 2-Amino-thiophene aus α-Oxo-mercaptanen und methylenaktiven Nitrilen. Chemische Berichte, 99(1), 94-100. [Link]

• Özdemir, Ü., & Menteşe, E. (2016). Optimization conditions of Knoevenagel condensation reactions. ResearchGate. [Link]

• Igushkina, A. V., Golovanov, A. A., & Vasilyev, A. V. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Molecules, 27(4), 1256. [Link]

• Claisen, L. (1887). Ueber die Einführung von Säureradicalen in Ketone. Berichte der deutschen chemischen Gesellschaft, 20(1), 655-657. [Link]

• Soderberg, T. (2022). 13.4: Claisen Condensation. Chemistry LibreTexts. [Link]

• Vörös, A., & Mucsi, Z. (2018). An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine. Organic & Biomolecular Chemistry, 16(24), 4475-4488. [Link]

• Singh, R., & Singh, P. (2018). Novel Methods of Knoevenagel Condensation. International Journal of Scientific Research in Science and Technology, 4(8), 123-128. [Link]

• University of Rochester, Department of Chemistry. How To: Monitor by TLC. [Link]

• Washington State University, Department of Chemistry. Monitoring Reactions by TLC. [Link]

• LibreTexts. (2022). 2.3B: Uses of TLC. Chemistry LibreTexts. [Link]

Sources

• 1. Claisen Condensation [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. bhu.ac.in [bhu.ac.in]
• 4. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Claisen condensation - Wikipedia [en.wikipedia.org]
• 8. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 9. grokipedia.com [grokipedia.com]
• 10. Thorpe_reaction [chemeurope.com]
• 11. An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Methyl-3-oxo-3-phenylpropanenitrile and Benzoylacetonitrile

Introduction: The Tale of Two β-Ketonitriles

In the landscape of organic synthesis, β-ketonitriles are esteemed as exceptionally versatile intermediates.[1][2] The strategic placement of an electron-withdrawing ketone and a nitrile group flanking a central carbon atom creates a hub of reactivity, making these molecules powerful building blocks for a diverse range of heterocyclic and carbocyclic systems.[1][3] This guide provides an in-depth comparative analysis of two prominent members of this class: Benzoylacetonitrile (also known as 3-oxo-3-phenylpropanenitrile) and its α-substituted derivative, 2-Methyl-3-oxo-3-phenylpropanenitrile.

While structurally similar, the simple addition of a single methyl group imparts profound differences in their chemical behavior. Understanding these nuances is critical for researchers and drug development professionals in selecting the appropriate building block for a desired synthetic outcome. This guide will dissect the structural, electronic, and steric factors governing their reactivity, supported by experimental frameworks and comparative data to illuminate the causality behind their divergent chemical paths.

Structural and Electronic Foundations

At first glance, the two molecules share a common scaffold: a benzoyl group and a nitrile group attached to a propanenitrile backbone. However, the critical distinction lies at the α-carbon (C2). Benzoylacetonitrile possesses an "active methylene" group with two α-hydrogens, whereas 2-Methyl-3-oxo-3-phenylpropanenitrile has a single α-hydrogen on a "methine" group.[4]

Caption: Molecular structures of the two β-ketonitriles.

This seemingly minor difference is the primary determinant of their reactivity, influencing both the acidity of the α-proton and the steric accessibility of the resulting nucleophile.

The Heart of Reactivity: Acidity and Enolate Formation

The cornerstone of β-ketonitrile reactivity is the acidity of the α-hydrogen(s). Deprotonation by a base generates a resonance-stabilized carbanion, known as an enolate, which is a potent nucleophile.[5][6] The stability of this enolate is paramount, as it dictates the ease of its formation. The negative charge is delocalized across the α-carbon, the carbonyl oxygen, and the nitrile nitrogen, effectively spreading the charge and stabilizing the anion.[5][7]

Caption: Resonance stabilization of the enolate anion.

Comparative Analysis:

• Acidity: The α-protons of benzoylacetonitrile are generally more acidic than the single α-proton of its methylated counterpart. This is due to the electronic effect of the methyl group. As an electron-donating group, it slightly destabilizes the negative charge of the conjugate base (the enolate), making the corresponding proton less likely to be removed.[8][9]

• Steric Hindrance: This is the most impactful differentiator. The α-carbon of the benzoylacetonitrile enolate is sterically unhindered, allowing straightforward access for electrophiles. In contrast, the α-methyl group in 2-Methyl-3-oxo-3-phenylpropanenitrile acts as a bulky shield, creating significant steric hindrance that impedes the approach of reacting molecules.[10][11] This steric congestion dramatically slows down reactions at the α-carbon.

Experimental Comparison: α-Alkylation and Knoevenagel Condensation

To translate these theoretical principles into practical outcomes, we will examine two fundamental reactions where the differential reactivity is starkly evident: α-alkylation and the Knoevenagel condensation.

A. α-Alkylation: Attaching Carbon Chains

The α-alkylation reaction involves the deprotonation of the β-ketonitrile to form the enolate, which then acts as a nucleophile to attack an alkyl halide, forming a new carbon-carbon bond.[12][13] This is a foundational method for elaborating molecular scaffolds.

Hypothesis: Benzoylacetonitrile will undergo alkylation significantly more efficiently than 2-Methyl-3-oxo-3-phenylpropanenitrile. This is attributed to its higher α-proton acidity (facilitating easier enolate formation) and, more importantly, the lack of steric hindrance at the nucleophilic carbon center.

Reactant	Product	Reaction Time	Predicted Yield
Benzoylacetonitrile	2-Benzoyl-2-benzylpropanenitrile	4-6 hours	> 90%
2-Methyl-3-oxo-3-phenylpropanenitrile	2-Benzoyl-2-methyl-3-phenylpropanenitrile	24-48 hours	< 20% (or no reaction)

Protocol: Comparative α-Alkylation with Benzyl Bromide

• Setup: In two separate round-bottom flasks equipped with stir bars and reflux condensers, add the β-ketonitrile (10 mmol) and anhydrous potassium carbonate (15 mmol, 1.5 equiv.) to 50 mL of dry acetone.

• Reagent Addition: To each flask, add benzyl bromide (11 mmol, 1.1 equiv.) via syringe.

• Reaction: Heat both mixtures to reflux. Monitor the reactions by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete (or after 48 hours), cool the mixtures to room temperature and filter off the potassium carbonate.

• Isolation: Evaporate the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

• Analysis: Characterize the products and determine the yield. The significant difference in reaction time and yield will validate the predicted reactivity.

B. Knoevenagel Condensation: Forming C=C Bonds

The Knoevenagel condensation is the reaction of an active methylene compound with an aldehyde or ketone, catalyzed by a weak base, to form an α,β-unsaturated product after dehydration.[14][15]

Hypothesis: Benzoylacetonitrile will readily participate in the Knoevenagel condensation, while 2-Methyl-3-oxo-3-phenylpropanenitrile will be largely unreactive under the same conditions. The steric bulk of the α-methyl group prevents the nucleophilic enolate from effectively attacking the electrophilic carbonyl carbon of the aldehyde.[16]

Reactant	Product	Reaction Time	Predicted Yield
Benzoylacetonitrile	(E)-2-benzoyl-3-phenylacrylonitrile	1-2 hours	> 95%
2-Methyl-3-oxo-3-phenylpropanenitrile	No reaction	24 hours	0%

Protocol: Comparative Knoevenagel Condensation with Benzaldehyde

• Setup: In two separate flasks, dissolve the β-ketonitrile (5 mmol) and benzaldehyde (5 mmol, 1 equiv.) in 20 mL of ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (0.5 mmol, 0.1 equiv.) to each flask.

• Reaction: Stir the mixtures at room temperature. The product from the benzoylacetonitrile reaction will often precipitate out of the solution as a solid.

• Isolation: After the reaction is complete (as monitored by TLC), the solid product can be collected by vacuum filtration, washed with cold ethanol, and dried.

• Analysis: The near-quantitative yield for benzoylacetonitrile versus the complete lack of product for its methylated analog provides a clear demonstration of their reactivity difference.

Caption: Logical workflow for comparative reactivity.

Summary and Conclusion

The reactivity of β-ketonitriles is a delicate interplay of electronic and steric factors. While 2-Methyl-3-oxo-3-phenylpropanenitrile and benzoylacetonitrile share a common functional group architecture, their synthetic utility diverges significantly.

Feature	Benzoylacetonitrile	2-Methyl-3-oxo-3-phenylpropanenitrile
α-Hydrogens	2 (Methylene)	1 (Methine)
α-Proton Acidity	Higher	Lower (due to electron-donating CH₃)
Steric Hindrance	Low	High (due to α-methyl group)
Reactivity in Alkylation	High	Very Low
Reactivity in Knoevenagel	High	Negligible
Primary Synthetic Role	Versatile C-C bond formation	More specialized applications

Conversely, 2-Methyl-3-oxo-3-phenylpropanenitrile is significantly less reactive in these contexts due to the pronounced steric hindrance and slightly lower acidity imposed by the α-methyl group. Its utility lies in more specialized applications where the α-position is intended to be unreactive or where subsequent reactions target the ketone or nitrile functionalities directly, leveraging the α-methyl group as a permanent structural feature rather than a reactive site. For the synthetic chemist, making the correct choice between these two reagents is a critical step in achieving the desired molecular architecture efficiently and effectively.

References

• ResearchGate. Control experiments of Knoevenagel condensation. Reaction conditions:. [Link]

• ResearchGate. (PDF) Application of Benzoylaceteonitrile in the Synthesis of Pyridines Derivatives. [Link]

• ResearchGate. α-Alkylation of phenylacetonitrile with benzyl alcohol: Testing of cobalt catalysts. [Link]

• National Institutes of Health. Copper-Catalyzed α-Alkylation of Aryl Acetonitriles with Benzyl Alcohols - PMC. [Link]

• Pearson+. Give an example for each of the following: a. a β-keto nitrile | Study Prep. [Link]

• Chemistry LibreTexts. 22.6 Reactivity of Enolate Ions. [Link]

• Wikipedia. Enolate. [Link]

• ResearchGate. α‐Alkylation of phenylacetonitrile with different substituted benzyl alcohols. [Link]

• Chemistry LibreTexts. 22.6: Reactivity of Enolate Ions. [Link]

• ACS Publications. Highly Stereoselective Kinetic Enolate Formation: Steric vs Electronic Effects | The Journal of Organic Chemistry. [Link]

• Banaras Hindu University. Novel Methods of Knoevenagel Condensation. [Link]

• Wikipedia. Knoevenagel condensation. [Link]

• ResearchGate. (PDF) Base‐Promoted α‐Alkylation of Arylacetonitriles with Alcohols. [Link]

• ResearchGate. Knoevenagel condensation between benzaldehyde and... | Download Scientific Diagram. [Link]

• Michigan State University. 18: Reactions of Enolate Ions and Enols. [Link]

• PubChem. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286. [Link]

• National Institutes of Health. Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. [Link]

• ResearchGate. (PDF) Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. [Link]

• ResearchGate. Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. [Link]

• Royal Society of Chemistry. Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. [Link]

• Princeton University. Taking a Cue From Nature: Turning Alcohols Into Alkylating Agents. [Link]

• YouTube. Blaise reaction: Nitrile to beta-keto Ester Conversion. [Link]

• Michigan State University. CH.COH - CH₂(NO2)2. [Link]

• National Institutes of Health. Benzoylacetonitrile | C9H7NO | CID 64799 - PubChem. [Link]

• ResearchGate. A High-Yielding Preparation of β-Ketonitriles | Request PDF. [Link]

• Semantic Scholar. Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional -Diketones as Precurs. [Link]

• National Institutes of Health. Phenyl Ring: A Steric Hindrance or a Source of Different Hydrogen Bonding Patterns in Self-Organizing Systems? - PMC. [Link]

• National Institutes of Health. 2-Oxo-3-phenylpropanenitrile | C9H7NO | CID 11829579 - PubChem. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07788A [pubs.rsc.org]
• 3. Give an example for each of the following: a. a β-keto nitrile | Study Prep in Pearson+ [pearson.com]
• 4. biosynth.com [biosynth.com]
• 5. Enolate - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Phenyl Ring: A Steric Hindrance or a Source of Different Hydrogen Bonding Patterns in Self-Organizing Systems? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Copper-Catalyzed α-Alkylation of Aryl Acetonitriles with Benzyl Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Chemicals [chemicals.thermofisher.cn]
• 15. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

A Comparative Spectroscopic Guide to 2-Methyl-3-oxo-3-phenylpropanenitrile and Its Isomers

For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of organic molecules is paramount. Isomers, compounds sharing the same molecular formula but differing in atomic arrangement, often exhibit vastly different chemical, physical, and pharmacological properties. Differentiating them requires precise analytical techniques. This guide provides an in-depth spectroscopic comparison of 2-Methyl-3-oxo-3-phenylpropanenitrile, a versatile synthetic intermediate, with its key isomers: the tautomeric enol form and the positional isomer 4-acetylbenzonitrile.

Through a detailed examination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data, we will illustrate how these techniques provide distinctive fingerprints for each molecule. The causality behind experimental choices and the interpretation of spectral data will be explained to provide actionable insights for laboratory application.

General Experimental Workflow

A robust spectroscopic analysis follows a validated, systematic workflow to ensure data integrity and reproducibility. The process begins with meticulous sample preparation and progresses through data acquisition and interpretation, culminating in structural confirmation.

Caption: General workflow for spectroscopic analysis of organic compounds.

Isomers Under Investigation

The unique structural features of the selected isomers provide an excellent platform for a comparative study.

Caption: Molecular structures of the keto, enol, and positional isomers.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the specific carbon-hydrogen framework of an organic molecule. The chemical shift (δ), multiplicity, and integration of proton (¹H) and carbon (¹³C) signals provide a detailed map of the molecular structure.

¹H NMR: A Tale of Three Structures

The ¹H NMR spectra of the three isomers are strikingly different, allowing for straightforward differentiation.

• 2-Methyl-3-oxo-3-phenylpropanenitrile (Keto Form): The key feature is the methine proton (CH) adjacent to the methyl group and the benzoyl group. This proton will appear as a quartet due to coupling with the three protons of the methyl group. The methyl group, in turn, will appear as a doublet. The aromatic protons on the phenyl ring will typically appear as a complex multiplet in the 7.4-8.0 ppm range.

• 3-Hydroxy-2-methyl-3-phenylacrylonitrile (Enol Tautomer): The enol form lacks the chiral methine proton. Instead, it features a downfield, exchangeable hydroxyl (-OH) proton, the signal for which can be broad and may not always be observed depending on the solvent and concentration. A vinyl methyl group signal will be present, appearing as a singlet. The presence of the -OH signal and the absence of the characteristic quartet/doublet splitting pattern of the keto form are definitive identifiers. The equilibrium between keto and enol forms is solvent-dependent; polar solvents tend to favor the keto form.[1]

• 4-Acetylbenzonitrile (Positional Isomer): This isomer presents the simplest spectrum. A sharp singlet around 2.6 ppm corresponds to the three protons of the acetyl methyl group. The aromatic region will show a distinct AA'BB' pattern (two doublets) characteristic of a 1,4-disubstituted benzene ring, a clear departure from the more complex multiplet of the monosubstituted ring in the other isomers.

¹³C NMR: Carbon Skeleton Fingerprints

The ¹³C NMR spectrum provides complementary information, confirming the carbon framework.

• Keto Form: A signal for the ketone carbonyl carbon (C=O) is expected far downfield, typically around 190-200 ppm. A nitrile carbon (C≡N) signal will appear around 115-120 ppm. Signals for the methine (CH) and methyl (CH₃) carbons will also be present in the aliphatic region.

• Enol Tautomer: The ketone signal disappears and is replaced by two signals in the olefinic region (C=C), typically between 100 and 150 ppm. The nitrile carbon signal remains. The presence of these sp² carbon signals in place of the ketone carbonyl is a clear indicator of the enol form.

• Positional Isomer: Like the keto form, this isomer will show a ketone carbonyl (~197 ppm) and a nitrile carbon (~118 ppm). However, the aromatic region will show four signals (due to symmetry in the 1,4-disubstituted ring) compared to the six signals expected for the monosubstituted ring of the keto/enol forms.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy excels at identifying functional groups. The comparison between the isomers is centered on the characteristic stretching frequencies of the carbonyl, nitrile, and hydroxyl groups.

• 2-Methyl-3-oxo-3-phenylpropanenitrile (Keto Form): The spectrum is dominated by two strong, sharp absorptions:

  • C=O Stretch: A strong band around 1680-1700 cm⁻¹ is indicative of the aryl ketone.

  • C≡N Stretch: A sharp, medium-intensity band around 2250 cm⁻¹ confirms the nitrile group.

• 3-Hydroxy-2-methyl-3-phenylacrylonitrile (Enol Tautomer): The IR spectrum changes dramatically upon tautomerization:

  • O-H Stretch: A broad band appears in the 3200-3600 cm⁻¹ region, characteristic of the hydroxyl group. If an intramolecular hydrogen bond exists, this band will be sharper and at a lower frequency.

  • C=O Stretch: The ketone band at ~1690 cm⁻¹ disappears or is significantly diminished.

  • C=C Stretch: A new band appears around 1600-1650 cm⁻¹ corresponding to the newly formed carbon-carbon double bond.

  • C≡N Stretch: The nitrile stretch remains, but may be shifted slightly due to conjugation.

• 4-Acetylbenzonitrile (Positional Isomer): This isomer shows distinct, well-defined absorptions for its functional groups, free from the complexities of tautomerism.

  • C=O Stretch: A strong absorption around 1690 cm⁻¹ .

  • C≡N Stretch: A sharp absorption around 2230 cm⁻¹ .

The clear presence or absence of the broad O-H band is the most rapid method for distinguishing the enol from the keto form using IR spectroscopy.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. Electron Ionization (EI) is a "hard" ionization technique that causes significant fragmentation, providing a structural fingerprint.[2][3]

• 2-Methyl-3-oxo-3-phenylpropanenitrile (Keto/Enol): Both tautomers have the same molecular weight (159.18 g/mol ) and will show a molecular ion peak (M⁺) at m/z = 159 .[4] The key to differentiation lies in the fragmentation, though often the enol form is not stable enough to be analyzed directly without reverting to the keto form in the gas phase. The most characteristic fragmentation of the keto form is the alpha-cleavage to form the highly stable benzoyl cation at m/z = 105 . Another significant peak is often observed at m/z = 77 , corresponding to the phenyl cation (C₆H₅⁺).[1]

Caption: Key EI fragmentation pathway for 2-Methyl-3-oxo-3-phenylpropanenitrile.

• 4-Acetylbenzonitrile: This isomer has a different molecular formula (C₉H₇NO) and thus a different molecular weight (145.16 g/mol ).[5][6] The molecular ion peak will be at m/z = 145 . Its fragmentation pattern will also be distinct, with a prominent peak at m/z = 130 corresponding to the loss of a methyl radical (•CH₃). The difference in molecular weight is the most definitive means of distinguishing it from the other two isomers via MS.

Comparative Data Summary

Spectroscopic Feature	2-Methyl-3-oxo-3-phenylpropanenitrile (Keto)	3-Hydroxy-2-methyl-3-phenylacrylonitrile (Enol)	4-Acetylbenzonitrile (Positional Isomer)
¹H NMR (δ, ppm)	~4.5 (q, 1H, CH), ~1.5 (d, 3H, CH₃)	~5.0-7.0 (broad s, 1H, OH), ~2.1 (s, 3H, CH₃)	~2.6 (s, 3H, COCH₃), ~7.7-7.9 (d, 2H, Ar), ~7.9-8.1 (d, 2H, Ar)
¹³C NMR (δ, ppm)	~195 (C=O), ~118 (C≡N), ~45 (CH)	~160 (C-OH), ~100 (C=C-CN), ~119 (C≡N)	~197 (C=O), ~118 (C≡N), ~27 (CH₃)
IR (ν, cm⁻¹)	~1690 (C=O), ~2250 (C≡N)	~3400 (broad, O-H), ~1620 (C=C), ~2245 (C≡N)	~1690 (C=O), ~2230 (C≡N)
MS (m/z)	159 (M⁺), 105 (base peak), 77	159 (M⁺), 105, 77	145 (M⁺), 130 (base peak)

Standard Operating Protocols

Protocol 1: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Accurately weigh 10-25 mg of the solid sample for ¹H NMR (50-100 mg for ¹³C NMR) into a clean, dry vial.[7][8]

• Dissolution: Add approximately 0.75 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to the vial. Ensure the sample dissolves completely.[9][10]

• Transfer: Using a Pasteur pipette with a cotton plug to filter any particulate matter, transfer the solution into a clean 5 mm NMR tube.

• Acquisition: Insert the sample into the NMR spectrometer. Follow the instrument-specific software instructions to lock, shim, and acquire the spectrum. For quantitative results, ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time.

• Processing: Process the acquired Free Induction Decay (FID) by applying Fourier transform, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H) or an internal standard like TMS. Integrate all relevant peaks.

Protocol 2: Fourier-Transform Infrared (FT-IR) Spectroscopy

• Background Spectrum: Ensure the ATR (Attenuated Total Reflectance) crystal or KBr plates are clean. Acquire a background spectrum of the empty sample stage.[11]

• Sample Application (ATR Method): Place a small amount of the solid sample directly onto the ATR crystal. Apply pressure using the built-in clamp to ensure good contact.

• Sample Preparation (KBr Pellet Method): Alternatively, grind 1-2 mg of the sample with ~100 mg of dry KBr powder. Press the mixture into a transparent pellet using a hydraulic press.

• Acquisition: Place the sample (ATR or KBr pellet) in the spectrometer's sample compartment. Acquire the sample spectrum over a range of 4000-400 cm⁻¹.[12] Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Protocol 3: Electron Ionization Mass Spectrometry (EI-MS)

• Instrument Setup: Ensure the mass spectrometer is tuned and calibrated according to the manufacturer's specifications. The standard electron energy for EI is 70 eV.[2]

• Sample Introduction: Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or dichloromethane). Introduce the sample into the ion source via a direct insertion probe or through a gas chromatograph (GC-MS) for purified samples.

• Ionization & Analysis: The sample is vaporized and bombarded with high-energy electrons, causing ionization and fragmentation.[13] The resulting ions are accelerated and separated by the mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z).

• Data Acquisition: The detector records the abundance of each ion, generating a mass spectrum.

Conclusion

The spectroscopic differentiation of 2-Methyl-3-oxo-3-phenylpropanenitrile from its enol tautomer and its positional isomer, 4-acetylbenzonitrile, is straightforward and definitive when employing a multi-technique approach. ¹H NMR provides clear evidence of the proton environment and connectivity, IR spectroscopy rapidly identifies key functional groups and tautomeric forms, and Mass Spectrometry confirms molecular weight and offers structural clues through fragmentation. By understanding the principles behind each technique and applying standardized protocols, researchers can confidently elucidate the correct isomeric structure, a critical step in any chemical research or development pipeline.

References

• National Center for Biotechnology Information. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative... PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. PubChem. Retrieved from [Link]

• University of California, Irvine. (n.d.). Standard Operating Procedure (SOP) | Mass Spectrometry. EH&S. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Get a Good 1H NMR Spectrum. Retrieved from [Link]

• Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

• Iowa State University, Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Environmental Protection Agency. (2017). Method 320: Measurement of Vapor Phase Organic and Inorganic Emissions by Extractive Fourier Transform Infrared (FTIR) Spectroscopy. Retrieved from [Link]

• ACD/Labs. (2023). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. Retrieved from [Link]

• Chemistry LibreTexts. (2022). The 1H-NMR experiment. Retrieved from [Link]

• Western University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

Sources

• 1. Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 3. acdlabs.com [acdlabs.com]
• 4. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 1443-80-7: 4-Acetylbenzonitrile | CymitQuimica [cymitquimica.com]
• 6. benchchem.com [benchchem.com]
• 7. How To [chem.rochester.edu]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. publish.uwo.ca [publish.uwo.ca]
• 11. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 12. epa.gov [epa.gov]
• 13. ehs.uci.edu [ehs.uci.edu]

A Comparative Guide to the Validation of Analytical Methods for 2-Methyl-3-oxo-3-phenylpropanenitrile

For researchers, scientists, and professionals in drug development, the robust validation of analytical methods is a cornerstone of regulatory compliance and confidence in experimental outcomes. This guide provides an in-depth, objective comparison of analytical methodologies for the quantification and purity assessment of 2-Methyl-3-oxo-3-phenylpropanenitrile, a key intermediate in various synthetic pathways. Grounded in the principles of the International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines, this document delves into the causality behind experimental choices, offering field-proven insights into establishing a self-validating analytical system.

2-Methyl-3-oxo-3-phenylpropanenitrile, with its keto and nitrile functionalities, presents unique analytical challenges that necessitate a well-designed validation strategy. This guide will compare and contrast the suitability of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for its analysis, supported by representative experimental data and detailed protocols.

Foundational Principles: The 'Why' Behind Method Validation

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose[1][2]. This is not merely a checkbox exercise but a scientific process to ensure that the method is reliable, reproducible, and accurate for the analysis of 2-Methyl-3-oxo-3-phenylpropanenitrile. The recently updated ICH Q2(R2) and the complementary Q14 guidelines emphasize a lifecycle approach, where method development and validation are continuous processes.[3][4] This modernized framework encourages a more scientific, risk-based approach to ensure data integrity throughout a product's lifecycle.[3][5]

The core parameters that must be assessed during validation, as stipulated by ICH guidelines, include specificity, linearity, range, accuracy, precision, and robustness.[5][6]

Comparative Analysis of Analytical Techniques

The choice of analytical technique is paramount and depends on the physicochemical properties of 2-Methyl-3-oxo-3-phenylpropanenitrile, including its polarity, volatility, and thermal stability.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful and versatile technique for the analysis of a wide range of compounds, including moderately polar and non-volatile substances like 2-Methyl-3-oxo-3-phenylpropanenitrile.[7]

• Reversed-Phase HPLC (RP-HPLC): This is the most common HPLC mode, employing a non-polar stationary phase (e.g., C18) and a polar mobile phase.[7] For 2-Methyl-3-oxo-3-phenylpropanenitrile, RP-HPLC offers excellent resolution and is well-suited for purity and assay determination.

• Normal-Phase HPLC (NP-HPLC): Utilizing a polar stationary phase and a non-polar mobile phase, NP-HPLC can be advantageous for separating isomers or when dealing with samples in non-polar solvents.[7]

Causality of Choice: For routine quality control of 2-Methyl-3-oxo-3-phenylpropanenitrile, RP-HPLC is generally preferred due to its robustness, reproducibility, and compatibility with aqueous-organic mobile phases, which are less hazardous and easier to handle than the non-polar solvents used in NP-HPLC.

Gas Chromatography (GC)

GC is a high-resolution separation technique suitable for volatile and thermally stable compounds. While 2-Methyl-3-oxo-3-phenylpropanenitrile has a moderate molecular weight, its suitability for GC analysis would depend on its boiling point and thermal stability. GC-MS (Gas Chromatography-Mass Spectrometry) can be particularly useful for the identification of impurities.[8][9]

Causality of Choice: GC may be a viable alternative, especially for identifying and quantifying volatile impurities that may be present from the synthesis of 2-Methyl-3-oxo-3-phenylpropanenitrile. However, the potential for thermal degradation in the injector or column must be carefully evaluated during method development.

The Validation Workflow: A Step-by-Step Approach

The following diagram illustrates the typical workflow for analytical method validation, which will be detailed in the subsequent sections.

Caption: A flowchart illustrating the sequential phases of analytical method validation.

Experimental Protocols and Data Presentation

This section provides detailed protocols and representative data for validating an RP-HPLC method for the analysis of 2-Methyl-3-oxo-3-phenylpropanenitrile.

Specificity and Selectivity

Specificity is the ability to assess the analyte unequivocally in the presence of other components such as impurities, degradation products, and matrix components.[5] For a stability-indicating method, this is demonstrated through forced degradation studies.

Protocol for Forced Degradation:

• Prepare solutions of 2-Methyl-3-oxo-3-phenylpropanenitrile at a concentration of 1 mg/mL.

• Expose the solutions to the following stress conditions[10][11]:

  • Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat at 105°C for 24 hours (solid state).

  • Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

• Analyze the stressed samples by HPLC and evaluate the peak purity of the main peak using a photodiode array (PDA) detector.

Representative Data:

Stress Condition	% Degradation	Purity Angle	Purity Threshold	Observations
Acid Hydrolysis	15.2%	0.25	0.30	Peak is pure. Degradation products are well-resolved.
Base Hydrolysis	25.8%	0.28	0.32	Peak is pure. Significant degradation observed.
Oxidation	8.5%	0.22	0.28	Peak is pure. Minor degradation products formed.
Thermal	5.1%	0.19	0.25	Peak is pure. Compound is relatively stable to heat.
Photolytic	12.6%	0.26	0.31	Peak is pure. Some photodegradation occurs.

Table 1: Representative Forced Degradation Data

Linearity and Range

Linearity demonstrates a direct proportional relationship between the analyte concentration and the analytical response over a defined range.[5] The range is the interval between the upper and lower concentrations for which the method has been shown to have suitable precision, accuracy, and linearity.[6]

Protocol for Linearity:

• Prepare a stock solution of 2-Methyl-3-oxo-3-phenylpropanenitrile reference standard.

• Prepare a series of at least five concentrations ranging from 50% to 150% of the target assay concentration.

• Inject each concentration in triplicate and record the peak area.

• Plot a calibration curve of peak area versus concentration and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Representative Data:

Concentration (µg/mL)	Mean Peak Area (n=3)
50	251,000
75	376,500
100	502,000
125	627,500
150	753,000

Table 2: Representative Linearity Data

• Correlation Coefficient (r²): 0.9998

• Linear Regression Equation: y = 5015x + 500

Accuracy

Accuracy is the closeness of the test results to the true value and is often determined by recovery studies.[5][12]

Protocol for Accuracy:

• Prepare samples spiked with known amounts of 2-Methyl-3-oxo-3-phenylpropanenitrile at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analyze these samples in triplicate.

• Calculate the percentage recovery at each level.

Representative Data:

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80	79.5	99.4%
100%	100	100.2	100.2%
120%	120	119.3	99.4%

Table 3: Representative Accuracy Data

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is typically evaluated at two levels: repeatability and intermediate precision.[13]

Protocol for Precision:

• Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

Representative Data:

Precision Level	Mean Assay (%)	Standard Deviation	Relative Standard Deviation (RSD)
Repeatability	99.8%	0.45	0.45%
Intermediate Precision	99.5%	0.62	0.62%

Table 4: Representative Precision Data

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[13]

Protocol for LOD and LOQ (based on Signal-to-Noise):

• Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Inject solutions at these concentrations to confirm the ratios.

Representative Data:

Parameter	Concentration (µg/mL)	Signal-to-Noise Ratio
LOD	0.1	~3:1
LOQ	0.3	~10:1

Table 5: Representative LOD and LOQ Data

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[12]

Protocol for Robustness:

• Introduce small, deliberate changes to the HPLC method parameters, one at a time.

• Analyze a sample under each modified condition and evaluate the impact on the results (e.g., retention time, peak shape, and assay value).

Representative Data:

Parameter Varied	Modification	Impact on Results
Flow Rate	± 0.2 mL/min	Minor shift in retention time, no significant impact on assay.
Column Temperature	± 5°C	Minor shift in retention time, no significant impact on assay.
Mobile Phase Composition	± 2% Organic	Noticeable shift in retention time, no significant impact on assay.

Table 6: Representative Robustness Data

Conclusion: Establishing a Self-Validating System

A thoroughly validated analytical method for 2-Methyl-3-oxo-3-phenylpropanenitrile is not a static endpoint but a dynamic process that ensures the ongoing quality and reliability of analytical data. By systematically evaluating specificity, linearity, range, accuracy, precision, and robustness, a self-validating system is established. This guide provides the framework and practical insights for researchers to develop and validate robust analytical methods for this and similar compounds, ensuring data integrity and regulatory compliance. The principles and protocols outlined herein, grounded in the authoritative ICH and FDA guidelines, empower scientists to make informed decisions and generate trustworthy results.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• Pharma Talks. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• ECA Academy. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]

• IntuitionLabs. (n.d.). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

• MedCrave. (2016). Forced Degradation Studies. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. PubChem. [Link]

• Pharmaceutical Technology. (n.d.). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. [Link]

• ResearchGate. (2014). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. [Link]

• National Center for Biotechnology Information. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• Academia.edu. (n.d.). Analytical method validation: A brief review. [Link]

• The Royal Society of Chemistry. (n.d.). Transborylation Enabled, Borane-Catalysed Reductive Cyanation of Enones. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methyl-3-phenylpropanenitrile. PubChem. [Link]

• SIELC Technologies. (n.d.). Separation of Benzyl cyanide on Newcrom R1 HPLC column. [Link]

• National Center for Biotechnology Information. (n.d.). Validated Stability-Indicating RP-HPLC Method for the Estimation of Degradation Behaviour of Organic Peroxide and Third-Generation Synthetic Retinoids in Topical Pharmaceutical Dosage Formulation. [Link]

• IOSR Journal of Pharmacy. (n.d.). A Review on Step-by-Step Analytical Method Validation. [Link]

• Science.gov. (n.d.). forced degradation products: Topics. [Link]

• ChemSynthesis. (2025). 3-oxo-3-phenylpropanenitrile. [Link]

• MDPI. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. [Link]

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

• SpringerLink. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

• Université Laval. (2024). Development of a Novel UHPLC-UV Method for Quantification of Three Phenyl 4-(2-Oxo-3-alkylimidazolidin-1-yl)benzenesulfonates. [Link]

• National Center for Biotechnology Information. (2012). Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. [Link]

• PubMed. (n.d.). Substituted alpha-(phenylhydrazono)phenylacetonitrile derivatives. Part 1: A new class of uncoupler of oxidative phosphorylation. [Link]

• National Center for Biotechnology Information. (n.d.). HPLC-Guided Isolation, Purification and Characterization of Phenylpropanoid and Phenolic Constituents of Nutmeg Kernel (Myristica fragrans). [Link]

• National Center for Biotechnology Information. (n.d.). A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Oxo-3-phenylpropanenitrile. PubChem. [Link]

• Wikipedia. (n.d.). Isocyanide. [Link]

• ACS Publications. (2026). Nitrene Generation from Iminophosphoranes: Facilitating Ring-Closing C(sp2)–H Amidation for Disubstituted Oxindoles. [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. biopharminternational.com [biopharminternational.com]
• 3. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. youtube.com [youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Methyl-3-phenylpropanenitrile | C10H11N | CID 12226147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. propharmagroup.com [propharmagroup.com]
• 13. wjarr.com [wjarr.com]

A Comparative Guide to 2-Methyl-3-oxo-3-phenylpropanenitrile and Other β-Ketonitriles in Modern Synthesis

Introduction: The Versatility of β-Ketonitriles as Synthetic Intermediates

In the landscape of organic synthesis, β-ketonitriles (α-cyano ketones) represent a class of exceptionally valuable and versatile building blocks.[1][2] Characterized by a nitrile group and a ketone at the β-position, these molecules possess a unique electronic profile that renders them useful in a multitude of chemical transformations. Their applications are extensive, serving as precursors for a wide array of compounds including acyclic molecules, aromatic systems, and most notably, a diverse range of heterocyclic scaffolds that are ubiquitous in pharmaceuticals, natural products, and agrochemicals.[1][2][3][4]

This guide provides an in-depth comparison of 2-Methyl-3-oxo-3-phenylpropanenitrile against other prominent β-ketonitriles. We will explore how the introduction of an α-methyl group influences reactivity and directs synthetic outcomes, offering field-proven insights for researchers, scientists, and professionals in drug development. By examining key reactions and providing supporting experimental data, this document aims to elucidate the nuanced yet critical differences between these powerful synthetic intermediates.

Featured Compound Profile: 2-Methyl-3-oxo-3-phenylpropanenitrile

2-Methyl-3-oxo-3-phenylpropanenitrile (also known as α-benzoylpropionitrile) is an activated form of acetonitrile, distinguished by the presence of a methyl group on the α-carbon, adjacent to the nitrile.[5] This substitution has significant stereoelectronic implications that differentiate it from its unsubstituted counterpart, benzoylacetonitrile.

• IUPAC Name: 2-methyl-3-oxo-3-phenylpropanenitrile

• CAS Number: 7391-29-9[5][6][7]

• Molecular Formula: C₁₀H₉NO[5]

• Molecular Weight: 159.18 g/mol [5]

• Structure:

/ Ph

The α-methyl group introduces steric hindrance around the acidic α-carbon and also exerts a modest electron-donating effect. These features influence the acidity of the α-proton, the stability of the corresponding carbanion, and the accessibility of the nitrile and ketone functionalities to attacking reagents.

Comparative Analysis: Reactivity and Synthetic Utility

To understand the unique position of 2-Methyl-3-oxo-3-phenylpropanenitrile in synthesis, we compare it with three other widely used building blocks: its parent compound Benzoylacetonitrile , the analogous β-ketoester Ethyl Benzoylacetate , and the dinitrile Malononitrile .

Structural and Reactivity Comparison

The fundamental differences in the structures of these molecules dictate their reactivity in base-catalyzed reactions and subsequent cyclizations.

Caption: Structural relationships and key comparison points.

Application in Heterocyclic Synthesis: A Head-to-Head Comparison

The synthesis of heterocycles is a primary application for β-ketonitriles. The choice of starting material can dramatically affect the yield, regioselectivity, and even the feasibility of a reaction.

Pyrazole Synthesis via Condensation with Hydrazine

The reaction of β-dicarbonyl compounds with hydrazine is a classic and reliable method for synthesizing pyrazoles.[3] The mechanism involves an initial nucleophilic attack on the carbonyl carbon, followed by an intramolecular cyclization onto the nitrile carbon.[3]

General Reaction Scheme:

Caption: General pathway for 5-aminopyrazole synthesis.

The presence of the α-methyl group in 2-Methyl-3-oxo-3-phenylpropanenitrile leads to the formation of a 4-methyl-substituted pyrazole, whereas benzoylacetonitrile yields a pyrazole with an unsubstituted C4 position.

Starting Material	Product	Typical Yield	Key Observations
2-Methyl-3-oxo-3-phenylpropanenitrile	5-Amino-4-methyl-3-phenylpyrazole	Good	The methyl group sterically shields the α-position but does not significantly hinder the cyclization.
Benzoylacetonitrile	5-Amino-3-phenylpyrazole	Excellent	Generally proceeds with high efficiency due to the unhindered nature of the α-carbon.[3]
Ethyl Benzoylacetate	3-Phenyl-1H-pyrazol-5(4H)-one	Excellent	The ester carbonyl is less electrophilic than the nitrile, leading to a different cyclization product (a pyrazolone).

Experimental Protocol: Synthesis of 5-Amino-4-methyl-3-phenylpyrazole

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-Methyl-3-oxo-3-phenylpropanenitrile (10 mmol, 1.59 g) in ethanol (30 mL).

• Reagent Addition: Add hydrazine hydrate (12 mmol, 0.60 mL) dropwise to the solution at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the mixture to room temperature and reduce the solvent volume under reduced pressure.

• Isolation: Pour the residue into ice-cold water (50 mL). The solid product will precipitate.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and recrystallize from an appropriate solvent (e.g., ethanol/water) to yield the pure 5-amino-4-methyl-3-phenylpyrazole.

Pyridine Synthesis

β-Ketonitriles are excellent precursors for highly substituted pyridines, often through multicomponent reactions like the Hantzsch synthesis or related domino reactions.[1][8][9] These reactions typically involve the condensation of the β-ketonitrile, an aldehyde, and an ammonia source.[1]

Starting Material	Reactivity in Pyridine Synthesis	Typical Products
2-Methyl-3-oxo-3-phenylpropanenitrile	Good precursor	3-Cyano-4-methyl-substituted pyridines
Benzoylacetonitrile	Excellent precursor	3-Cyano-substituted pyridines[1]
Malononitrile	Widely used	2-Amino-3-cyanopyridines

The steric bulk at the α-position of 2-Methyl-3-oxo-3-phenylpropanenitrile can influence the rate of the initial Knoevenagel condensation step with the aldehyde, sometimes requiring slightly more forcing conditions compared to benzoylacetonitrile.

Gewald Aminothiophene Synthesis

The Gewald reaction is a powerful multicomponent reaction for the synthesis of 2-aminothiophenes, involving a ketone or aldehyde, an activated nitrile, and elemental sulfur in the presence of a base.[10][11]

Workflow for a Comparative Gewald Reaction

Caption: Workflow for comparing β-ketonitriles in the Gewald reaction.

While both 2-Methyl-3-oxo-3-phenylpropanenitrile and benzoylacetonitrile can participate in the Gewald reaction, the initial Knoevenagel condensation step is often the rate-determining factor. The unsubstituted α-position of benzoylacetonitrile and malononitrile generally allows for faster condensation and higher yields under milder conditions.[12]

β-Ketonitrile	Role in Gewald Reaction	Expected Product (with Cyclohexanone)	Performance Insights
2-Methyl-3-oxo-3-phenylpropanenitrile	Active Nitrile Component	2-Amino-3-benzoyl-3-methyl-4,5,6,7-tetrahydrobenzo[c]thiophene	Reaction may be slower due to steric hindrance at the α-position, potentially requiring higher temperatures or longer reaction times.
Benzoylacetonitrile	Active Nitrile Component	2-Amino-3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophene	A standard, highly effective substrate for this transformation.
Malononitrile	Active Nitrile Component	2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene	Very common and reactive substrate, often giving high yields.[12]

Conclusion: Selecting the Right Tool for the Job

2-Methyl-3-oxo-3-phenylpropanenitrile is a valuable reagent that offers a pathway to α-methyl substituted products, a structural motif of interest in medicinal chemistry. Its primary distinction from the more common benzoylacetonitrile is the steric and electronic influence of the α-methyl group.

• Choose 2-Methyl-3-oxo-3-phenylpropanenitrile when: The synthetic target requires a methyl group at the α-position (e.g., the C4 position of a resulting pyrazole). Be prepared for potentially slower reaction rates compared to its unsubstituted analog.

• Choose Benzoylacetonitrile when: High reactivity and yield are paramount for synthesizing heterocycles without substitution at the α-position. It serves as a robust and reliable workhorse in organic synthesis.[1]

• Choose Ethyl Benzoylacetate when: The target is a pyrazolone or when the ester functionality is desired for subsequent transformations (e.g., hydrolysis, amidation).

• Choose Malononitrile when: A highly acidic methylene group is needed to drive condensations, or when a cyano group is desired in the final product instead of a benzoyl group, as seen in the synthesis of 2-aminothiophenes.[13]

Ultimately, the choice of β-ketonitrile is a strategic one, guided by the specific architecture of the target molecule. Understanding the subtle yet significant differences in their reactivity profiles allows chemists to make informed decisions, optimizing reaction conditions and achieving desired synthetic outcomes with greater precision and efficiency.

References

• Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. (2025). RSC Advances.
• 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9. (n.d.). Biosynth.
• Direct synthesis of pyrazoles from esters using tert-butoxide-assisted C–(C=O) coupling. (n.d.).
• 194 recent advances in the synthesis of new pyrazole deriv
• Approaches towards the synthesis of 5-aminopyrazoles. (2011). Beilstein Journal of Organic Chemistry.
• Synthesis of β-Ketonitriles via N-Heterocyclic-Carbene-Catalyzed Radical Coupling of Aldehydes and Azobis(isobutyronitrile). (2023). Organic Letters.
• 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286. (n.d.). PubChem.
• Thorpe reaction. (2026). Grokipedia.
• Synthesis of β-Ketonitriles via N-Heterocyclic-Carbene-Catalyzed Radical Coupling of Aldehydes and Azobis(isobutyronitrile). (2023). PubMed.
• New Synthesis of Fluorin
• A High-Yielding Preparation of β-Ketonitriles. (n.d.). Organic Letters.
• Thorpe Reaction & Thorpe-Ziegler Reaction. (n.d.). Alfa Chemistry.
• Pyrazole synthesis. (n.d.). Organic Chemistry Portal.
• Thorpe reaction. (n.d.). Wikipedia.
• Gewald reaction. (n.d.). Wikipedia.
• Thorpe-Ziegler Reaction. (2014).
• Thorpe reaction. (n.d.). chemeurope.com.
• Pyridine synthesis. (n.d.). Organic Chemistry Portal.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2010). ARKIVOC.
• Pyridine Synthesis: Cliff Notes. (2004). Baran Lab, Scripps Research.
• 2‐Aminothiophenes by Gewald reaction. (n.d.).
• Computational investigations on the mechanism of the Gewald reaction. (n.d.). [Source not provided].
• Gewald Reaction. (2025). J&K Scientific LLC.
• Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. (n.d.). Pharmaguideline.
• Preparation of Substituted Pyridines via a Coupling of β-Enamine Carbonyls with Rongalite-Application for Synthesis of Terpyridines. (2022). MDPI.
• 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9. (n.d.). Sigma-Aldrich.
• Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. (2022).
• Ethyl benzoylacetate | C11H12O3 | CID 7170. (n.d.). PubChem.
• Malononitrile. (n.d.). Wikipedia.
• Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional -Diketones as Precurs. (2022). Semantic Scholar.
• Ethyl benzoylacetate. (n.d.). National Institute of Standards and Technology (NIST) WebBook.
• Chemistry of malononitrile. (2009). Chemical Reviews.
• Ethyl benzoylacetate technical, = 95 HPLC 94-02-0. (n.d.). Sigma-Aldrich.
• (PDF) The Chemistry of Malononitrile and its derivatives. (2019).

Sources

• 1. Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07788A [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. biosynth.com [biosynth.com]
• 6. 2-Methyl-3-oxo-3-phenylpropanenitrile | 7391-29-9 [sigmaaldrich.com]
• 7. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine | Pharmaguideline [pharmaguideline.com]
• 9. mdpi.com [mdpi.com]
• 10. Gewald reaction - Wikipedia [en.wikipedia.org]
• 11. jk-sci.com [jk-sci.com]
• 12. Malononitrile - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Structural Elucidation of 2-Methyl-3-oxo-3-phenylpropanenitrile Derivatives: An X-ray Crystallographic Perspective

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is paramount. It is the bedrock upon which structure-activity relationships (SAR) are understood, and rational drug design is built. This guide provides an in-depth technical comparison of analytical techniques for the structural characterization of 2-methyl-3-oxo-3-phenylpropanenitrile and its derivatives, with a primary focus on the definitive method of single-crystal X-ray crystallography.

These β-ketonitrile derivatives are of significant interest in medicinal chemistry and organic synthesis due to their versatile reactivity and potential biological activities.[1] Understanding their exact molecular geometry, including tautomeric forms, is crucial for predicting their interactions with biological targets.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal method for determining the absolute three-dimensional structure of a molecule.[2] It provides precise measurements of bond lengths, bond angles, and the spatial arrangement of atoms within a crystal lattice, offering an unparalleled level of detail that other techniques struggle to match.[3]

The journey from a synthesized powder to a refined crystal structure is a multi-step process demanding careful experimental design and execution. The causality behind each step is critical for success.

Experimental Workflow: From Synthesis to Structure

Caption: A generalized workflow for the X-ray crystallographic analysis of a small organic molecule.

Synthesis Protocol: 2-Methyl-3-oxo-3-phenylpropanenitrile

The synthesis of the title compound can be achieved via a Claisen-type condensation reaction. This method is a robust and widely used strategy for the formation of β-ketonitriles.[4][5]

Reaction: Benzonitrile + Propionitrile → 2-Methyl-3-oxo-3-phenylpropanenitrile

Step-by-Step Protocol:

• Preparation of the Base: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), prepare a solution of a strong base such as sodium amide or lithium diisopropylamide (LDA) in an anhydrous aprotic solvent like diethyl ether or tetrahydrofuran (THF). The choice of a strong, non-nucleophilic base is critical to efficiently deprotonate the α-carbon of propionitrile without competing side reactions.

• Enolate Formation: Cool the base solution to 0 °C in an ice bath. Slowly add one equivalent of propionitrile dropwise to the stirred solution. The base will abstract a proton from the α-carbon of propionitrile to form the corresponding enolate anion. Maintaining a low temperature is crucial to prevent self-condensation of the propionitrile.

• Condensation Reaction: To the freshly prepared enolate solution, add one equivalent of benzonitrile dropwise. The reaction mixture is then allowed to warm to room temperature and stirred for several hours to ensure the completion of the condensation reaction.

• Work-up: The reaction is quenched by the slow addition of an aqueous acid solution (e.g., dilute HCl) to neutralize the reaction mixture. This protonates the resulting enolate of the product.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or recrystallization to yield pure 2-methyl-3-oxo-3-phenylpropanenitrile.

Crystallization: The Art of Inducing Order

Obtaining high-quality single crystals is often the most challenging step in X-ray crystallographic analysis.[3] For a small organic molecule like 2-methyl-3-oxo-3-phenylpropanenitrile, several crystallization techniques can be employed:

• Slow Evaporation: A saturated solution of the compound is prepared in a suitable solvent and left undisturbed in a loosely covered container. The slow evaporation of the solvent gradually increases the concentration, leading to the formation of crystals.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a sealed container with a less volatile solvent in which the compound is poorly soluble. The slow diffusion of the anti-solvent vapor into the solution reduces the solubility of the compound, promoting crystallization.

• Cooling Crystallization: A saturated solution of the compound is prepared at an elevated temperature and then slowly cooled. The decrease in temperature reduces the solubility, leading to crystal growth.

The choice of solvent is critical and often determined empirically. A good solvent for crystallization is one in which the compound is moderately soluble.

A Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography provides the most definitive structural information, other analytical techniques offer complementary data and can be advantageous in certain scenarios.

Feature	Single-Crystal X-ray Diffraction (SCXRD)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Phase	Solid (single crystal)	Solution or Solid-state
Information Obtained	3D atomic coordinates, bond lengths, bond angles, absolute configuration	Connectivity, chemical environment, dynamic processes, solution conformation
Resolution	Atomic resolution	Can be atomic, but often lower for complex structures
Sample Requirements	High-quality single crystal	Soluble sample, relatively pure
Throughput	Can be low due to crystallization challenges	Generally higher than SCXRD
Dynamic Information	Generally provides a static picture of the molecule in the crystal lattice	Excellent for studying dynamic processes and conformational changes in solution

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Solution Behavior

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules in solution.[6][7] For 2-methyl-3-oxo-3-phenylpropanenitrile, NMR is particularly valuable for studying its potential keto-enol tautomerism.

Caption: The keto-enol tautomeric equilibrium in β-ketonitriles.

The keto form of 2-methyl-3-oxo-3-phenylpropanenitrile would exhibit characteristic signals in the ¹H and ¹³C NMR spectra corresponding to the methyl group, the methine proton alpha to the carbonyl and nitrile groups, and the carbonyl carbon. The enol form, on the other hand, would show signals for a hydroxyl proton and a vinylic proton, along with a shift in the carbon signals due to the presence of the C=C double bond.

A study on a similar β-ketonitrile, 2-methyl-5-phenyl-3-oxo-4-pentenenitrile, demonstrated that the keto-enol equilibrium is solvent-dependent, with the enol form being more favored in more polar solvents.[8] This highlights a key advantage of NMR: the ability to study molecules in different environments, which can be crucial for understanding their behavior in biological systems.

Computational Chemistry: A Theoretical Complement

Density Functional Theory (DFT) calculations can provide valuable insights into the geometric and electronic properties of molecules, complementing experimental data.[9] For 2-methyl-3-oxo-3-phenylpropanenitrile, DFT calculations can be used to:

• Predict the most stable conformation of the molecule.

• Calculate the relative energies of the keto and enol tautomers, providing a theoretical basis for the experimentally observed equilibrium.

• Simulate vibrational spectra (IR and Raman) to aid in the interpretation of experimental data.

• Predict NMR chemical shifts, which can assist in the assignment of complex spectra.

Conclusion: An Integrated Approach to Structural Elucidation

For the comprehensive structural analysis of 2-methyl-3-oxo-3-phenylpropanenitrile derivatives, an integrated approach utilizing multiple analytical techniques is most effective.

• Single-crystal X-ray crystallography remains the gold standard for providing a definitive, high-resolution three-dimensional structure. This is indispensable for understanding the precise spatial arrangement of atoms and for computational modeling studies such as molecular docking.

• NMR spectroscopy offers invaluable information about the behavior of the molecule in solution, particularly its tautomeric equilibrium and dynamic properties. This is crucial for correlating the solid-state structure with its likely conformation in a biological environment.

• Computational chemistry provides a theoretical framework for understanding the experimental observations and can predict properties that are difficult to measure experimentally.

By combining the strengths of these techniques, researchers can gain a complete and nuanced understanding of the structure and properties of 2-methyl-3-oxo-3-phenylpropanenitrile derivatives, paving the way for their successful application in drug discovery and development.

References

• Creative Biostructure. (n.d.). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Retrieved from [Link]

• Fiveable. (n.d.). Single crystal X-ray diffraction | Crystallography Class Notes. Retrieved from [Link]

• Allegretti, P. E., et al. (2015). Solvent effect in keto–enol tautomerism for a polymerizable β-ketonitrile monomer. Spectroscopy and theoretical study. Journal of Molecular Structure, 1081, 375-380.

• Pulstec USA. (2023, October 25). The Differences Between Single Crystal X-Ray Diffraction & Powder X-Ray Diffraction. Retrieved from [Link]

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Retrieved from [Link]

• Peak Proteins. (n.d.). Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM. Retrieved from [Link]

• News-Medical.Net. (2019, October 30). X-Ray Crystallography vs. NMR Spectroscopy. Retrieved from [Link]

• Al-Hourani, B. J. (2023). Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods. Egyptian Journal of Chemistry, 66(2), 245-252.

• Future Positive. (n.d.). The Advantages and Disadvantages of XRD. Retrieved from [Link]

• Harris, K. D. M. (2013). Structure Determination of Organic Molecular Solids from Powder X-Ray Diffraction Data: Current Opportunities and State of the Art. In Modern Diffraction Methods. Wiley-VCH Verlag GmbH & Co. KGaA.
• Wang, J.-M., et al. (2023). Synthesis of β-Ketonitriles via N-Heterocyclic-Carbene-Catalyzed Radical Coupling of Aldehydes and Azobis(isobutyronitrile). Organic Letters, 25(19), 3325–3329.

• ResearchGate. (n.d.). Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. Retrieved from [Link]

• Dallmann, A., et al. (n.d.). Ketonitriles as Intermediates for the Synthesis of Antiparasitic Drugs.
• Lévesque, É., et al. (2019). A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Beilstein Journal of Organic Chemistry, 15, 2891–2897.

• PubChem. (n.d.). 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• Wikipedia. (n.d.). Claisen condensation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-Ketonitriles via N-Heterocyclic-Carbene-Catalyzed Radical Coupling of Aldehydes and Azobis(isobutyronitrile). Retrieved from [Link]

• Groom, C. R., et al. (2016). The Cambridge Structural Database.
• Kiyokawa, K., & Minakata, S. (2020). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. Organic & Biomolecular Chemistry, 18(25), 4736-4748.
• Benn, K., et al. (n.d.). Transborylation Enabled, Borane-Catalysed Reductive Cyanation of Enones. The Royal Society of Chemistry.

• LibreTexts. (2022, July 20). 13.4: Claisen Condensation. Retrieved from [Link]

• PubChemLite. (n.d.). 2-methyl-3-oxo-3-phenylpropanenitrile (C10H9NO). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Retrieved from [Link]

• ChemSynthesis. (n.d.). 3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. Molecules, 25(22), 5488.

• PubChem. (n.d.). Benzoylacetonitrile. Retrieved from [Link]

• CCDC. (n.d.). The Largest Curated Crystal Structure Database. Retrieved from [Link]

• Organic Syntheses. (n.d.). β-(2-HYDROXYETHYLMERCAPTO)PROPIONITRILE. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 20). 13.4: Claisen Condensation. Retrieved from [Link]

• PubChem. (n.d.). Benzoylacetonitrile. Retrieved from [Link]

• PubChem. (n.d.). 2-Oxo-3-phenylpropanenitrile. Retrieved from [Link]

• Drug Test Anal. (2022). An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors. Drug Testing and Analysis, 14(10), 1836-1847.

• CCDC. (n.d.). Search - Access Structures. Retrieved from [Link]

• Vasin, A. A., et al. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Molecules, 27(4), 1256.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-Acetylindole | C10H9NO | CID 12802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. researchgate.net [researchgate.net]
• 5. growingscience.com [growingscience.com]
• 6. Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4’,3’:2,3]pyridazino[4,5-b]indole and Its Precursor [mdpi.com]
• 7. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Search - Access Structures [ccdc.cam.ac.uk]

Quantitative analysis of 2-Methyl-3-oxo-3-phenylpropanenitrile in reaction mixtures

An In-Depth Comparative Guide to the Quantitative Analysis of 2-Methyl-3-oxo-3-phenylpropanenitrile in Reaction Mixtures

Authored by a Senior Application Scientist

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of 2-Methyl-3-oxo-3-phenylpropanenitrile (also known as α-benzoylpropionitrile) in complex reaction mixtures. As a crucial intermediate in various organic syntheses, accurate monitoring of its concentration is paramount for reaction optimization, yield calculation, and quality control. This document delves into the technical nuances of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

Introduction to the Analytical Challenge

2-Methyl-3-oxo-3-phenylpropanenitrile (C₁₀H₉NO, Molar Mass: 159.18 g/mol ) is a keto-nitrile compound used as a building block in the synthesis of more complex molecules.[1][2] The analysis of this compound within a reaction matrix is challenging due to the presence of starting materials, reagents, solvents, and potential byproducts that can interfere with detection and quantification. The choice of an analytical method depends on the specific requirements of the study, such as the need for high throughput, absolute quantification, structural confirmation, or cost-effectiveness. This guide compares the three most powerful techniques for this purpose.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a cornerstone of quantitative analysis in organic chemistry due to its high resolution, sensitivity, and robustness. For a chromophoric molecule like 2-Methyl-3-oxo-3-phenylpropanenitrile, which contains a benzoyl group, UV detection is the most straightforward approach.

Causality Behind Experimental Choices

• Stationary Phase: A reversed-phase C18 column is the workhorse for non-polar to moderately polar analytes. The phenyl and nitrile functionalities of the target molecule will interact favorably with the C18 stationary phase, allowing for excellent separation from more polar or non-polar impurities.

• Mobile Phase: A gradient of acetonitrile (or methanol) and water is typically used. Acetonitrile is often preferred for its lower viscosity and UV cutoff. The gradient elution ensures that both early-eluting polar compounds and late-eluting non-polar compounds are resolved and eluted within a reasonable timeframe. A buffer (e.g., formic acid or phosphate) is often added to control the pH and ensure peak shape consistency, especially if acidic or basic impurities are present.

• Detection: The benzoyl chromophore exhibits strong UV absorbance. A wavelength of approximately 245 nm is typically optimal for maximizing sensitivity while minimizing interference from solvents and non-aromatic impurities. A Diode Array Detector (DAD) is highly recommended as it can provide spectral data to assess peak purity.

Experimental Protocol: HPLC-UV

• Standard Preparation:

  • Accurately weigh ~10 mg of purified 2-Methyl-3-oxo-3-phenylpropanenitrile reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water to create a 100 µg/mL stock solution.

  • Perform serial dilutions to prepare calibration standards ranging from 1 µg/mL to 50 µg/mL.

• Sample Preparation:

  • Quench a small, accurately measured aliquot (~100 µL) of the reaction mixture.

  • Dilute the aliquot with the mobile phase to an expected concentration within the calibration range. For example, a 1:1000 dilution may be necessary.

  • Filter the diluted sample through a 0.45 µm syringe filter (PTFE or nylon) to remove particulate matter before injection.

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a binary pump, autosampler, column oven, and DAD.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 30% B to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: 245 nm.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the reference standard against its concentration.

  • Determine the concentration of the analyte in the prepared sample by interpolating its peak area from the calibration curve.

  • Back-calculate the concentration in the original reaction mixture, accounting for all dilution factors.

Visualization: HPLC Workflow

Caption: Workflow for quantitative analysis by HPLC-UV.

Gas Chromatography (GC-FID/MS)

GC is a powerful technique for separating and analyzing volatile compounds. While 2-Methyl-3-oxo-3-phenylpropanenitrile is sufficiently volatile for GC analysis, its polarity and potential for thermal degradation must be considered.

Causality Behind Experimental Choices

• Stationary Phase: A mid-polarity column, such as one containing a (5%-phenyl)-methylpolysiloxane phase (e.g., DB-5 or HP-5), provides a good balance of interactions for separating the keto-nitrile from other components in a typical organic synthesis.

• Injection Mode: A split injection is used to prevent column overloading and ensure sharp peaks. The split ratio must be optimized to ensure the analyte concentration is above the detection limit.

• Derivatization: For compounds with active hydrogens or those prone to thermal instability, derivatization can improve peak shape and thermal stability.[3] While not always necessary for this analyte, silylation (e.g., with BSTFA) could be employed if poor peak tailing is observed. However, this adds an extra step to sample preparation.

• Detector: A Flame Ionization Detector (FID) offers excellent sensitivity and a wide linear range for quantifiable organic compounds. For unequivocal identification, especially in a complex matrix, a Mass Spectrometer (MS) is the detector of choice, as it provides structural information.[4]

Experimental Protocol: GC-FID

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution of the reference standard in a suitable solvent like ethyl acetate or dichloromethane.

  • Prepare an internal standard (IS) stock solution (e.g., dodecane or tetradecane) at 1 mg/mL.

  • Create calibration standards by adding fixed amounts of the IS and varying amounts of the analyte stock solution to vials and diluting to a final volume.

• Sample Preparation:

  • Quench a reaction aliquot and extract the analyte into an organic solvent (e.g., ethyl acetate) if the reaction is in an aqueous or high-boiling point solvent.

  • Add a precise amount of the internal standard solution to the extract.

  • Dilute as necessary to bring the analyte concentration into the calibration range.

• Instrumentation and Conditions:

  • GC System: GC with a split/splitless injector and FID.

  • Column: DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium or Hydrogen at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Split Ratio: 50:1.

  • Oven Program: 100 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min).

  • Detector Temperature: 300 °C.

  • Injection Volume: 1 µL.

• Quantification:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the ratio of their concentrations.

  • Calculate this peak area ratio for the unknown sample and use the calibration curve to determine the concentration ratio.

  • Knowing the concentration of the added internal standard, calculate the concentration of the analyte.

Visualization: GC Workflow

Caption: Workflow for quantitative analysis by GC.

Quantitative NMR (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the quantification of a substance by relating the integral of its NMR signal to that of a certified internal standard.[5][6] Its major advantage is that it does not require a reference standard of the analyte itself, provided a signal unique to the analyte can be identified and integrated.

Causality Behind Experimental Choices

• Internal Standard (IS): The choice of IS is critical. It must be of high purity, stable, non-volatile, and have a simple spectrum with at least one signal that does not overlap with any signals from the reaction mixture.[7] For ¹H qNMR in organic solvents, compounds like 1,3,5-trimethoxybenzene or dimethyl sulfone are excellent choices.

• Solvent: A deuterated solvent that fully dissolves both the reaction mixture components and the internal standard is required. CDCl₃ or DMSO-d₆ are common choices.

• Acquisition Parameters: To ensure accurate integration, the nuclear spins must be allowed to fully relax between pulses. This requires setting the relaxation delay (d1) to at least 5 times the longest T₁ (spin-lattice relaxation time) of the signals being integrated.[6] A 30- or 45-degree pulse angle is often used instead of 90 degrees to shorten the required relaxation delay.

Experimental Protocol: ¹H qNMR

• Sample Preparation:

  • Accurately weigh a specific amount of the internal standard (e.g., ~10 mg of 1,3,5-trimethoxybenzene) into an NMR tube.

  • Accurately weigh a specific amount of the reaction mixture (e.g., ~20-30 mg) into the same NMR tube.

  • Add ~0.7 mL of a deuterated solvent (e.g., CDCl₃) to the tube.

  • Ensure complete dissolution by vortexing.

• Instrumentation and Data Acquisition:

  • Spectrometer: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion.

  • Experiment: A standard 1D proton experiment.

  • Key Parameters:

    • Relaxation Delay (d1): ≥ 30 seconds (or 5x the longest T₁).

    • Number of Scans (ns): ≥ 16 (for good signal-to-noise).

    • Pulse Angle: 30 degrees.

• Data Processing and Quantification:

  • Apply Fourier transform, phase correction, and baseline correction to the acquired FID.

  • Carefully integrate a well-resolved signal from the analyte (e.g., the methine proton -CH(CH₃)CN) and a signal from the internal standard (e.g., the methoxy protons of 1,3,5-trimethoxybenzene).

  • Calculate the purity or concentration using the following formula[7]:

    Purity_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_sample) * Purity_IS (%)

    Where:

    • I: Integral value

    • N: Number of protons for the integrated signal

    • M: Molar mass

    • m: Weighed mass

    • Purity: Purity of the standard

Visualization: qNMR Workflow

Caption: Workflow for quantitative analysis by qNMR.

Comparative Guide and Performance Data

The selection of an analytical method requires a trade-off between various performance characteristics. The table below summarizes typical validation data for the three discussed methods. Analytical method validation is a documented process that provides a high degree of assurance that a specific method will consistently yield results that accurately reflect the quality of the product.[8][9]

Parameter	HPLC-UV	GC-FID	¹H qNMR (400 MHz)
Specificity	High; dependent on chromatographic resolution. Peak purity can be assessed with DAD.	High; excellent resolution for volatile compounds. MS provides definitive identification.	Moderate to High; dependent on signal overlap. Can be enhanced with higher field magnets.
Linearity (R²)	> 0.999	> 0.998	Excellent (inherently linear)
Accuracy (% Recovery)	98-102%	97-103%	98-102%
Precision (% RSD)	< 2%	< 3%	< 1.5%
Limit of Quantitation (LOQ)	~0.5 µg/mL	~1 µg/mL	~0.1 mg/mL (in tube)
Analysis Time per Sample	15-25 minutes	20-30 minutes	10-20 minutes (with long d1)
Sample Preparation	Simple dilution and filtration.	Can require extraction and/or derivatization.	Very simple; weighing and dissolving.
Cost (Instrument)	Moderate	Moderate	High
Cost (Operational)	Moderate (solvents, columns)	Low (gases)	Low (solvents)
Destructive?	Yes	Yes	No (sample can be recovered)

Conclusion and Recommendations

The optimal method for the quantitative analysis of 2-Methyl-3-oxo-3-phenylpropanenitrile is dictated by the specific analytical need.

• High-Performance Liquid Chromatography (HPLC) is the most versatile and robust method for routine quality control and reaction monitoring. It offers an excellent balance of sensitivity, precision, and specificity, especially when coupled with a DAD for peak purity analysis. It is the recommended starting point for most applications.

• Gas Chromatography (GC) is a strong alternative, particularly if the reaction matrix contains non-volatile components that would be problematic for HPLC. Its coupling with MS provides unparalleled specificity. However, the potential need for extraction or derivatization makes it more labor-intensive than HPLC.

• Quantitative NMR (qNMR) is the superior method for primary analysis and for situations where a certified reference standard of the analyte is unavailable. It provides rapid, highly precise, and non-destructive analysis with minimal sample preparation. Its main drawbacks are lower sensitivity compared to chromatographic methods and the high initial cost of the instrumentation. It is ideal for calibrating in-house standards or for obtaining highly accurate kinetic data.

Ultimately, a well-equipped laboratory may use a combination of these techniques: HPLC for high-throughput screening and routine QC, and qNMR for definitive, standard-free quantification and structural confirmation of the analyte and any impurities. All methods must be properly validated to ensure they are suitable for their intended purpose and provide reliable, consistent data.[10][11][12]

References

• ResearchGate. Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Available from: [Link]

• ChemSynthesis. 3-oxo-3-phenylpropanenitrile. Available from: [Link]

• PubChem. 2-Methyl-3-oxo-3-phenylpropanenitrile. Available from: [Link]

• University of Oxford. Quantitative NMR Spectroscopy. Available from: [Link]

• SciSpace. GC-MS Evaluation of a Series of Acylated Derivatives of 3,4-Methylenedioxymethamphetamine. Available from: [Link]

• IVT Network. Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Available from: [Link]

• The Royal Society of Chemistry. Transborylation Enabled, Borane-Catalysed Reductive Cyanation of Enones. Available from: [Link]

• ResearchGate. (PDF) Application of Benzoylaceteonitrile in the Synthesis of Pyridines Derivatives. Available from: [Link]

• ResearchGate. Flow Reaction System for the Synthesis of Benzoylacetonitrile Via the Reaction of Amides and Acetonitrile | Request PDF. Available from: [Link]

• ResearchGate. (PDF) Quantitative 1H NMR spectroscopy. Available from: [Link]

• PubMed. Derivatization of pinacolyl alcohol with phenyldimethylchlorosilane for enhanced detection by gas chromatography-mass spectrometry. Available from: [Link]

• National Institutes of Health (NIH). Quantitative NMR Interpretation without Reference - PMC. Available from: [Link]

• Pharmaguideline. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Available from: [Link]

• Organic Syntheses. 2-methyl-3-phenylpropanal. Available from: [Link]

• National Institutes of Health (NIH). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Available from: [Link]

• LinkedIn. Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Available from: [Link]

• Science and Education Publishing. Application of Quantitative Proton Nuclear Magnetic Resonance Spectroscopy for the Compositional Analysis of Short-Chain Fatty Acid Ethyl Ester Mixtures. Available from: [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. Analytical method validation: A brief review. Available from: [Link]

• Spectroscopy Europe. Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Available from: [Link]

• Oncotarget. SYNTHESIS OF SC99 AND ITS ANALOGS. Available from: [Link]

• Gavin Publishers. Validation of Analytical Methods: A Review. Available from: [Link]

Sources

• 1. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 3. Derivatization of pinacolyl alcohol with phenyldimethylchlorosilane for enhanced detection by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Quantitative NMR Interpretation without Reference - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectroscopyeurope.com [spectroscopyeurope.com]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 10. particle.dk [particle.dk]
• 11. wjarr.com [wjarr.com]
• 12. Validation of Analytical Methods: A Review [gavinpublishers.com]

A Comparative Guide to Cross-Reactivity Studies of 2-Methyl-3-oxo-3-phenylpropanenitrile

This guide provides a comprehensive framework for designing and executing cross-reactivity studies for the small molecule 2-Methyl-3-oxo-3-phenylpropanenitrile. It is intended for researchers, scientists, and drug development professionals seeking to characterize the specificity of this compound and its potential for off-target effects. We will explore the rationale behind a tiered testing strategy, provide detailed experimental protocols, and offer guidance on data interpretation, using structurally similar compounds for comparison.

The presence of impurities in pharmaceutical products, even in trace amounts, can significantly impact a drug's safety and efficacy.[1][2][] 2-Methyl-3-oxo-3-phenylpropanenitrile (PubChem CID: 255286), a chemical intermediate used in organic synthesis, represents a class of compounds whose biological activity is not extensively characterized but could be present as a process-related impurity.[4][5] Therefore, understanding its potential to interact with unintended biological targets—a phenomenon known as cross-reactivity—is a critical aspect of drug development and safety assessment.[][6][7]

This guide will compare 2-Methyl-3-oxo-3-phenylpropanenitrile against two structurally related analogs:

• Comparator A: 3-Oxo-3-phenylpropanenitrile (Benzoylacetonitrile) : Lacks the alpha-methyl group, allowing for an assessment of the methyl group's contribution to specificity.

• Comparator B: Phenylacetonitrile : Lacks the oxo group and methyl group, providing a baseline comparison for the core phenylpropanenitrile structure.

The Imperative of a Tiered Approach to Cross-Reactivity

A robust assessment of off-target activity is not a single experiment but a multi-faceted investigation.[8] A tiered or sequential approach allows for efficient screening, starting with broad, predictive methods and progressing to more specific and biologically relevant assays. This strategy conserves resources by focusing in-depth analysis on compounds that show potential liabilities in early screens.

dot graph TD { rankdir=TB; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11];

} caption="Figure 1: Tiered Experimental Workflow for Cross-Reactivity Assessment." enddot

Tier 1: In Silico Off-Target Prediction

Causality: Before committing to expensive and time-consuming wet-lab experiments, computational methods can predict potential off-target interactions.[9] These approaches use algorithms that compare the chemical structure of the test compound to vast libraries of known ligands with documented biological activities.[9][10] A significant structural similarity to a known binder for a particular receptor or enzyme suggests a potential for cross-reactivity that warrants experimental investigation.

Methodology:

• Obtain the SMILES string for 2-Methyl-3-oxo-3-phenylpropanenitrile: CC(C#N)C(=O)C1=CC=CC=C1.[5]

• Submit the structure to multiple off-target prediction platforms (e.g., SuperPred, SwissTargetPrediction).

• Analyze the results, focusing on targets predicted with high confidence scores. Pay particular attention to target classes with known safety implications, such as kinases, GPCRs, ion channels, and nuclear receptors.

• Repeat the process for Comparators A and B to establish a comparative predicted profile.

Tier 2: Broad Panel Biochemical Binding Assays

Causality: In silico predictions must be confirmed experimentally. Biochemical binding assays directly measure the interaction between a compound and a large panel of purified protein targets (e.g., receptors, enzymes).[11] These assays provide quantitative data on binding affinity (e.g., Kᵢ, IC₅₀), which is a primary indicator of potential off-target activity.

Methodology: A competitive binding assay format is commonly used.[12][13] In this setup, the test compound competes with a known, labeled ligand (often radiolabeled or fluorescent) for binding to the target protein. A reduction in the signal from the labeled ligand indicates that the test compound is binding to the target.

dot graph G { layout=neato; node [shape=circle, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11];

} caption="Figure 2: Principle of a Competitive Binding Assay." enddot

Protocol: Broad Panel Radioligand Binding Screen

• Compound Preparation : Prepare stock solutions of 2-Methyl-3-oxo-3-phenylpropanenitrile and comparators in 100% DMSO.

• Assay Setup : Utilize a commercial screening service that offers a broad panel (e.g., >50 targets). The standard protocol involves incubating the purified target protein, a specific radioligand at a concentration near its Kₔ, and the test compound at a high screening concentration (e.g., 10 µM).

• Incubation : Allow the reaction to reach equilibrium.

• Separation : Separate bound from unbound radioligand using filtration (e.g., glass fiber filters).

• Detection : Quantify the bound radioactivity using a scintillation counter.

• Data Analysis : Calculate the percent inhibition of radioligand binding caused by the test compound. A significant inhibition (typically >50%) flags a potential interaction.

Data Presentation: The results from this screen should be summarized in a table, highlighting any significant off-target "hits."

Target	2-Methyl-3-oxo-3-phenylpropanenitrile (% Inhibition @ 10 µM)	Comparator A (% Inhibition @ 10 µM)	Comparator B (% Inhibition @ 10 µM)
Target X (e.g., a Kinase)	85%	60%	15%
Target Y (e.g., a GPCR)	55%	45%	<10%
Target Z (e.g., an Ion Channel)	<10%	<10%	<10%

This table presents hypothetical data for illustrative purposes.

Tier 3: Functional Cell-Based Assays

Causality: A compound binding to a target does not necessarily mean it will elicit a biological response.[10] Functional assays, conducted in a more physiologically relevant cellular context, are essential to determine if the binding event translates into agonism, antagonism, or other modulation of the target's activity.[14]

Methodology: For any "hits" identified in Tier 2, specific functional assays must be employed. The choice of assay depends on the target class.

Protocol: Example Functional Assay for a Gₛ-Coupled GPCR

• Cell Culture : Use a recombinant cell line stably expressing the GPCR of interest (e.g., HEK293 cells).

• Assay Principle : This assay will measure the downstream accumulation of cyclic AMP (cAMP) following receptor activation.

• Agonist Mode : Treat the cells with serial dilutions of the test compound and measure cAMP levels (e.g., using a HTRF or ELISA-based kit). An increase in cAMP indicates agonist activity.

• Antagonist Mode : Pre-incubate the cells with serial dilutions of the test compound before stimulating them with a known agonist at its EC₅₀ concentration. A decrease in the agonist-induced cAMP response indicates antagonist activity.

• Data Analysis : Plot dose-response curves and calculate EC₅₀ (for agonists) or IC₅₀ (for antagonists) values.

Data Presentation: Comparative potency values should be tabulated.

Compound	Target Y Functional Assay (IC₅₀, µM)
2-Methyl-3-oxo-3-phenylpropanenitrile	7.5
Comparator A	15.2
Comparator B	> 100

This table presents hypothetical data for illustrative purposes.

Tier 4: Drug Metabolism & Interaction Assessment

Causality: Small molecules can interfere with the enzymes responsible for drug metabolism, primarily the Cytochrome P450 (CYP) family.[15][16] Inhibition of these enzymes can lead to dangerous drug-drug interactions (DDIs) by altering the plasma concentrations of co-administered drugs.[17] Assessing a compound's potential to inhibit key CYP isoforms is a critical component of safety pharmacology.[18]

Methodology: In vitro CYP inhibition assays use human liver microsomes (HLMs), which are rich in CYP enzymes, or recombinant CYP enzymes.[16][17] The assay measures the effect of the test compound on the ability of a specific CYP isoform to metabolize a known, probe substrate.[19]

Protocol: CYP450 Inhibition Assay (IC₅₀)

• Reagents : Human liver microsomes, NADPH (cofactor), and isoform-specific probe substrates (e.g., Phenacetin for CYP1A2, Diclofenac for CYP2C9).

• Incubation : Incubate HLMs, the probe substrate, and a range of concentrations of the test compound. Initiate the reaction by adding NADPH.

• Termination : Stop the reaction after a set time (e.g., 10 minutes) by adding a stop solution (e.g., acetonitrile).

• Analysis : Quantify the formation of the specific metabolite from the probe substrate using liquid chromatography-mass spectrometry (LC-MS/MS).[17]

• Data Analysis : Determine the concentration of the test compound that causes 50% inhibition of metabolite formation (the IC₅₀ value).

Data Presentation: The IC₅₀ values for the main CYP isoforms should be clearly presented.

CYP Isoform	2-Methyl-3-oxo-3-phenylpropanenitrile (IC₅₀, µM)	Comparator A (IC₅₀, µM)	Comparator B (IC₅₀, µM)
CYP1A2	25	45	> 100
CYP2C9	15	30	> 100
CYP2C19	> 50	> 50	> 100
CYP2D6	> 50	> 50	> 100
CYP3A4	8	18	> 100

This table presents hypothetical data for illustrative purposes.

Conclusion and Interpretation

Based on the hypothetical data presented:

• The alpha-methyl and oxo groups in 2-Methyl-3-oxo-3-phenylpropanenitrile appear to contribute to its binding and functional activity at off-targets X and Y, as well as its inhibition of CYP3A4, given its higher potency compared to the analogs.

• The core phenylpropanenitrile structure (Comparator B) shows minimal activity, suggesting its low potential for non-specific interactions.

The design, implementation, and interpretation of cross-reactivity studies should follow a case-by-case approach.[20][21] The findings from these in vitro assays provide critical information for risk assessment and can guide further non-clinical and clinical development by identifying potential safety liabilities early in the process.[11][22][23]

References

• Fabgennix International. Competition Assay Protocol. Available from: [Link]

• NanoTemper Technologies. Assay setup for competitive binding measurements. Available from: [Link]

• Leach, M. W., et al. (2010). Use of tissue cross-reactivity studies in the development of antibody-based biopharmaceuticals: history, experience, methodology, and future directions. Toxicologic Pathology, 38(7), 1156-1185. Available from: [Link]

• BioSpectrum India. (2021). Understanding the importance of impurities in pharma industry. Available from: [Link]

• Leach, M. W., et al. (2010). Use of Tissue Cross-reactivity Studies in the Development of Antibody-based Biopharmaceuticals: History, Experience, Methodology, and Future Directions. ResearchGate. Available from: [Link]

• AxisPharm. Cytochrome P450 (CYP) Inhibition Assay (IC50) Test. Available from: [Link]

• Creative Biolabs. Tissue Cross-Reactivity Studies. Available from: [Link]

• Veeprho. (2020). Effects of Impurities in Pharmaceuticals. Available from: [Link]

• JoVE. (2025). Competitive Binding Assay to Identify Compounds Disrupting Receptor-Ligand Interactions. Available from: [Link]

• Singh, R., et al. (2016). The importance of impurity analysis in pharmaceutical products: an integrated approach. Journal of Analytical & Pharmaceutical Research, 3(4). Available from: [Link]

• Pro-gen. (n.d.). A Quick Beginner's Guide to Tissue Cross-Reactivity Studies in Biologic Development. Available from: [Link]

• Labcorp. TCR: Tissue cross reactivity studies. Available from: [Link]

• Visikol. (2023). The Importance of In Vitro Assays. Available from: [Link]

• LifeNet Health LifeSciences. CYP Inhibition Assay. Available from: [Link]

• Charles River Laboratories. Assays for CYP450 Inhibition, Induction, and Phenotyping. Available from: [Link]

• Wikipedia. In vitro. Available from: [Link]

• Nicoya Lifesciences. The ABC's of Competitive Binding Assays with SPR. Available from: [Link]

• Wang, Z. X. (2018). Cell-Binding Assays for Determining the Affinity of Protein–Protein Interactions: Technologies and Considerations. Protein Engineering, 255-272. Available from: [Link]

• Sygnature Discovery. How to Develop a Successful in vitro Screening Strategy. Available from: [Link]

• Nuvisan. Therapeutically relevant cell-based assays for drug discovery. Available from: [Link]

• Evotec. Cytochrome P450 (CYP) Inhibition assay (IC50). Available from: [Link]

• Reaction Biology. Cytochrome P450 Assay Services. Available from: [Link]

• Yale Center for Molecular Discovery. Practical Guidance for Small Molecule Screening. Available from: [Link]

• PubChem. 2-Methyl-3-oxo-3-phenylpropanenitrile. Available from: [Link]

• Kots, A., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Big Data, 2, 23. Available from: [Link]

• National Institutes of Health. (2022). Michael Addition of 3-Oxo-3-phenylpropanenitrile to Linear Conjugated Enynones: Approach to Polyfunctional δ-Diketones as Precursors for Heterocycle Synthesis. Available from: [Link]

• Schneekloth, J. S. Jr., et al. (2017). Target-Directed Approaches for Screening Small Molecules against RNA Targets. ACS Chemical Biology, 12(7), 1711-1723. Available from: [Link]

• ResearchGate. Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. Available from: [Link]

• ChemSynthesis. 3-oxo-3-phenylpropanenitrile. Available from: [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. IMPURITIES IN MEDICINE: WHY THEY MATTER AND HOW THEY’RE MANAGED [aquigenbio.com]
• 4. biosynth.com [biosynth.com]
• 5. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. biospectrumindia.com [biospectrumindia.com]
• 7. Pure Chemicals in Pharmaceuticals-Why Important to the Pharmaceutical Industry [elchemy.com]
• 8. international-biopharma.com [international-biopharma.com]
• 9. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 10. lifesciences.danaher.com [lifesciences.danaher.com]
• 11. The Importance of In Vitro Assays [visikol.com]
• 12. support.nanotempertech.com [support.nanotempertech.com]
• 13. nicoyalife.com [nicoyalife.com]
• 14. nuvisan.com [nuvisan.com]
• 15. lnhlifesciences.org [lnhlifesciences.org]
• 16. criver.com [criver.com]
• 17. CYP Inhibition (IC50) | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 18. Cytochrome P450 (CYP) Inhibition Assay (IC50) Test | AxisPharm [axispharm.com]
• 19. reactionbiology.com [reactionbiology.com]
• 20. Use of tissue cross-reactivity studies in the development of antibody-based biopharmaceuticals: history, experience, methodology, and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. histologix.com [histologix.com]
• 23. labcorp.com [labcorp.com]

The Strategic Advantage of α-Cyano-β-Ketones: A Comparative Guide to the Efficacy of 2-Methyl-3-oxo-3-phenylpropanenitrile in Targeted Therapeutic Agent Synthesis

For Immediate Release to the Drug Discovery and Development Community

In the intricate landscape of medicinal chemistry, the choice of starting materials profoundly dictates the efficiency, novelty, and ultimate success of a synthetic campaign. This guide offers a senior application scientist's perspective on the strategic utility of 2-Methyl-3-oxo-3-phenylpropanenitrile, a prominent α-substituted β-ketonitrile, in the synthesis of targeted therapeutic agents. We will provide an in-depth comparison with traditional β-ketoester counterparts, supported by experimental data and detailed protocols, to illuminate the distinct advantages conferred by the nitrile functionality in the generation of privileged heterocyclic scaffolds.

Introduction: The Unseen Potential of the Cyano Group in β-Ketonitriles

β-Ketonitriles are versatile intermediates in the synthesis of a wide array of pharmaceuticals, including anticancer, anti-inflammatory, and antimalarial agents.[1][2] Their value lies in their dual reactivity, possessing both a nucleophilic α-carbon and an electrophilic ketone. The defining feature of 2-Methyl-3-oxo-3-phenylpropanenitrile and its class is the cyano group, which offers a unique synthetic handle compared to the ester group of more conventional β-ketoesters like ethyl benzoylacetate. This seemingly subtle difference opens up divergent synthetic pathways and provides access to a distinct chemical space, particularly in the realm of nitrogen-containing heterocycles that form the backbone of many targeted therapies.

This guide will focus on two key areas where the choice between a β-ketonitrile and a β-ketoester has significant implications: the synthesis of dihydropyrimidinones (DHPMs) via the Biginelli reaction and the construction of pyrazole and pyrazolo[3,4-d]pyrimidine cores, which are prevalent in kinase inhibitors.

Case Study 1: The Biginelli Reaction - Beyond the Ester

The Biginelli reaction is a cornerstone of multicomponent reactions, enabling the one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with a broad spectrum of biological activities, including potent calcium channel blockers and mitotic kinesin inhibitors.[3][4] The traditional Biginelli condensation employs an aldehyde, a urea or thiourea, and a β-ketoester, typically ethyl acetoacetate.

While effective, the reliance on β-ketoesters inherently limits the resulting DHPM to a 5-alkoxycarbonyl substituent. The substitution of a β-ketonitrile, such as 2-Methyl-3-oxo-3-phenylpropanenitrile, introduces a 5-cyano group, which is a versatile precursor for further chemical modifications, including hydrolysis to a carboxylic acid, reduction to an amine, or transformation into various heterocyclic systems.

Comparative Performance in DHPM Synthesis

The following table compares the expected outcomes and synthetic considerations when using ethyl benzoylacetate versus 2-Methyl-3-oxo-3-phenylpropanenitrile in a Biginelli-type reaction.

Feature	Ethyl Benzoylacetate (β-Ketoester)	2-Methyl-3-oxo-3-phenylpropanenitrile (β-Ketonitrile)
Product	5-Ethoxycarbonyl-DHPM	5-Cyano-DHPM
Yield	Generally good to high, catalyst and condition dependent.[3][5]	Good to high, often under similar conditions to β-ketoesters.[1]
Reaction Conditions	Acid- or base-catalyzed, amenable to microwave and solvent-free conditions.[6][7]	Compatible with a wide range of catalysts and conditions.[1]
Post-Modification	Ester hydrolysis to carboxylic acid; reduction to alcohol.	Hydrolysis to carboxylic acid; reduction to primary amine; conversion to tetrazoles, amides, etc.
Key Advantage	Well-established, high-yielding protocols.	Introduction of a versatile cyano handle for further diversification.

Experimental Protocols

Protocol 1: Synthesis of a 5-Ethoxycarbonyl-DHPM using Ethyl Acetoacetate (General Biginelli Reaction)

This protocol is a generalized procedure based on the classical Biginelli reaction.[4][8][9]

Materials:

• Aromatic aldehyde (e.g., 3-hydroxybenzaldehyde for Monastrol synthesis) (10 mmol)

• Ethyl acetoacetate (12 mmol)

• Thiourea (for Monastrol) or Urea (15 mmol)

• Catalyst (e.g., catalytic HCl, Yb(OTf)₃)

• Solvent (e.g., Ethanol or Acetonitrile)

Procedure:

• In a round-bottom flask, combine the aromatic aldehyde (10 mmol), ethyl acetoacetate (12 mmol), and urea/thiourea (15 mmol) in the chosen solvent (20 mL).

• Add a catalytic amount of the acid catalyst.

• Reflux the mixture with stirring for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into crushed ice with stirring.

• Collect the precipitated solid by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 3,4-dihydropyrimidin-2(1H)-(thi)one. For the synthesis of Monastrol, yields of 76-86% have been reported using microwave-assisted synthesis.[6][10]

Protocol 2: Synthesis of a 5-Cyano-DHPM using a β-Ketonitrile (Conceptual)

This protocol is based on the known reactivity of β-ketonitriles in multicomponent reactions.[1]

Materials:

• Aromatic aldehyde (10 mmol)

• 2-Methyl-3-oxo-3-phenylpropanenitrile (10 mmol)

• Urea or Thiourea (15 mmol)

• Catalyst (e.g., piperidine, p-toluenesulfonic acid)

• Solvent (e.g., Ethanol)

Procedure:

• Dissolve the aromatic aldehyde (10 mmol), 2-Methyl-3-oxo-3-phenylpropanenitrile (10 mmol), and urea/thiourea (15 mmol) in ethanol (25 mL).

• Add a catalytic amount of piperidine or p-toluenesulfonic acid.

• Reflux the mixture for 4-6 hours, monitoring by TLC.

• Cool the reaction to room temperature and reduce the solvent volume under reduced pressure.

• Pour the concentrated mixture into ice-water to precipitate the product.

• Filter the solid, wash with water, and dry.

• Purify the crude product by recrystallization from ethanol or by column chromatography to yield the 5-cyano-dihydropyrimidinone.

Visualization of Synthetic Pathways

Caption: Comparative synthetic pathways of DHPMs using β-ketoesters vs. β-ketonitriles.

Case Study 2: Synthesis of Pyrazole and Pyrazolo[3,4-d]pyrimidine Scaffolds - A Gateway to Kinase Inhibitors

The pyrazole ring is a privileged scaffold in medicinal chemistry, found in numerous approved drugs.[11] Furthermore, the fused pyrazolo[3,4-d]pyrimidine system is a well-established core for various kinase inhibitors, targeting enzymes like CDK2, Src tyrosine kinase, and Bruton's tyrosine kinase (BTK).[12] The synthesis of these heterocycles often involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.

Here again, the choice between a β-ketoester and a β-ketonitrile like 2-Methyl-3-oxo-3-phenylpropanenitrile leads to differently functionalized pyrazole intermediates, which in turn influences the subsequent cyclization to the desired pyrazolo[3,4-d]pyrimidine.

Comparative Performance in Pyrazole Synthesis

Feature	Ethyl Benzoylacetate (β-Ketoester)	2-Methyl-3-oxo-3-phenylpropanenitrile (β-Ketonitrile)
Product	3-Phenyl-5-hydroxypyrazole	3-Phenyl-5-aminopyrazole-4-carbonitrile
Yield	Generally high.	High yields reported.
Reaction Conditions	Typically refluxing in a protic solvent like ethanol with a base or acid catalyst.	Similar conditions to β-ketoesters, often with a base catalyst.[2]
Subsequent Steps	Requires further functionalization to introduce an amino group for pyrimidine ring formation.	The resulting 5-aminopyrazole is primed for direct cyclization with reagents like formamide or urea.
Key Advantage	Simple and direct synthesis of hydroxypyrazoles.	Direct formation of a 5-aminopyrazole, streamlining the synthesis of pyrazolo[3,4-d]pyrimidines.

Experimental Protocols

Protocol 3: Synthesis of a 3-Phenyl-5-hydroxypyrazole using Ethyl Benzoylacetate

This protocol is based on the classical Knorr pyrazole synthesis.[11]

Materials:

• Ethyl benzoylacetate (10 mmol)

• Hydrazine hydrate (10 mmol)

• Ethanol (20 mL)

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolve ethyl benzoylacetate (10 mmol) and hydrazine hydrate (10 mmol) in ethanol (20 mL) in a round-bottom flask.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the mixture for 3-5 hours. Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature and then in an ice bath to induce crystallization.

• Collect the crystals by filtration, wash with cold ethanol, and dry to obtain the 3-phenyl-5-hydroxypyrazole.

Protocol 4: Synthesis of a 5-Amino-3-phenylpyrazole-4-carbonitrile using 2-Methyl-3-oxo-3-phenylpropanenitrile

This protocol is adapted from procedures for the synthesis of aminopyrazoles from β-ketonitriles.[2]

Materials:

• 2-Methyl-3-oxo-3-phenylpropanenitrile (10 mmol)

• Hydrazine hydrate (10 mmol)

• Ethanol (25 mL)

• Piperidine (catalytic amount)

Procedure:

• In a round-bottom flask, suspend 2-Methyl-3-oxo-3-phenylpropanenitrile (10 mmol) in ethanol (25 mL).

• Add hydrazine hydrate (10 mmol) followed by a catalytic amount of piperidine.

• Reflux the mixture for 2-4 hours, during which the product may begin to precipitate.

• Cool the reaction mixture to room temperature.

• Collect the precipitated solid by filtration, wash with cold ethanol, and dry under vacuum to yield the 5-amino-3-phenylpyrazole-4-carbonitrile.

Visualization of Synthetic Workflow

Caption: Workflow for pyrazolo[3,4-d]pyrimidine synthesis comparing β-ketoester and β-ketonitrile routes.

Conclusion and Future Outlook

The strategic selection of 2-Methyl-3-oxo-3-phenylpropanenitrile over traditional β-ketoesters is not merely a substitution but a tactical decision that can significantly enhance the efficiency and versatility of a synthetic route targeting key therapeutic scaffolds. The presence of the cyano group provides a direct entry into highly functionalized intermediates, such as 5-cyano-DHPMs and 5-aminopyrazoles, which are primed for further elaboration into diverse and complex molecular architectures.

For drug development professionals, embracing β-ketonitriles like 2-Methyl-3-oxo-3-phenylpropanenitrile can accelerate the discovery process by streamlining synthetic sequences and providing rapid access to novel chemical matter. As the demand for innovative targeted therapies continues to grow, the judicious choice of such powerful building blocks will be paramount in the quest for the next generation of life-saving medicines.

References

• Dallinger, D., & Kappe, C. O. (2007). Rapid preparation of the mitotic kinesin Eg5 inhibitor monastrol using controlled microwave-assisted synthesis.
• Kappe, C. O. (2007). Rapid preparation of the mitotic kinesin Eg5 inhibitor monastrol using controlled microwave-assisted synthesis. PubMed.
• Kappe, C. O. (2007). Rapid preparation of the mitotic kinesin Eg5 inhibitor monastrol using controlled microwave-assisted synthesis.
• Bose, D. S., Sudharshan, M., & Chavhan, S. W. (2005). New protocol for Biginelli reaction-a practical synthesis of Monastrol. Arkivoc, 2005(3), 228-236.
• Deng, X., & Mani, N. S. (2008). Regioselective synthesis of 1,3,5-trisubstituted pyrazoles by the reaction of N-monosubstituted hydrazones with nitroolefins. Organic Syntheses, 85, 179.
• de Fátima, Â., Guedes, I. A., & de Cássia da Silveira e Sá, R. (2016). Synthesis and antitumoral activity of novel analogues monastrol–fatty acids against glioma cells. Medicinal Chemistry Research, 25(11), 2535-2544.
• BenchChem. (2025). Synthesis of Pyrazoles Utilizing [2-(methylthio)phenyl]hydrazine: An Application Note and Protocol for Researchers. BenchChem.
• Abdel-Aziz, A. A. M., El-Sayed, M. A. A., & El-Azab, A. S. (2024).
• Fu, Z., et al. (2021). Various methods for the synthesis of pyrazole.
• JETIR. (2021). Solvent Free Synthesis Of Pyrano[2,3-c]pyrazoles Derivatives By Green Protocol Using NMPyTs. JETIR, 8(6).
• Al-Mousawi, S. M., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6529.
• BenchChem. (2025).
• Kiyokawa, K., & Minakata, S. (2023). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. RSC advances, 13(21), 14352-14371.
• Gomaa, M. A. M. (2015). Synthesis and antitumor activity of some new pyrazolo[3,4-d]pyrimidine and pyrazolo[3,4-b]pyridine derivatives. Journal of the Chinese Chemical Society, 62(1), 59-66.
• Al-Adiwish, W. M., et al. (2014). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. RSC Advances, 4(106), 61763-61786.
• Paul, S., & Singh, P. (2012). Biginelli reaction via bis-ureide intermediate in low melting mixture. Journal of the Serbian Chemical Society, 77(5), 583-593.
• Dallmann, A., et al. (2017). Ketonitriles as Intermediates for the Synthesis of Antiparasitic Drugs.
• Shutalev, A. D., & Sivova, N. V. (1998). A New Synthesis of Biginelli Compounds. Electronic Conference on Synthetic Organic Chemistry.
• Asghari, S., & Ramezani, M. (2016). Recent progress in asymmetric Biginelli reaction. Tetrahedron: Asymmetry, 27(14-15), 621-645.
• BenchChem. (2025). A Comparative Analysis of Beta-Ketoesters for Applications in Research and Drug Development. BenchChem.
• Kumar, A., & Kumar, R. (2021). β‐Ketoesters: An Overview and It's Applications via Transesterification. ChemistrySelect, 6(40), 10899-10918.
• Smith, A. B., et al. (2019). A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Beilstein Journal of Organic Chemistry, 15, 2838-2846.
• Taylor & Francis. (2019). Biginelli reaction – Knowledge and References. Taylor & Francis.

• Nassar, I. F., et al. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][6][7]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Medicinal Chemistry, 13(6), 734-751.

• Ghorab, M. M., et al. (2015). Some pyrazole and pyrazolo[3,4-d]pyrimidine derivatives: synthesis and anticancer evaluation. Archiv der Pharmazie, 348(1), 43-52.

Sources

• 1. Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07788A [pubs.rsc.org]
• 3. A New Synthesis of Biginelli Compounds [ch.ic.ac.uk]
• 4. Recent progress in asymmetric Biginelli reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. Rapid preparation of the mitotic kinesin Eg5 inhibitor monastrol using controlled microwave-assisted synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. arkat-usa.org [arkat-usa.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Methyl-3-oxo-3-phenylpropanenitrile: A Comprehensive Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-Methyl-3-oxo-3-phenylpropanenitrile (CAS No. 7391-29-9), a compound also known as α-Benzoylpropionitrile. Adherence to these procedures is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. This document is intended for researchers, scientists, and drug development professionals who handle this chemical.

Understanding the Hazard: Why Proper Disposal is Crucial

2-Methyl-3-oxo-3-phenylpropanenitrile is a chemical that requires careful handling due to its toxicological profile. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound is classified with the following hazards[1]:

• H302: Harmful if swallowed.

• H317: May cause an allergic skin reaction.

• H319: Causes serious eye irritation.

The presence of the nitrile group (-C≡N) is a key feature of this molecule's reactivity and toxicity. Improper disposal can lead to the contamination of water systems and pose a threat to aquatic life and human health. Therefore, a structured and informed approach to its disposal is not just a regulatory requirement but a professional responsibility.

Key Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₁₀H₉NO	PubChem[1]
Molecular Weight	159.18 g/mol	PubChem[1]
Appearance	Colorless liquid	Biosynth[2]
Odor	Strong ammonia-like odor	Biosynth[2]
CAS Number	7391-29-9	PubChem[1]

Immediate Safety Protocols: Before You Begin Disposal

Before handling 2-Methyl-3-oxo-3-phenylpropanenitrile for any purpose, including disposal, ensure that the following safety measures are in place:

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is your first line of defense. This includes:

  • Eye Protection: Chemical splash goggles are mandatory.

  • Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential.

  • Body Protection: A lab coat and closed-toe shoes are required.

• Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible. Have a spill kit specifically designed for chemical spills on hand.

Disposal Workflow: A Step-by-Step Guide

The proper disposal of 2-Methyl-3-oxo-3-phenylpropanenitrile involves a multi-step process that includes waste segregation, potential chemical neutralization for small quantities, and compliant packaging and labeling for collection by a licensed hazardous waste contractor.

Waste Segregation and Collection

All waste containing 2-Methyl-3-oxo-3-phenylpropanenitrile, including contaminated consumables (e.g., pipette tips, gloves, absorbent pads), must be segregated from general laboratory waste.

• Container: Use a dedicated, leak-proof, and chemically compatible container clearly labeled as "Hazardous Waste."

• Labeling: The label must include the full chemical name: "2-Methyl-3-oxo-3-phenylpropanenitrile," the CAS number "7391-29-9," and the appropriate hazard pictograms (e.g., skull and crossbones for acute toxicity, exclamation mark for skin sensitization and eye irritation).

Chemical Neutralization: Alkaline Hydrolysis (for small quantities)

For small residual amounts of 2-Methyl-3-oxo-3-phenylpropanenitrile, chemical neutralization through alkaline hydrolysis can be a viable pre-treatment step to reduce its toxicity before final disposal. This process converts the nitrile group to a carboxylate salt, which is generally less hazardous.

Disclaimer: This is a general laboratory procedure and should be performed by trained personnel. It is crucial to test this procedure on a small scale before applying it to larger quantities.

Experimental Protocol: Alkaline Hydrolysis

• Preparation: In a chemical fume hood, prepare a 1 M solution of sodium hydroxide (NaOH) in a 9:1 mixture of a suitable organic solvent (like methanol or dioxane) and water.

• Reaction Setup: In a flask equipped with a magnetic stirrer, add the waste 2-Methyl-3-oxo-3-phenylpropanenitrile.

• Hydrolysis: Slowly add the 1 M NaOH solution to the nitrile-containing waste. The reaction can be performed at room temperature with stirring. For some nitriles, gentle heating under reflux may be necessary to ensure complete hydrolysis.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) to confirm the disappearance of the starting material.

• Quenching and Work-up: Once the reaction is complete, cool the mixture to room temperature. Carefully neutralize the excess NaOH with a dilute acid, such as hydrochloric acid (HCl), until the pH is neutral.

• Final Disposal: The resulting solution, containing the carboxylate salt, should be collected in a properly labeled hazardous waste container for disposal by a licensed contractor.

The underlying chemistry of this process involves the nucleophilic attack of the hydroxide ion on the electrophilic carbon of the nitrile group, leading to the formation of an amide intermediate, which is then further hydrolyzed to the carboxylate salt.[3][4]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Alert: Evacuate the immediate area and alert your colleagues and the laboratory supervisor.

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

• Contain: For small spills, use an absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent) to contain the liquid.

• Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and the spilled substance using non-sparking tools.

• Decontaminate: Decontaminate the spill area with a detergent solution, followed by a rinse with water.

• Dispose: All contaminated materials, including the absorbent, cleaning materials, and gloves, must be placed in a sealed, labeled hazardous waste container for disposal.

Decontamination of Laboratory Equipment

Any laboratory equipment that has come into contact with 2-Methyl-3-oxo-3-phenylpropanenitrile must be thoroughly decontaminated before reuse or disposal.

Protocol for Equipment Decontamination

• Pre-rinse: Rinse the equipment with a suitable organic solvent (e.g., acetone or ethanol) to remove the bulk of the chemical. Collect the rinsate as hazardous waste.

• Wash: Wash the equipment with a laboratory detergent and warm water.

• Final Rinse: Rinse the equipment thoroughly with deionized water.

• Drying: Allow the equipment to air dry completely or dry it in an oven.

For surfaces such as benchtops and fume hoods, a thorough wipe-down with a detergent solution is recommended.

EPA Hazardous Waste Code Determination

Properly classifying hazardous waste with the correct EPA waste code is a legal requirement. The determination process follows a specific hierarchy.

Disposal Decision Workflow

Caption: Decision workflow for determining the appropriate EPA hazardous waste code.

For unused 2-Methyl-3-oxo-3-phenylpropanenitrile, it should be checked against the P and U lists of hazardous wastes.[3] If it is not explicitly listed, the waste must be evaluated for the four characteristics of hazardous waste:

• Ignitability (D001): Based on its chemical structure, it is not expected to be ignitable.

• Corrosivity (D002): It is not expected to be corrosive.

• Reactivity (D003): While it contains a nitrile group, it is not expected to be dangerously reactive under normal conditions. However, contact with strong acids or bases should be avoided.

• Toxicity (D004-D043): A Toxicity Characteristic Leaching Procedure (TCLP) test would be required to determine if it leaches any toxic constituents above regulatory limits.

Given its acute oral toxicity, it is prudent to manage it as a toxic hazardous waste. Consult with your institution's Environmental Health and Safety (EHS) department for the specific waste code to be used.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 2-Methyl-3-oxo-3-phenylpropanenitrile is a critical aspect of responsible laboratory practice. By understanding its hazards, implementing robust safety protocols, and following a systematic disposal workflow, researchers can minimize risks to themselves, their colleagues, and the environment. Always consult your institution's specific waste management guidelines and EHS professionals for guidance.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 255286, 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2023, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Clark, J. (2023, January 22). Making Carboxylic Acids by the Hydrolysis of Nitriles. Chemistry LibreTexts. Retrieved from [Link]

• Chemguide. (n.d.). Hydrolysing Nitriles. Retrieved from [Link]

• BYJU'S. (n.d.). Acidic Hydrolysis of Nitriles. Retrieved from [Link]

• Theodorou, V., Paraskevopoulos, G., & Skobridis, K. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. ARKIVOC, 2015(7), 101-112. Retrieved from [Link]

• ResearchGate. (n.d.). A simple method for the alkaline hydrolysis of esters. Retrieved from [Link]

• Southwestern University. (n.d.). Hazardous Waste Determination Guide. Retrieved from [Link]

Sources

• 1. actenviro.com [actenviro.com]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Navigating the Safe Handling of 2-Methyl-3-oxo-3-phenylpropanenitrile: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and chemical research, the safe handling of novel compounds is paramount. This guide provides essential, in-depth procedural information for the safe handling and disposal of 2-Methyl-3-oxo-3-phenylpropanenitrile, a compound with significant potential in organic synthesis. As your partner in laboratory safety, we aim to build a foundation of trust by delivering value that extends beyond the product itself. This document is structured to provide not just a set of rules, but a framework for understanding the "why" behind each safety recommendation, ensuring a culture of safety and scientific integrity in your laboratory.

Understanding the Hazard Profile

Before any handling protocol is established, a thorough understanding of the compound's intrinsic hazards is critical. 2-Methyl-3-oxo-3-phenylpropanenitrile (CAS No: 7391-29-9) presents a specific combination of risks that must be addressed through appropriate personal protective equipment (PPE) and handling procedures.

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 2-Methyl-3-oxo-3-phenylpropanenitrile is classified with the following hazards[1]:

• H302: Harmful if swallowed: This indicates acute oral toxicity.

• H317: May cause an allergic skin reaction: This highlights its potential as a skin sensitizer.

• H319: Causes serious eye irritation: This underscores the risk of significant eye damage upon contact.

The presence of both a nitrile group (-C≡N) and a ketone group (C=O) in its structure informs the necessary precautions, particularly in the selection of appropriate glove materials.

Table 1: Chemical and Physical Properties of 2-Methyl-3-oxo-3-phenylpropanenitrile

Property	Value
Molecular Formula	C₁₀H₉NO
Molecular Weight	159.18 g/mol
Appearance	Colorless liquid
Odor	Strong ammonia-like odor[2]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not a one-size-fits-all approach. It requires a risk-based assessment grounded in the specific hazards of the chemical and the procedures being performed. For 2-Methyl-3-oxo-3-phenylpropanenitrile, the following PPE is mandatory.

Hand Protection: A Critical Choice

The potential for skin sensitization is a primary concern. While nitrile gloves are a common staple in laboratories for their resistance to a variety of chemicals, they are not the optimal choice for handling ketones. Ketones can cause nitrile to degrade, swell, or become brittle, compromising the protective barrier[3][4].

The Causality Behind the Choice: The chemical structure of nitrile rubber makes it susceptible to attack by ketones. Therefore, for prolonged or direct contact with 2-Methyl-3-oxo-3-phenylpropanenitrile, alternative glove materials are strongly recommended.

Recommended Glove Materials:

• Butyl Rubber: Offers excellent resistance to ketones and esters[3][4][5][6].

• Neoprene: Provides good resistance to a broad range of chemicals, including some ketones[3].

For incidental contact, such as when handling sealed containers, a standard nitrile glove may be acceptable, but gloves should be changed immediately upon any sign of contamination. For tasks involving direct handling or potential for splashes, butyl or neoprene gloves are the authoritative recommendation.

Table 2: Glove Material Compatibility

Glove Material	Compatibility with Ketones	Recommended Use for 2-Methyl-3-oxo-3-phenylpropanenitrile
Nitrile	Poor[3][4]	Incidental contact only; change immediately if contaminated.
Butyl Rubber	Excellent[3][4][5][6]	Direct handling, prolonged use, and splash protection.
Neoprene	Good[3]	Direct handling and splash protection.
Latex	Fair to Good	Not recommended due to potential for latex allergies.

Eye and Face Protection

Given that 2-Methyl-3-oxo-3-phenylpropanenitrile causes serious eye irritation, robust eye and face protection is non-negotiable.

• Safety Glasses with Side Shields: The minimum requirement for any laboratory work.

• Chemical Splash Goggles: Must be worn when there is any risk of splashing.

• Face Shield: Should be worn in conjunction with chemical splash goggles when handling larger quantities or during procedures with a high risk of splashing.

Protective Clothing

A standard laboratory coat is required to protect street clothing and skin from contamination. For procedures with a higher risk of splashing, a chemically resistant apron over the lab coat is recommended.

Operational Plan: From Receipt to Disposal

A comprehensive safety plan encompasses the entire lifecycle of the chemical within the laboratory.

Receiving and Storage

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.

• The container should be kept tightly closed.

Handling Procedures

All handling of 2-Methyl-3-oxo-3-phenylpropanenitrile should be conducted in a certified chemical fume hood to minimize the risk of inhalation.

Experimental Workflow Diagram:

Caption: A typical laboratory workflow for handling 2-Methyl-3-oxo-3-phenylpropanenitrile.

Decontamination and Spill Response

In the event of a spill, evacuate the immediate area and alert your laboratory supervisor and safety officer.

• For small spills: Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent). Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Decontamination of Surfaces: Clean the spill area with a detergent and water solution, followed by a rinse with a suitable solvent if necessary. A 10% bleach solution can be used for general surface decontamination, but it should be freshly prepared and rinsed thoroughly after application[7].

Disposal Plan

Chemical waste management is a critical component of laboratory safety and environmental responsibility.

• Contaminated Solids: All disposable PPE (gloves, etc.), absorbent materials from spills, and contaminated lab supplies must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused or waste 2-Methyl-3-oxo-3-phenylpropanenitrile and solutions containing it should be collected in a dedicated, sealed, and labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should be collected as hazardous waste.

Disposal Workflow Diagram:

Caption: The process for segregating and disposing of waste generated from handling the compound.

Contaminated nitrile gloves should be disposed of as hazardous waste and not placed in general recycling programs[8][9][10][11]. Specialized recycling programs for laboratory plastics may be available, but only for uncontaminated materials.

Emergency Procedures

In case of skin contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Conclusion

The safe handling of 2-Methyl-3-oxo-3-phenylpropanenitrile is readily achievable through a combination of informed PPE selection, adherence to established operational procedures, and a proactive approach to safety. By understanding the specific hazards posed by its chemical structure, particularly the ketone functional group, researchers can make informed decisions that protect themselves and their colleagues. This guide serves as a foundational document to be integrated into your laboratory's specific safety protocols.

References

• YourGloveSource.com. (2015, May 11). What is the best glove for the handling of chemicals? Retrieved from [Link]

• Lynn River. (2022, May 6). Your Complete Guide to Chemical Resistant Gloves. Retrieved from [Link]

• Xtreme Products. Bastion KetoSafe Nitrile 330mm Gloves - Ketone Usage. Retrieved from [Link]

• Occupational Safety and Health Administration. OSHA Glove Selection Chart. Environmental Health and Safety. Retrieved from [Link]

• Enviro Safety Products. Material Guide For Chemical and Liquid Resistant Gloves. Retrieved from [Link]

• Earth Safe PPE. How to Dispose of Nitrile Gloves? Retrieved from [Link]

• Unisan. (2021, February 23). How to Dispose of Nitrile Gloves: Reduce, Recycle or Reuse? Retrieved from [Link]

• International Enviroguard. (2022, January 4). How to Recycle Nitrile Gloves. Retrieved from [Link]

• WellBefore. (2024, September 21). How to Properly Dispose of Nitrile Gloves: Best Practices for Environmental Safety. Retrieved from [Link]

• Health Net. Infection Control POLICY AND PROCEDURE: Decontamination of Surfaces. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety. Retrieved from [Link]

• Federal Select Agent Program. Principles of decontamination, sterilization, and disinfection. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 255286, 2-Methyl-3-oxo-3-phenylpropanenitrile. Retrieved from [Link]

Sources

• 1. 2-Methyl-3-oxo-3-phenylpropanenitrile | C10H9NO | CID 255286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. envirosafetyproducts.com [envirosafetyproducts.com]
• 5. yourglovesource.com [yourglovesource.com]
• 6. Your Complete Guide to Chemical Resistant Gloves [lynnriver.co.nz]
• 7. providerlibrary.healthnetcalifornia.com [providerlibrary.healthnetcalifornia.com]
• 8. How to Dispose of Nitrile Gloves? - Earth Safe PPE [earthsafeppe.com]
• 9. gloves.com [gloves.com]
• 10. gloves.com [gloves.com]
• 11. blog.cleanspaceproject.com [blog.cleanspaceproject.com]